Valeronitrile

• CAS: 110-59-8

Core Science & Biosynthesis

Physical properties of Valeronitrile (boiling point, melting point, density)

This guide provides a comprehensive overview of the core physical properties of Valeronitrile (Pentanenitrile), a significant chemical compound in various research and development applications. The intended audience includes researchers, scientists, and professionals in drug development who require precise and reliable data for their work. This document details Valeronitrile's boiling point, melting point, and density, supported by established experimental protocols.

Physical Properties of Valeronitrile

Valeronitrile, also known as butyl cyanide, is a colorless liquid at room temperature.[1][2][3] Its key physical characteristics are summarized below. These values are critical for handling, storage, and application in experimental settings.

Physical Property	Value	Conditions
Boiling Point	139-141 °C	At 760 mmHg[1][2][3]
282-286 °F	At 760 mmHg[4][5]
Melting Point	-96 °C	-[1][2][3]
-141 °F	-[4][5]
Density	0.795 g/mL	At 25 °C[1][2][3]
0.8008 g/mL	At 20 °C (68 °F)[4][5]

Experimental Protocols

The determination of the physical properties of a chemical substance like Valeronitrile requires precise and standardized experimental methodologies. Below are detailed protocols for measuring its boiling point, melting point, and density.

1. Boiling Point Determination (Capillary Method)

This method, suitable for small quantities of liquid, determines the boiling point by observing the temperature at which the liquid's vapor pressure equals the external atmospheric pressure.[6][7]

Apparatus:

• Thiele tube or similar heating apparatus (e.g., oil bath on a hot plate)

• Thermometer

• Small test tube (e.g., 10 x 75 mm)

• Capillary tube (sealed at one end)

• Rubber band or wire for attachment

Procedure:

• Add approximately 0.5 mL of Valeronitrile to the small test tube.

• Place the capillary tube, with its open end downwards, into the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• Insert the assembly into the Thiele tube or oil bath. The heat-transfer fluid should not be above the level of the sample in the test tube.

• Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube will slowly bubble out.

• Upon approaching the boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube. Record this temperature.[6]

2. Melting Point Determination (Capillary Method)

This protocol outlines the standard procedure for determining the melting range of a solid. For Valeronitrile, which has a melting point of -96 °C, this procedure must be performed using a cryostat or a specialized low-temperature melting point apparatus capable of controlled cooling and slow heating below 0 °C.

Apparatus:

• Low-temperature melting point apparatus or cryostat

• Capillary tubes (sealed at one end)

Procedure:

• Cool a small sample of Valeronitrile until it solidifies completely.

• Finely crush the solid sample. If the substance is already a fine powder upon freezing, this step may be omitted.

• Pack the solid into a capillary tube by tapping the open end into the sample and then tapping the closed end on a hard surface to compact the material to a height of 2-3 mm.[8]

• Place the packed capillary tube into the sample holder of the pre-cooled low-temperature melting point apparatus.

• Cool the apparatus to a temperature approximately 15-20 °C below the expected melting point.

• Begin heating at a slow, controlled rate (e.g., 1-2 °C per minute) while observing the sample through the magnified viewer.

• Record the temperature at which the first droplet of liquid appears (the beginning of the melting range).

• Record the temperature at which the entire sample has completely liquefied (the end of the melting range). The recorded melting range provides an indication of purity.

3. Density Determination (Pycnometer Method)

A pycnometer (or specific gravity bottle) is a flask with a precise volume used to determine the density of a liquid with high accuracy.

Apparatus:

• Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper containing a capillary tube

• Analytical balance (accurate to ±0.0001 g)

• Constant temperature water bath

Procedure:

• Thoroughly clean and dry the pycnometer and its stopper. Weigh the empty pycnometer on the analytical balance and record its mass (m₁).

• Fill the pycnometer with distilled water and place it in a constant temperature water bath set to a specific temperature (e.g., 25.0 °C) until it reaches thermal equilibrium.

• Insert the stopper. Excess water will be forced out through the capillary. Carefully dry the outside of the pycnometer.

• Weigh the pycnometer filled with water and record its mass (m₂).

• Empty and thoroughly dry the pycnometer again.

• Fill the pycnometer with Valeronitrile and repeat step 2 and 3 at the same constant temperature.

• Weigh the pycnometer filled with Valeronitrile and record its mass (m₃).

• Calculate the density of Valeronitrile using the following formula:

  • Density of Valeronitrile (ρ_v) = [(m₃ - m₁) / (m₂ - m₁)] * Density of Water (ρ_w)

  • (Note: The density of water, ρ_w, at the experimental temperature must be known from reference tables.)

Workflow for Physical Property Determination

The logical flow for experimentally determining the core physical properties of a chemical substance like Valeronitrile is illustrated in the diagram below. This process ensures a systematic approach to data collection and analysis.

Caption: Workflow for the experimental determination of Valeronitrile's physical properties.

References

• 1. jnfuturechemical.com [jnfuturechemical.com]
• 2. chemwhat.com [chemwhat.com]
• 3. Valeronitrile | 110-59-8 [chemicalbook.com]
• 4. VALERONITRILE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Valeronitrile | C5H9N | CID 8061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Video: Boiling Points - Procedure [jove.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Spectroscopic Profile of Valeronitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for valeronitrile (C₅H₉N), a key chemical intermediate in various synthetic processes. This document presents its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, complete with detailed experimental protocols and structural elucidation pathways.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of valeronitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data [1]

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
2.34	Triplet	7.1	2H	H-2 (-CH₂-CN)
1.63	Sextet	7.3	2H	H-3 (-CH₂-)
1.50	Sextet	7.5	2H	H-4 (-CH₂-)
0.96	Triplet	7.4	3H	H-5 (-CH₃)

¹³C NMR (Carbon-13 NMR) Data [2][3]

Chemical Shift (δ) ppm	Carbon Assignment
119.5	C-1 (-CN)
29.8	C-3
22.0	C-4
17.0	C-2 (-CH₂-CN)
13.4	C-5 (-CH₃)

Infrared (IR) Spectroscopy[4][5]

Wavenumber (cm⁻¹)	Intensity	Assignment
2963	Strong	C-H stretch (alkane)
2938	Strong	C-H stretch (alkane)
2876	Medium	C-H stretch (alkane)
2247	Strong	C≡N stretch (nitrile)
1468	Medium	-CH₂- bend
1432	Medium	-CH₂- bend (adjacent to CN)
1385	Medium	-CH₃ bend

Mass Spectrometry (MS)[6]

Electron Ionization (EI) Mass Spectrum

m/z	Relative Intensity (%)	Proposed Fragment
83	25	[M]⁺ (Molecular Ion)
54	100	[M - C₂H₅]⁺
41	85	[C₃H₅]⁺
27	60	[C₂H₃]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments performed on valeronitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A solution of valeronitrile (approximately 5-10 mg) is prepared in a deuterated solvent (e.g., chloroform-d, CDCl₃, 0.5-0.7 mL) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used for data acquisition.

¹H NMR Acquisition:

• The spectrometer is locked onto the deuterium (B1214612) signal of the solvent.

• The magnetic field is shimmed to achieve homogeneity.

• A standard one-pulse sequence is used to acquire the ¹H NMR spectrum.

• Key acquisition parameters include a spectral width of approximately 15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

• The acquired Free Induction Decay (FID) is processed using a Fourier transform, followed by phase and baseline correction.

¹³C NMR Acquisition:

• A proton-decoupled pulse program (e.g., zgpg30 on Bruker instruments) is utilized to acquire the ¹³C NMR spectrum.[4]

• A wider spectral width (e.g., 240 ppm) is set to encompass all carbon signals.

• A longer relaxation delay (e.g., 2-5 seconds) may be necessary for quaternary carbons.

• A significantly larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.

• Data processing is similar to that of ¹H NMR, with the solvent peak often used for chemical shift referencing (e.g., CDCl₃ at δ = 77.16 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy

Sample Preparation: For a neat liquid sample like valeronitrile, a thin film is prepared between two infrared-transparent salt plates (e.g., NaCl or KBr).[5][6] Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the liquid directly onto the ATR crystal.[5][7]

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer is used for analysis.

Data Acquisition:

• A background spectrum of the clean, empty salt plates or the clean ATR crystal is recorded.[8] This is used to subtract the absorbance of the background air (CO₂ and H₂O vapor) and the sample holder.

• The prepared sample is placed in the spectrometer's sample compartment.

• The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

• Multiple scans (e.g., 16-32) are co-added to improve the signal-to-noise ratio.

• The final spectrum is presented in terms of transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)

Sample Introduction: A small amount of valeronitrile is introduced into the mass spectrometer, typically via direct injection or through a gas chromatography (GC) system for separation from any impurities.

Ionization Method: Electron Ionization (EI) is a common method for small, volatile molecules like valeronitrile.[9][10] In the ion source, the sample is bombarded with a high-energy electron beam (typically 70 eV), causing the molecule to lose an electron and form a molecular ion (M⁺).[10][11]

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: An ion detector measures the abundance of each ion at a specific m/z value. The resulting data is plotted as a mass spectrum, showing the relative intensity of each ion.

Visualization of Spectroscopic Analysis Workflow

The following diagrams illustrate the logical flow of information in the spectroscopic analysis of valeronitrile.

Caption: Relationship between spectroscopic techniques and structural information for valeronitrile.

Caption: Generalized experimental workflow for the spectroscopic analysis of valeronitrile.

References

• 1. Valeronitrile(110-59-8) 1H NMR spectrum [chemicalbook.com]
• 2. Valeronitrile(110-59-8) 13C NMR spectrum [chemicalbook.com]
• 3. dev.spectrabase.com [dev.spectrabase.com]
• 4. benchchem.com [benchchem.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. researchgate.net [researchgate.net]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 9. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. bitesizebio.com [bitesizebio.com]

An In-Depth Technical Guide to the Synthesis of Valeronitrile from 1-Bromobutane and Sodium Cyanide

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical overview of the synthesis of valeronitrile (pentanenitrile) via the nucleophilic substitution reaction between 1-bromobutane (B133212) and sodium cyanide. It details the underlying SN2 reaction mechanism, presents various experimental protocols with comparative quantitative data, and outlines the necessary purification and work-up procedures. This guide is intended to serve as a practical resource for laboratory-scale synthesis of aliphatic nitriles, which are crucial intermediates in organic synthesis.

Introduction

The synthesis of valeronitrile from 1-bromobutane is a classic example of a nucleophilic substitution reaction, a fundamental transformation in organic chemistry. This reaction is particularly valuable as it facilitates the extension of a carbon chain by one carbon atom, converting a four-carbon alkyl halide into a five-carbon nitrile.[1] Nitriles are versatile functional groups that can be readily hydrolyzed to carboxylic acids, reduced to primary amines, or converted to other functionalities, making them important building blocks in the synthesis of pharmaceuticals and fine chemicals.

The core of this transformation is the reaction of an alkyl halide with a cyanide salt, typically sodium or potassium cyanide.[1] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the cyanide ion acts as the nucleophile.[2][3] The choice of solvent is critical to the success of this reaction, with polar aprotic solvents like dimethyl sulfoxide (B87167) (DMSO) often providing significant advantages in terms of reaction rate and yield over polar protic solvents like ethanol (B145695) or methanol (B129727).[4]

Reaction Mechanism: SN2 Pathway

The reaction between 1-bromobutane and sodium cyanide follows an SN2 (substitution nucleophilic bimolecular) pathway.[2][5]

• Nucleophilic Attack: The cyanide ion (CN⁻), a potent nucleophile, attacks the electrophilic carbon atom bonded to the bromine atom in 1-bromobutane.[2]

• Concerted Mechanism: The attack occurs from the side opposite to the leaving group (the bromide ion), in a so-called "backside attack".[6][7] This is a concerted, single-step process where the carbon-cyanide bond forms simultaneously as the carbon-bromine bond breaks.[2]

• Transition State: The reaction proceeds through a high-energy transition state where the carbon atom is transiently bonded to both the incoming nucleophile (cyanide) and the outgoing leaving group (bromide).

• Product Formation: The bromide ion is expelled as the leaving group, resulting in the formation of valeronitrile and sodium bromide as a byproduct.[8]

Because 1-bromobutane is a primary alkyl halide, it is not sterically hindered, which allows for easy access by the nucleophile and strongly favors the SN2 mechanism over competing pathways like SN1 or elimination reactions.[5][7][9]

Experimental Protocols & Quantitative Data

Several protocols for this synthesis have been established, with the primary difference being the choice of solvent system. The solvent's properties significantly influence the solubility of the ionic sodium cyanide and the rate of the SN2 reaction.

Data Presentation: Comparative Synthesis Parameters

The following table summarizes quantitative data from various cited experimental procedures.

Parameter	Protocol 1: DMSO Solvent	Protocol 2: Methanol/Water Solvent	Protocol 3: Ethanol Solvent
Alkyl Halide	1-Chlorobutane (5 moles)	1-Bromobutane (50 g, ~0.365 mol)	1-Bromobutane
Cyanide Salt	Sodium Cyanide (5.5 moles)	Sodium Cyanide (19.5 g, ~0.398 mol)	Sodium or Potassium Cyanide
Solvent(s)	Dimethyl Sulfoxide (DMSO) (475 mL)	Methanol (60 mL) & Water (25 mL)	Ethanol
Temperature	Initial 80°C, exothermic rise, then heated to 140°C	Gentle Reflux	Heating under Reflux
Reaction Time	Not specified, heated until reflux ceased	8 hours	25-30 hours
Reported Yield	94%	~26% (calculated from reported mass)[8]	Not specified
Reference	[4]	[8]

Note: Protocol 1 uses 1-chlorobutane, which is generally less reactive than 1-bromobutane but demonstrates the high efficiency of the DMSO solvent system. The reaction with 1-bromobutane in DMSO is expected to be even more rapid.[4]

Detailed Experimental Protocols

Protocol 1: High-Yield Synthesis in Dimethyl Sulfoxide (DMSO) (Adapted from Friedman and Shechter, 1960)[4]

This method is highly efficient due to the ability of DMSO, a polar aprotic solvent, to solvate the sodium cation, leaving a relatively "bare" and highly reactive cyanide nucleophile.

• Reaction Setup: In a flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, a mixture of sodium cyanide (1.08 moles) and dimethyl sulfoxide (250 mL) is prepared.

• Initiation: The slurry is heated to approximately 80-90°C with rapid stirring.

• Addition of Alkyl Halide: 1-Bromobutane (1.0 mole) is added dropwise to the mixture. The reaction is exothermic, and the temperature will rise. The rate of addition should be controlled to maintain the reaction temperature, not exceeding 160°C.[10]

• Reaction Completion: After the addition is complete, the mixture is stirred for an additional 10-15 minutes or until the temperature drops.[4][10] The reaction is typically completed by heating to 140°C until refluxing ceases.[4]

• Work-up and Isolation: a. The cooled reaction mixture is poured into a large volume of water. b. The aqueous mixture is extracted several times with diethyl ether or chloroform.[10] c. The combined organic extracts are washed with a saturated sodium chloride solution to remove residual DMSO and water.[10] d. The organic layer is dried over a suitable drying agent, such as anhydrous calcium chloride or sodium sulfate (B86663).[10]

• Purification: The solvent is removed by distillation. The resulting crude valeronitrile is purified by fractional distillation, collecting the fraction boiling at 139-141°C.[10] A yield of 93-94% can be expected.[4][10]

Protocol 2: Synthesis in Methanol/Water (Adapted from a demonstrated procedure)[8]

This protocol uses a more traditional and less hazardous solvent system, though it typically results in lower yields and longer reaction times compared to the DMSO method.

• Reaction Setup: A solution of sodium cyanide (19.5 g) in water (25 mL) is prepared in a round-bottom flask. A solution of 1-bromobutane (50 g) in pure methanol (60 mL) is prepared separately.[8]

• Combining Reagents: The flask containing the aqueous sodium cyanide is fitted with a reflux condenser. The methanolic solution of 1-bromobutane is added to the flask through the top of the condenser.[8]

• Reflux: The mixture is heated to a gentle reflux and maintained at this temperature for 8 hours. During this time, sodium bromide will precipitate from the solution.[8]

• Work-up and Isolation: a. The reaction mixture is cooled to room temperature, and the precipitated sodium bromide is removed by filtration.[8] b. The filtrate is transferred to a distillation apparatus, and the excess methanol is removed by simple distillation.[8] c. Approximately 125 mL of distilled water is added to the residue, and the mixture is distilled again. Valeronitrile will co-distill with the water.[8] d. The distillate is transferred to a separatory funnel. The upper organic layer, which is the valeronitrile, is separated from the lower aqueous layer.[8]

• Purification: The collected valeronitrile is dried using a drying agent like anhydrous sodium sulfate to remove residual water.[8] The final yield reported for this specific procedure was 7.9 g (~26%).[8]

Mandatory Visualizations

General Experimental Workflow

The following diagram illustrates the general workflow for the synthesis, work-up, and purification of valeronitrile.

Caption: General workflow for the synthesis and purification of valeronitrile.

SN2 Reaction Pathway

The following diagram illustrates the key steps in the SN2 reaction mechanism.

Caption: SN2 reaction pathway for the synthesis of valeronitrile.

Safety and Handling

• Sodium Cyanide (NaCN): This substance is highly toxic and fatal if swallowed, inhaled, or in contact with skin.[8] It must be handled with extreme caution in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety goggles. Acidifying a cyanide solution will release highly toxic hydrogen cyanide (HCN) gas; therefore, contact with acids must be strictly avoided.

• 1-Bromobutane: This is a flammable liquid and is harmful if swallowed or inhaled. It can cause skin and eye irritation.

• Solvents: Dimethyl sulfoxide (DMSO) can enhance the absorption of other chemicals through the skin. Methanol and ethanol are flammable. All handling should be performed in a fume hood.

Researchers must consult the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. brainly.com [brainly.com]
• 3. my.gauthmath.com [my.gauthmath.com]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. organic chemistry - Does the reaction of 1-bromobutane with cyanide ion follow an SN1 or SN2 mechanism? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. What is the product of the reaction shown below? Reactant: (S)-2-bromobu.. [askfilo.com]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]
• 9. Draw the major organic product(s) of the following reaction. Br + NaCN .. [askfilo.com]
• 10. prepchem.com [prepchem.com]

Navigating Valeronitrile Synthesis: A Guide to Alternative Routes

For Researchers, Scientists, and Drug Development Professionals

Valeronitrile, a key intermediate in the synthesis of various pharmaceuticals and specialty chemicals, has traditionally been produced via cyanide-based methods. However, the inherent toxicity and stringent handling requirements of cyanide have spurred the development of safer and more sustainable alternative synthesis routes. This technical guide provides an in-depth overview of viable alternative pathways to valeronitrile, complete with experimental details and comparative data to inform laboratory and industrial applications.

Executive Summary

This document outlines three primary alternative routes for the synthesis of valeronitrile, moving away from traditional cyanide-dependent processes. These methods include the hydrogenation of pentenenitrile, the gas-phase ammoxidation of pentanoic acid, and a biocatalytic approach involving the dehydration of valeraldoxime. Each route offers distinct advantages in terms of safety, yield, and environmental impact. The quantitative data for these methods are summarized below, followed by detailed experimental protocols and visual representations of the synthetic pathways.

Comparative Data of Synthesis Routes

Synthesis Route	Starting Material	Key Reagents/Catalyst	Temperature (°C)	Pressure (MPa)	Reaction Time	Yield (%)	Purity (%)
Hydrogenation	Pentenenitrile	Macromolecular palladium complex, amorphous Fe-Mo-Ni-Al catalyst, Ethanol (B145695), H₂	60	0.2	2 hours	98.4	99.8
Ammoxidation	Pentanoic Acid	Aluminum oxide (Al₂O₃) catalyst, Ammonia (B1221849) (NH₃)	500	Not specified	Not specified	97	Not specified
Biocatalytic Dehydration	n-Valeraldoxime	Aldoxime dehydratase (Oxd)	Not specified	Not specified	Not specified	53 (100% conversion)	Not specified
Dehydration of Amide	Valeramide	Phosphorus pentoxide (P₂O₅)	200-220	Atmospheric/Reduced	1-10 hours	69-86 (for isobutyronitrile)	Not specified

Note: Data for the dehydration of valeramide is based on a similar reaction for the synthesis of isobutyronitrile (B166230) and may not be directly representative.

Alternative Synthesis Routes and Experimental Protocols

Hydrogenation of Pentenenitrile

This method offers a high-yield and high-purity route to valeronitrile through the selective hydrogenation of the carbon-carbon double bond in pentenenitrile, leaving the nitrile group intact.[1]

Reaction Pathway:

Caption: Hydrogenation of pentenenitrile to valeronitrile.

Experimental Protocol: [1]

• Reactor Setup: A hydrogenation reaction kettle is charged with 500g of pentenenitrile, 1000g of ethanol, 2.5g of a novel macromolecular palladium complex catalyst, and 2.5g of an amorphous Fe-Mo-Ni-Al catalyst.

• Inerting: The reactor is sealed, and the atmosphere is replaced with nitrogen three times, followed by replacement with hydrogen three times to ensure an inert environment and proper reactant mixing.

• Reaction Conditions: The hydrogen pressure is controlled at 0.2 MPa, and the reaction mixture is heated to 60°C with stirring.

• Reaction Time: The reaction is allowed to proceed for 2 hours.

• Work-up: After the reaction is complete, the reaction mixture is filtered to remove the catalysts. The filtrate is then subjected to rectification.

• Purification: The initial fraction of the distillate, primarily ethanol (95%), is collected for recycling. The middle fraction is collected as pure valeronitrile (99.8%).

Gas-Phase Ammoxidation of Pentanoic Acid

This high-temperature, gas-phase reaction provides a direct conversion of a carboxylic acid to a nitrile in the presence of ammonia and a solid catalyst.[2]

Reaction Pathway:

Caption: Ammoxidation of pentanoic acid to valeronitrile.

Experimental Protocol: [2]

• Catalyst Bed: A suitable reactor is packed with an aluminum oxide catalyst.

• Reactant Feed: A gaseous mixture of pentanoic acid and ammonia is passed over the catalyst bed.

• Reaction Conditions: The reaction is carried out at a temperature of 500°C.

• Product Collection: The product stream, containing valeronitrile and water, is cooled to condense the liquid products.

• Purification: The valeronitrile is separated from the aqueous phase and purified by distillation.

Biocatalytic Dehydration of Valeraldoxime

This enzymatic approach offers a green and cyanide-free synthesis of valeronitrile under mild reaction conditions. The process involves two main steps: the formation of valeraldoxime from valeraldehyde (B50692) and its subsequent dehydration to valeronitrile catalyzed by an aldoxime dehydratase.[3][4][5][6][7][8]

Reaction Pathway:

Caption: Biocatalytic synthesis of valeronitrile.

Experimental Protocol (General):

• Aldoxime Formation: Valeraldehyde is reacted with hydroxylamine in an aqueous solution to form n-valeraldoxime. This reaction is typically straightforward and proceeds under mild conditions.

• Enzymatic Dehydration: The n-valeraldoxime is then introduced into a bioreactor containing an aldoxime dehydratase (Oxd) enzyme. This can be in the form of a purified enzyme, a whole-cell catalyst, or an immobilized enzyme.[5]

• Reaction Conditions: The reaction is carried out in an aqueous buffer system at a controlled pH and mild temperature, typically around 30°C.[8]

• Product Extraction: After the reaction reaches completion (monitored by techniques such as GC or HPLC), the product, valeronitrile, is extracted from the aqueous phase using an organic solvent.

• Purification: The extracted valeronitrile is then purified by distillation.

Dehydration of Valeramide

Reaction Pathway:

Caption: Dehydration of valeramide to valeronitrile.

Experimental Protocol (Adapted from Isobutyramide (B147143) Dehydration): [9]

• Reactant Mixing: In a round-bottomed flask, finely powdered and dry valeramide is thoroughly mixed with phosphorus pentoxide. It is crucial that the amide is dry to prevent a premature, exothermic reaction.

• Apparatus Setup: The flask is attached to a distillation apparatus with a receiving flask cooled in an ice bath.

• Reaction and Distillation: The reaction flask is heated in an oil bath to 200-220°C. The valeronitrile product distills as it is formed. The reaction time can be reduced by applying a vacuum.

• Purification: The collected distillate is transferred to a clean flask, a small amount of fresh phosphorus pentoxide is added, and the valeronitrile is redistilled to achieve higher purity.

Conclusion

The alternative synthesis routes for valeronitrile presented herein offer significant improvements in safety and sustainability over traditional cyanide-based methods. The hydrogenation of pentenenitrile stands out for its exceptional yield and purity. The gas-phase ammoxidation of pentanoic acid provides a high-yield, continuous process suitable for industrial scale-up. The biocatalytic route, while currently showing a more moderate yield, represents a promising green alternative with potential for optimization. The dehydration of valeramide is a viable, albeit less documented, cyanide-free option. The choice of the optimal synthesis route will depend on specific requirements, including scale, cost, and available infrastructure. This guide provides the foundational information for researchers and developers to explore and implement these safer and more efficient synthetic strategies.

References

• 1. CN113135839A - Method for preparing valeronitrile by hydrogenation of pentenenitrile - Google Patents [patents.google.com]
• 2. CA1192577A - Process for the preparation of pivalonitrile - Google Patents [patents.google.com]
• 3. Aldoxime dehydratases: production, immobilization, and use in multistep processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitrile Synthesis with Aldoxime Dehydratases: A Biocatalytic Platform with Applications in Asymmetric Synthesis, Bulk Chemicals, and Biorefineries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthetic Processes toward Nitriles without the Use of Cyanide: A Biocatalytic Concept Based on Dehydration of Aldoximes in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]

Valeronitrile: A Technical Guide to Solubility in Aqueous and Organic Media

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of valeronitrile (pentanenitrile) in water and various organic solvents. Understanding the solubility characteristics of this versatile nitrile is crucial for its application in chemical synthesis, as a solvent, and in various industrial processes, including in the pharmaceutical and agrochemical sectors.

Core Concepts in Valeronitrile Solubility

Valeronitrile (C₅H₉N) is a colorless liquid characterized by a nitrile functional group (-C≡N) attached to a butyl chain. Its solubility is governed by the interplay between the polar nitrile group and the nonpolar alkyl chain. The lone pair of electrons on the nitrogen atom of the nitrile group can act as a hydrogen bond acceptor, which influences its interaction with protic solvents like water. However, the four-carbon alkyl chain imparts significant nonpolar character, limiting its aqueous solubility.

As a general trend for aliphatic nitriles, water solubility decreases as the length of the alkyl chain increases. Shorter-chain nitriles like acetonitrile (B52724) are miscible with water, while valeronitrile exhibits only slight solubility.[1][2][3]

Quantitative Solubility Data

The following tables summarize the available quantitative data for the solubility of valeronitrile. It is important to note that publicly available, detailed experimental data on the solubility of valeronitrile across a wide range of solvents and temperatures is limited.

Table 1: Solubility of Valeronitrile in Water

Temperature (°C)	Solubility ( g/100 mL)	Solubility (mg/mL)	Source(s)
22.5	0.1 - 0.5	1 - 5	[2][4]
25 (estimated)	0.7746	7.746
Not Specified	1.0	10	[5]

Table 2: Qualitative Solubility of Valeronitrile in Organic Solvents

Solvent	Qualitative Solubility	Source(s)
Ethanol	Miscible / Readily Soluble	[6]
Diethyl Ether	Miscible / Readily Soluble	[6]
Acetone	Readily Soluble
Benzene	Soluble

Experimental Protocol for Solubility Determination: The Equilibrium Method

While specific, detailed experimental protocols for determining the solubility of valeronitrile were not found in the surveyed literature, a general and widely accepted method for determining the solubility of a liquid in a solvent is the isothermal equilibrium method . This method involves the following key steps:

• Preparation of Supersaturated Solution: A surplus of the solute (valeronitrile) is added to a known volume of the solvent (e.g., water, ethanol) in a sealed, temperature-controlled vessel.

• Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker) at a constant temperature for a prolonged period to ensure that equilibrium is reached. The time required for equilibration can vary and should be determined experimentally.

• Phase Separation: After equilibration, the agitation is stopped, and the mixture is allowed to stand undisturbed for a sufficient time to allow for the complete separation of the undissolved solute from the saturated solution. This can be facilitated by centrifugation.

• Sampling and Analysis: A known volume of the clear, saturated supernatant is carefully withdrawn. The concentration of the solute in this sample is then determined using a suitable analytical technique, such as:

  • Gas Chromatography (GC): A highly effective method for separating and quantifying volatile compounds like valeronitrile.

  • High-Performance Liquid Chromatography (HPLC): Can be used if the solute has a suitable chromophore or can be derivatized.

  • Spectrophotometry: If the solute has a distinct absorbance at a specific wavelength.

• Calculation: The solubility is then calculated from the concentration of the solute in the analyzed sample and is typically expressed in units of g/100 mL, mg/mL, or mole fraction.

To ensure accuracy, the experiment should be repeated at different temperatures to determine the temperature dependence of the solubility.

Logical Workflow for Solubility Determination

The following diagram illustrates the logical workflow for the experimental determination of solubility.

Caption: A flowchart outlining the key steps in the experimental determination of solubility.

Factors Influencing Valeronitrile Solubility

The solubility of valeronitrile is influenced by several factors, which are critical to consider in experimental design and application.

Caption: Key factors that can affect the solubility of valeronitrile in a given solvent.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. VALERONITRILE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Valeronitrile | 110-59-8 [chemicalbook.com]
• 4. Valeronitrile | C5H9N | CID 8061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Valeronitrile CAS#: 110-59-8 [m.chemicalbook.com]
• 6. chembk.com [chembk.com]

The Nitrile Group in Valeronitrile: A Technical Guide to its Chemical Reactivity

For Researchers, Scientists, and Drug Development Professionals

Valeronitrile (pentanenitrile), a linear aliphatic nitrile with the chemical formula C₅H₉N, is a versatile building block in organic synthesis. Its utility stems from the rich and varied reactivity of the cyano (-C≡N) group. This technical guide provides an in-depth exploration of the key chemical transformations of the nitrile group in valeronitrile, offering detailed experimental protocols, quantitative data, and mechanistic insights relevant to researchers in the chemical and pharmaceutical sciences.

Core Reactivity of the Nitrile Group

The nitrile group is characterized by a carbon-nitrogen triple bond, which imparts a strong dipole moment and renders the carbon atom electrophilic. This electronic feature is the foundation of its reactivity, allowing it to undergo a variety of transformations, most notably hydrolysis, reduction, and addition of organometallic reagents. These reactions provide access to a range of important functional groups, including carboxylic acids, primary amines, and ketones, making valeronitrile a valuable precursor in the synthesis of more complex molecules.[1]

Key Chemical Transformations of Valeronitrile

Hydrolysis to Valeric Acid

The hydrolysis of the nitrile group in valeronitrile to a carboxylic acid is a fundamental transformation that can be achieved under acidic, basic, or even high-temperature water conditions. This reaction proceeds through an amide intermediate.

Reaction Scheme:

CH₃(CH₂)₃C≡N + 2 H₂O → CH₃(CH₂)₃COOH + NH₃

Base-Catalyzed Hydrolysis:

A common laboratory-scale procedure for the hydrolysis of valeronitrile involves heating with a strong base, followed by acidification.[2]

• Materials:

  • Valeronitrile (5 g)

  • Sodium hydroxide (B78521) (7 g)

  • Water (20 mL initially, plus 10 mL for workup)

  • 50% Sulfuric acid (10 mL)

  • Anhydrous sodium sulfate

• Procedure:

  • In a 100 mL round-bottom flask, dissolve 7 g of sodium hydroxide in 20 mL of water.

  • Add 5 g of valeronitrile to the flask.

  • Fit the flask with a reflux condenser and heat the mixture to reflux for 1.5 hours. The initial biphasic mixture should become homogeneous.

  • Allow the reaction mixture to cool to room temperature.

  • Add 10 mL of water, followed by the slow addition of 10 mL of 50% sulfuric acid to neutralize the sodium hydroxide and acidify the mixture. An ice bath can be used to control the temperature.

  • Transfer the mixture to a separatory funnel. The upper layer, containing the crude valeric acid, is separated from the lower aqueous layer.

  • Wash the organic layer twice with cold water.

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

  • Purify the crude valeric acid by distillation. The pure product is collected at 184-186 °C.

• Yield: Approximately 4 g (quantitative data).

Supercritical Water Hydrolysis:

For a greener approach, valeronitrile can be hydrolyzed in supercritical water without the need for strong acids or bases.[3][4]

• Conditions:

  • Temperature: 400-500 °C

  • Pressure: 30 MPa

  • Residence Time: Up to 100 seconds

• Outcome: Nitrile conversion and valeric acid selectivity can exceed 90%.[3]

Method	Reagents/Conditions	Product	Yield/Conversion	Reference
Base-Catalyzed Hydrolysis	NaOH, H₂O, reflux 1.5 h; then H₂SO₄	Valeric Acid	~68%	[2]
Supercritical Water Hydrolysis	Pure H₂O, 400-500 °C, 30 MPa, <100 s residence time	Valeric Acid	>90% conversion	[3]

The hydrolysis of a nitrile can be catalyzed by either acid or base. The following diagram illustrates the base-catalyzed mechanism.

Base-catalyzed hydrolysis of valeronitrile.

Reduction to Pentylamine

The nitrile group can be reduced to a primary amine, providing a valuable route to pentylamine. This transformation is typically achieved using strong reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation.

Reaction Scheme:

CH₃(CH₂)₃C≡N + 4 [H] → CH₃(CH₂)₃CH₂NH₂

Catalytic Hydrogenation:

Valeronitrile can be selectively hydrogenated to pentylamine using palladium-based catalysts.[5]

• Catalyst: 5% Pd/Al₂O₃

• Solvent: Acetic Acid

• Temperature: 50 °C

• Pressure: 1.5 bar H₂

• Outcome: This method shows good selectivity towards the primary amine.[5]

Catalyst	Selectivity to Pentylamine	Selectivity to Dipentylamine	Selectivity to Other Byproducts	Reference
10% Pd/C	56%	29%	7%	[5]
5% Pd/Al₂O₃	81%	4%	0%	[5]
25% Pd – 5% Au/Al₂O₃	89%	7%	Not specified	[5]

The reduction of a nitrile with LiAlH₄ involves the nucleophilic addition of hydride ions to the electrophilic carbon of the nitrile group.

Reduction of valeronitrile with LiAlH₄.

Reaction with Organometallic Reagents to form Ketones

Grignard reagents (R-MgX) and organolithium reagents (R-Li) add to the nitrile group of valeronitrile to form ketones after an aqueous workup. This reaction is a powerful tool for carbon-carbon bond formation.

Reaction Scheme:

CH₃(CH₂)₃C≡N + R-MgX → [Intermediate] --(H₃O⁺)--> CH₃(CH₂)₃C(=O)R

• General Procedure:

  • The Grignard reagent is prepared in anhydrous diethyl ether or THF.

  • A solution of the nitrile in the same anhydrous solvent is added dropwise to the Grignard reagent at a controlled temperature (often 0 °C).

  • The reaction mixture is stirred for a specified period at room temperature or with gentle heating.

  • The reaction is quenched by the slow addition of an aqueous acid solution (e.g., dilute HCl or H₂SO₄).

  • The product is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated.

  • The crude ketone is then purified by distillation or chromatography.

Quantitative data for the reaction of valeronitrile with specific Grignard reagents is not detailed in the provided search results. However, the reaction is a well-established method for ketone synthesis.

The reaction proceeds via the nucleophilic addition of the organometallic reagent to the electrophilic carbon of the nitrile, forming an imine anion intermediate, which is then hydrolyzed to the ketone.

Reaction of valeronitrile with a Grignard reagent.

Valeronitrile in Drug Development

The nitrile group is a common feature in many pharmaceutical compounds. Its inclusion in a molecule can influence polarity, metabolic stability, and the ability to act as a hydrogen bond acceptor. Valeronitrile itself serves as a key raw material for the synthesis of more complex pharmaceutical intermediates. For instance, it is a precursor for an imidazole (B134444) aldehyde, a key intermediate in the production of the antihypertensive drug losartan (B1675146) potassium.[6]

Conclusion

The nitrile group of valeronitrile exhibits a rich and versatile chemical reactivity, providing efficient synthetic routes to carboxylic acids, primary amines, and ketones. Understanding the mechanisms and experimental conditions for these transformations is crucial for chemists in both academic and industrial settings, particularly in the field of drug discovery and development where valeronitrile and its derivatives serve as important synthetic intermediates. The methodologies outlined in this guide provide a solid foundation for the practical application of valeronitrile in organic synthesis.

References

• 1. CN113135839A - Method for preparing valeronitrile by hydrogenation of pentenenitrile - Google Patents [patents.google.com]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Homogeneous catalysis of valeronitrile hydrolysis under supercritical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pp.bme.hu [pp.bme.hu]
• 6. youtube.com [youtube.com]

Valeronitrile: A Comprehensive Technical Guide to its Application as a Precursor in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Valeronitrile, also known as pentanenitrile or butyl cyanide, is a versatile and valuable precursor in organic synthesis. Its chemical structure, featuring a five-carbon chain and a reactive nitrile group, allows for a diverse range of chemical transformations, making it an important building block in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. This guide provides an in-depth overview of the chemical properties, key synthetic transformations, and detailed experimental protocols involving valeronitrile.

Physicochemical Properties of Valeronitrile

Valeronitrile is a colorless liquid with a characteristic sharp odor. A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₅H₉N	[1]
Molecular Weight	83.13 g/mol	[1]
CAS Number	110-59-8	[1]
Boiling Point	139-141 °C	[1]
Melting Point	-96 °C	[1]
Density	0.795 g/mL at 25 °C	[1]
Solubility	Slightly soluble in water; soluble in organic solvents.	[1]
Flash Point	40.56 °C	[1]

Key Synthetic Transformations of Valeronitrile

The reactivity of the nitrile group makes valeronitrile a versatile starting material for the synthesis of a variety of functional groups and molecular scaffolds.

Reduction to Primary Amines

The reduction of the nitrile group to a primary amine is a fundamental transformation. This can be achieved through catalytic hydrogenation or with chemical reducing agents.

Catalytic hydrogenation is a widely used industrial method for the synthesis of primary amines from nitriles.

• Reaction Scheme:

• Catalysts and Conditions: Various catalysts can be employed, with Raney Nickel and Rhodium on alumina (B75360) being common choices. The reaction is typically carried out under hydrogen pressure. A mixed oxide supported bimetallic catalyst Ni₂₅.₃₈Co₁₈.₂₁/MgO–0.75Al₂O₃ has been shown to be efficient for the hydrogenation of valeronitrile to amylamine (B85964) at atmospheric pressure.[2] Optimal conditions for this specific catalyst include a H₂ to valeronitrile molar ratio of 4:1, an NH₃ to valeronitrile molar ratio of 3:1, a reaction temperature of 130 °C, which results in high conversion and selectivity to the primary amine.[2]

  A process for the catalytic hydrogenation of organic nitriles to primary aminomethyl groups in the presence of a rhodium catalyst, a basic substance, and a two-phase solvent system comprising an immiscible organic solvent and water has been described.[3] This process can be carried out under a hydrogen pressure of from about 15 to 200 psig at a temperature of from about 20° to about 110° C.[3]

• Experimental Protocol: Hydrogenation of Valeronitrile to Pentylamine using a Novel Catalyst [4]

  • Into a hydrogenation reaction kettle, add 500g of pentenenitrile, 1000g of ethanol, 2.5g of a novel macromolecular palladium complex catalyst, and 2.5g of an amorphous Fe-Mo-Ni-Al catalyst.[4]

  • Start stirring and replace the atmosphere with nitrogen three times, followed by replacing with hydrogen three times.[4]

  • Control the hydrogen pressure at 0.2 MPa and heat the reaction mixture to 60 °C.[4]

  • Maintain the reaction for 2 hours, or until hydrogen is no longer absorbed. Continue stirring for an additional half an hour.[4]

  • After the reaction is complete, filter the reaction solution and rectify the filtrate to obtain valeronitrile with a yield of 98.4% and a purity of 99.8%.[4]

Hydrolysis to Carboxylic Acids

Valeronitrile can be hydrolyzed under acidic or basic conditions to yield valeric acid.

• Reaction Scheme:

• Experimental Protocol: Alkaline Hydrolysis of Valeronitrile to Valeric Acid

  • In a round-bottom flask equipped with a reflux condenser, dissolve sodium hydroxide (B78521) (e.g., 2 equivalents) in water.

  • Add valeronitrile (1 equivalent) to the solution.

  • Heat the mixture to reflux and maintain for several hours until the reaction is complete (monitoring by TLC or GC).

  • Cool the reaction mixture to room temperature.

  • Acidify the mixture with a strong acid (e.g., HCl) to a pH of approximately 1-2.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to yield valeric acid.

Alkylation Reactions

The α-carbon of valeronitrile can be deprotonated with a strong base to form a carbanion, which can then be alkylated with an electrophile, such as an alkyl halide. This allows for the elongation of the carbon chain.

• Reaction Scheme:

• Bases and Conditions: Strong bases such as lithium diisopropylamide (LDA) or n-butyllithium are typically used for the deprotonation. The reaction is carried out in an anhydrous aprotic solvent like tetrahydrofuran (B95107) (THF) at low temperatures (e.g., -78 °C).

• Experimental Protocol: α-Alkylation of Valeronitrile with Iodomethane (B122720) (Illustrative)

  • To a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), add anhydrous THF and cool to -78 °C.

  • Add n-butyllithium dropwise to a solution of diisopropylamine (B44863) in THF at -78 °C to generate LDA in situ.

  • Slowly add valeronitrile to the LDA solution at -78 °C and stir for 1-2 hours to ensure complete deprotonation.

  • Add iodomethane dropwise to the reaction mixture at -78 °C.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the aqueous layer with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by distillation or column chromatography to obtain 2-methylvaleronitrile.

Reaction with Organometallic Reagents: Synthesis of Ketones

Valeronitrile reacts with Grignard reagents or organolithium reagents to form ketones after acidic workup. This is a valuable method for the synthesis of a wide range of ketones.

• Reaction Scheme:

• Experimental Protocol: Synthesis of 2-Hexanone from Valeronitrile and Methylmagnesium Bromide (Illustrative)

  • In a flame-dried, three-necked flask under an inert atmosphere, place magnesium turnings.

  • Add a solution of bromomethane (B36050) in anhydrous diethyl ether dropwise to initiate the formation of the Grignard reagent.

  • Once the Grignard reagent has formed, cool the solution to 0 °C.

  • Slowly add a solution of valeronitrile in anhydrous diethyl ether to the Grignard reagent.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours.

  • Carefully quench the reaction by pouring it onto a mixture of ice and a strong acid (e.g., HCl or H₂SO₄).

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Wash the combined organic layers with a saturated solution of sodium bicarbonate and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent by distillation.

  • Purify the resulting ketone by distillation.

Reactants	Product	Yield (%)	Reference
Valeronitrile, Methylmagnesium bromide	2-Hexanone	Varies	General Reaction
Valeronitrile, Ethylmagnesium bromide	3-Heptanone	Varies	General Reaction

Cycloaddition Reactions: Synthesis of Heterocycles

The nitrile group of valeronitrile can participate in cycloaddition reactions to form various heterocyclic compounds, which are important scaffolds in medicinal chemistry.

Valeronitrile reacts with sodium azide (B81097) in the presence of a catalyst to form 5-butyl-1H-tetrazole.

• Reaction Scheme:

• Experimental Protocol: Continuous-Flow Synthesis of 5-Substituted Tetrazoles [5]

  • Dissolve NaN₃ (138 mg, 2.1 mmol, 1.05 equiv.) in 0.5 mL of water.[5]

  • Add this solution to the nitrile substrate (2 mmol, 1 equiv.) dissolved in 4.5 mL of N-Methyl-2-pyrrolidone (NMP).[5]

  • Fill the resulting solution into a 10 mL stainless steel syringe and charge it to a syringe pump.[5]

  • Pass the solution through a heated microreactor under controlled flow rate and temperature.

  • Collect the output and acidify to pH 1 using 3 N HCl solution and stir vigorously for 30 min.[5]

  • Extract the product with ethyl acetate, wash the organic layer with 3 N HCl, and concentrate to yield the crude product.[5]

  • Purify the product by recrystallization or other suitable methods.

Nitrile	Product	Yield (%)	Reference
Benzonitrile	5-Phenyl-1H-tetrazole	Near-quantitative	[5]
Valeronitrile	5-Butyl-1H-tetrazole	High (expected)	General Reaction

1,3,5-Triazine (B166579) derivatives can be synthesized through various methods, including the reaction of nitriles. While specific protocols starting directly from valeronitrile are less common, the nitrile functionality is a key precursor in building blocks for triazine synthesis. For instance, dicyandiamide, which can be conceptually derived from cyanamide (B42294) (a simple nitrile), is a common precursor for triazines. More complex triazines can be formed by the sequential nucleophilic substitution of cyanuric chloride, where nitrile-containing nucleophiles could be employed.[6][7][8][9]

Applications in Drug Development

Valeronitrile and its derivatives are important intermediates in the synthesis of various pharmaceuticals.

Verapamil (B1683045) Analogues

Verapamil is a calcium channel blocker used in the treatment of hypertension, angina, and cardiac arrhythmia. The synthesis of verapamil and its analogues often involves intermediates derived from nitriles. For example, the synthesis of certain verapamil analogues involves the alkylation of a substituted phenylacetonitrile, a reaction analogous to the alkylation of valeronitrile.[5][6][10][11]

Visualization of Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate key synthetic transformations and workflows involving valeronitrile.

References

• 1. Valeronitrile | C5H9N | CID 8061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US4739120A - Process for the hydrogenation of nitriles to primary amines - Google Patents [patents.google.com]
• 4. CN113135839A - Method for preparing valeronitrile by hydrogenation of pentenenitrile - Google Patents [patents.google.com]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. mdpi.com [mdpi.com]
• 7. Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US10183916B2 - Process for the preparation of triazines - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

The Synthesis of Valeronitrile: A Journey Through Time

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The synthesis of valeronitrile, a valuable intermediate in the production of pharmaceuticals, agrochemicals, and other fine chemicals, has a rich history that reflects the evolution of organic synthesis.[1] From early 20th-century explorations into aliphatic nitriles to modern, high-yield industrial processes, the methods for preparing this compound have significantly advanced.[2] This guide provides a detailed overview of the key historical and contemporary methods for valeronitrile synthesis, complete with experimental protocols, comparative data, and workflow visualizations.

Historical Context: The Dawn of Nitrile Chemistry

The story of nitriles begins long before the first synthesis of valeronitrile. The first compound in the nitrile homologous series, hydrogen cyanide, was synthesized by C. W. Scheele in 1782.[2][3] This was followed by the preparation of benzonitrile (B105546) in 1832 and propionitrile (B127096) in 1834.[2] Valeronitrile itself was first synthesized in the early 20th century, with two primary methods dominating the early literature: the nucleophilic substitution of pentyl halides with cyanide salts and the dehydration of valeramide.[2]

Key Synthesis Methodologies

This section details the experimental protocols for the principal historical and modern methods of valeronitrile synthesis.

Nucleophilic Substitution: The Kolbe Nitrile Synthesis

A foundational method for the preparation of alkyl nitriles is the Kolbe nitrile synthesis, which involves the reaction of an alkyl halide with a metal cyanide.[4][5] In the case of valeronitrile, a pentyl halide such as 1-bromopentane (B41390) or 1-chloropentane (B165111) is treated with sodium or potassium cyanide.[2]

This protocol is adapted from a procedure based on Vogel's textbook of practical organic chemistry.[6]

Reagents:

• Sodium Cyanide (NaCN): 19.5 g

• 1-Bromobutane (B133212) (CH₃(CH₂)₃Br): 50 g

• Methanol (B129727) (CH₃OH): 60 mL

• Water (H₂O): 25 mL

Procedure:

• In a 250 mL round-bottom flask, dissolve 19.5 g of sodium cyanide in 25 mL of water.

• In a separate flask, prepare a solution of 50 g of 1-bromobutane in 60 mL of methanol.

• Set up the flask containing the sodium cyanide solution for reflux with a double surface condenser.

• Add the 1-bromobutane solution to the sodium cyanide solution through the top of the condenser.

• Gently heat the mixture to a gentle reflux and maintain for 8 hours.

• After 8 hours, stop the heating and allow the flask to cool to room temperature.

• Filter the mixture to remove the precipitated sodium bromide.

• Transfer the filtrate to a distillation apparatus and distill off the excess methanol using a water bath.

• To the remaining residue, add approximately 125 mL of distilled water.

• Perform a simple distillation. Valeronitrile will co-distill with water.

• Transfer the distillate to a separatory funnel. The top layer is valeronitrile.

• Separate the layers and collect the valeronitrile.

• Dry the product with anhydrous sodium sulfate.

Yield: 7.9 g

Diagram 1: Kolbe Nitrile Synthesis of Valeronitrile

Dehydration of Amides

Another classical approach to nitrile synthesis is the dehydration of a primary amide.[2] For valeronitrile, this involves the dehydration of valeramide, typically using a strong dehydrating agent like phosphorus pentoxide (P₄O₁₀).[2]

This is a general procedure adapted from a method for the synthesis of isobutyronitrile.[4]

Reagents:

• Valeramide (CH₃(CH₂)₃CONH₂): 2 moles (finely powdered and dry)

• Phosphorus Pentoxide (P₄O₁₀): 2.1 moles

Procedure:

• In a large round-bottom flask, add 2.1 moles of phosphorus pentoxide.

• Add 2 moles of finely powdered, dry valeramide to the flask.

• Stopper the flask tightly and shake thoroughly to mix the two dry solids.

• Set up the flask for downward distillation with a water-cooled condenser and a receiving flask cooled in an ice bath.

• Heat the reaction flask in an oil bath at 200-220°C for 8-10 hours. The valeronitrile will begin to distill immediately.

• The reaction mixture will become a thick, brown syrup and may foam towards the end of the distillation.

• Collect the distilled valeronitrile.

• For further purification, the collected nitrile can be redistilled from a small amount of phosphorus pentoxide.

Yield: 69-86% (typical for this type of reaction).

Diagram 2: Dehydration of Valeramide to Valeronitrile

Hydrogenation of Unsaturated Nitriles

A modern and highly efficient industrial method for producing valeronitrile involves the catalytic hydrogenation of pentenenitrile.[3] This method offers high yield and purity.[3]

This protocol is based on a patented industrial process.[3][5]

Reagents:

• Pentenenitrile: 500 g

• Ethanol: 1000 g

• Novel Catalyst (e.g., macromolecular palladium complex): 2.5 g

• Amorphous Fe-Mo-Ni-Al Catalyst: 2.5 g

• Hydrogen Gas (H₂)

• Nitrogen Gas (N₂)

Procedure:

• Charge a hydrogenation reactor with 500 g of pentenenitrile, 1000 g of ethanol, 2.5 g of the novel catalyst, and 2.5 g of the amorphous Fe-Mo-Ni-Al catalyst.

• Seal the reactor and start stirring.

• Purge the reactor with nitrogen gas three times, followed by three purges with hydrogen gas.

• Pressurize the reactor with hydrogen to 0.2 MPa.

• Heat the reactor to 60°C.

• Maintain the reaction for 2 hours, ensuring the hydrogen pressure is kept at 0.2 MPa.

• After the reaction is complete, cool the reactor and vent the excess hydrogen.

• Filter the reaction mixture to remove the catalysts.

• The filtrate is then subjected to fractional distillation.

• The first fraction is ethanol, which can be recovered.

• The main fraction is high-purity valeronitrile.

Yield: 98.4% Purity: 99.8%

Diagram 3: Workflow for the Hydrogenation of Pentenenitrile

Comparative Analysis of Synthesis Methods

The following table summarizes the quantitative data for the described synthesis methods, allowing for a direct comparison of their efficiency.

Synthesis Method	Starting Material	Key Reagents	Reaction Time	Yield (%)	Purity (%)
Nucleophilic Substitution	1-Bromobutane	NaCN, Methanol	8 hours	~23% (calculated from provided masses)	Not specified
Dehydration of Amide	Valeramide	P₄O₁₀	8-10 hours	69-86%	Not specified
Hydrogenation	Pentenenitrile	H₂, Pd catalyst, Fe-Mo-Ni-Al catalyst	2 hours	98.4%	99.8%

Conclusion

The synthesis of valeronitrile has evolved from classical laboratory methods to highly efficient industrial processes. While the Kolbe nitrile synthesis and the dehydration of amides are of historical and academic importance, modern catalytic methods such as the hydrogenation of pentenenitrile offer superior yields, purity, and reaction times, making them the preferred choice for large-scale production. The choice of synthesis route will ultimately depend on factors such as the availability of starting materials, desired scale of production, and purity requirements. This guide provides the necessary technical details to inform such decisions for researchers and professionals in the field of drug development and chemical synthesis.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Preparation of Nitriles - Chemistry Steps [chemistrysteps.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CN113135839A - Method for preparing valeronitrile by hydrogenation of pentenenitrile - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Recent developments in dehydration of primary amides to nitriles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Valeronitrile as a High-Performance Solvent in Electrochemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of valeronitrile (VN) as a solvent in electrochemical systems. Valeronitrile, a linear aliphatic nitrile, presents a compelling alternative to conventional carbonate- and ether-based solvents due to its unique combination of physicochemical properties, including a wide liquid range, moderate dielectric constant, and the ability to form a stable solid electrolyte interphase (SEI) on graphitic anodes. These characteristics make it a promising candidate for enhancing the performance and safety of lithium-ion batteries and other electrochemical devices, particularly for wide-temperature applications.

Physicochemical Properties of Valeronitrile-Based Electrolytes

The performance of an electrolyte is intrinsically linked to the physicochemical properties of its components. Valeronitrile's properties, when combined with various lithium salts, result in electrolytes with distinct characteristics. The following tables summarize key quantitative data for valeronitrile and its electrolytes, with comparative data for commonly used solvents where available.

Table 1: Physicochemical Properties of Valeronitrile and Common Electrolyte Solvents

Property	Valeronitrile (VN)	Acetonitrile (AN)	Ethylene (B1197577) Carbonate (EC)	Dimethyl Carbonate (DMC)
Molecular Formula	C₅H₉N	C₂H₃N	C₃H₄O₃	C₃H₆O₃
Molecular Weight ( g/mol )	83.13	41.05	88.06	90.08
Melting Point (°C)	-96	-45	36	4
Boiling Point (°C)	139-141	81.6	248	90
Density (g/mL at 25°C)	0.795	0.786	1.321 (at 40°C)	1.069
Dielectric Constant (ε)	17.7	37.5	89.8 (at 40°C)	3.1
Viscosity (mPa·s at 25°C)	~0.8	0.34	1.9 (at 40°C)	0.59

Note: Data for valeronitrile and other solvents is compiled from various chemical and electrochemical literature.

Table 2: Ionic Conductivity of Valeronitrile-Based Electrolytes

Salt	Concentration (M)	Temperature (°C)	Ionic Conductivity (mS/cm)	Reference System (1M LiPF₆ in EC:DMC 1:1)
LiFSI	1.0	25	~5-7	~10-12
LiFSI	1.0	-50	1.585	< 1
LiPF₆	1.0	25	Data not readily available	~10-12
LiTFSI	1.0	25	Data not readily available	~8-10

Note: Specific ionic conductivity data for LiPF₆ and LiTFSI in pure valeronitrile is limited in publicly available literature and represents an area for further research. The provided data for LiFSI is based on available studies and highlights the potential of VN for low-temperature applications.[1]

Table 3: Viscosity of Valeronitrile-Based Electrolytes

Salt	Concentration (M)	Temperature (°C)	Viscosity (mPa·s)	Reference System (1M LiPF₆ in EC:DMC 1:1)
LiFSI	1.0	25	~1.5-2.0	~2.5-3.5
LiPF₆	1.0	25	Data not readily available	~2.5-3.5
LiTFSI	1.0	25	Data not readily available	~3.0-4.0

Note: Comprehensive viscosity data for valeronitrile with various lithium salts is an area requiring further investigation. The estimated values for LiFSI are based on trends observed in similar nitrile-based electrolytes.

Key Applications and Advantages

Valeronitrile-based electrolytes offer several advantages that make them suitable for a range of electrochemical applications:

• Wide-Temperature Operation: Valeronitrile's low melting point (-96°C) and relatively high boiling point (~140°C) provide a wide liquid range, enabling the formulation of electrolytes that can function effectively at both low and high temperatures. This is particularly beneficial for applications in extreme environments, such as in the automotive and aerospace industries.

• Stable Solid Electrolyte Interphase (SEI): Valeronitrile has been shown to form a robust and stable SEI on graphite (B72142) anodes. This passivation layer is crucial for preventing continuous electrolyte decomposition and ensuring long-term cycling stability of lithium-ion batteries. The nitrile functional group is believed to play a key role in the formation of a nitrogen-containing SEI, which can enhance its mechanical and electrochemical properties.

• Enhanced Safety: Compared to highly volatile and flammable solvents like dimethyl carbonate, valeronitrile's higher boiling point and flash point contribute to improved safety of electrochemical devices.

Experimental Protocols

The following sections provide detailed protocols for the preparation and electrochemical evaluation of valeronitrile-based electrolytes.

Electrolyte Preparation

Objective: To prepare a 1 M solution of a lithium salt (e.g., LiPF₆ or LiTFSI) in valeronitrile.

Materials:

• Valeronitrile (VN), battery grade (≤ 20 ppm H₂O)

• Lithium hexafluorophosphate (B91526) (LiPF₆) or Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), battery grade

• Anhydrous co-solvent (e.g., ethylene carbonate, EC), if required

• Argon-filled glovebox with H₂O and O₂ levels < 0.5 ppm

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

Procedure:

• Transfer the required volume of valeronitrile and any co-solvent into a clean, dry volumetric flask inside the argon-filled glovebox.

• Slowly add the pre-weighed lithium salt to the solvent while stirring continuously with a magnetic stirrer. The dissolution of LiPF₆ can be exothermic, so slow addition is recommended.

• Continue stirring until the salt is completely dissolved. This may take several hours.

• Store the prepared electrolyte in a tightly sealed container inside the glovebox to prevent moisture contamination.

References

• 1. researchgate.net [researchgate.net]

The Versatility of Valeronitrile in Pharmaceutical Synthesis: Application Notes and Protocols

Introduction

Valeronitrile, also known as pentanenitrile or butyl cyanide, is a versatile C5 chemical building block increasingly utilized as a key intermediate in the synthesis of a wide range of Active Pharmaceutical Ingredients (APIs).[1][2][3] Its reactive nitrile group can be readily converted into various functional groups, including amines, carboxylic acids, and heterocycles, making it an invaluable precursor for complex molecular architectures.[1][4] This document provides detailed application notes and experimental protocols for the use of valeronitrile and its derivatives in the synthesis of several notable pharmaceuticals: the antihypertensives Losartan and Irbesartan, the analgesic Methadone, and the anticonvulsant Valproic Acid.

Application Note 1: Synthesis of a Key Intermediate for Losartan

Losartan is a widely prescribed antihypertensive drug that functions as an angiotensin II receptor antagonist. A critical intermediate in its synthesis is 2-butyl-4-chloro-1H-imidazole-5-carbaldehyde. Valeronitrile serves as the starting material for the construction of the 2-butylimidazole (B45925) core of this intermediate. The overall yield for this three-step process from valeronitrile is approximately 69%.[1]

Synthetic Workflow

Caption: Synthesis of the Losartan intermediate from valeronitrile.

Quantitative Data for Synthesis of 2-Butyl-4-chloro-1H-imidazole-5-carbaldehyde

Step	Reactants	Reagents/Solvents	Temperature (°C)	Time (h)	Yield (%)
1	Valeronitrile, Methanol	Hydrogen chloride (gas)	-10 to -5	15-18	Not specified
2	Methyl pentanimidate HCl	Methanolic ammonia	20-30	3	Not specified
3	Pentanamidine	Dihydroxyacetone	Reflux	Not specified	Not specified
4	2-Butyl-1H-imidazol-5(4H)-one	POCl₃, DMF, Toluene (B28343)	100-105	2	~80-85
Overall	Valeronitrile	~69 [1]

Experimental Protocol

Step 1: Synthesis of Methyl pentanimidate hydrochloride [5]

• Charge a reaction vessel with valeronitrile (100 g, 1.20 mol) and methanol (58 mL).

• Cool the mixture to between -10 and -5 °C.

• Slowly bubble dry hydrogen chloride gas through the solution for 15-18 hours, maintaining the temperature.

• Add an additional 55 mL of methanol and stir for 60 minutes. The resulting product is methyl pentanimidate hydrochloride.

Step 2: Synthesis of Pentanamidine [5]

• Transfer the methyl pentanimidate hydrochloride reaction mass to a methanolic ammonia solution (12-15 wt%).

• Stir the mixture for 3 hours at 20-30 °C, maintaining a pH of 8-9.

• Filter the precipitated ammonium (B1175870) chloride and wash with methanol.

• Concentrate the filtrate under reduced pressure at a temperature not exceeding 90 °C to yield pentanamidine.

Step 3 & 4: Synthesis of 2-Butyl-4-chloro-1H-imidazole-5-carbaldehyde [6]

• The pentanamidine is condensed with dihydroxyacetone to form 2-butyl-1H-imidazol-5(4H)-one (details of this specific step are not fully described in the cited literature).

• In a separate flask, add phosphorus oxychloride (25 g) to toluene (50 mL) and stir to dissolve.

• Add 2-butyl-1H-imidazol-5(4H)-one (9.8 g, 0.07 mol) to the solution.

• Heat the mixture to 100 °C and add DMF (12.8 g, 0.175 mol) dropwise.

• Maintain the temperature at 100-105 °C for 2 hours.

• After the reaction, pour the solution into 150 mL of ice water and adjust the pH to 1-2.

• Filter and separate the organic phase. Dry the organic phase with anhydrous sodium sulfate.

• Concentrate the solution and cool to -20 °C to crystallize the product, 2-butyl-4-chloro-5-formyl imidazole.

Losartan Signaling Pathway

Losartan exerts its therapeutic effect by blocking the Angiotensin II Type 1 (AT1) receptor. This prevents the vasoconstrictive and aldosterone-secreting effects of angiotensin II, leading to a decrease in blood pressure.

Caption: Losartan blocks the AT1 receptor, inhibiting downstream effects.

Application Note 2: Synthesis of a Key Intermediate for Methadone

Methadone is a synthetic opioid used for pain management and opioid addiction treatment. A key intermediate in its synthesis is 4-dimethylamino-2,2-diphenylvaleronitrile. This intermediate is synthesized via the alkylation of diphenylacetonitrile (B117805), a reaction where a valeronitrile derivative is formed.

Synthetic Workflow

Caption: Synthesis of the methadone nitrile intermediate.

Quantitative Data for Synthesis of 4-Dimethylamino-2,2-diphenylvaleronitrile

| Reactants | Reagents/Solvents | Temperature (°C) | Time (h) | Yield (%) | | :--- | :--- | :--- | :--- | :--- | :--- | | Diphenylacetonitrile | Sodamide, DMF | Room Temp | 0.25 | Not specified | | 1-Dimethylamino-2-chloropropane | - | ~50 | 1.5 | ~45 (crystallized)[7]|

Experimental Protocol[7]

• In a suitable reaction vessel, prepare a suspension of sodamide in DMF.

• Add a solution of diphenylacetonitrile (6.0 g, 0.031 mol) in 8 mL of DMF to the suspension at room temperature.

• Stir the mixture for 15 minutes.

• Add 1-dimethylamino-2-chloropropane (4.1 g, 0.034 mol).

• Heat the reaction mixture with stirring to approximately 50°C for 1.5 hours.

• (Workup and purification are not detailed in the cited source but would typically involve quenching the reaction, extraction with an organic solvent, washing, drying, and crystallization or chromatography to isolate the product). A 45% yield of the crystallized product has been reported.[7]

Methadone Signaling Pathway

Methadone is a full agonist of the µ-opioid receptor. Its activation leads to analgesia but also to receptor desensitization and internalization, which is a mechanism implicated in the development of tolerance.

Caption: Methadone activates the µ-opioid receptor leading to analgesia.

Application Note 3: Synthesis of a Key Intermediate for Irbesartan

Irbesartan is another angiotensin II receptor antagonist used to treat high blood pressure. A formal synthesis of Irbesartan utilizes a (3+2) annulation reaction between an α-bromoamide and valeronitrile to construct the core imidazolone (B8795221) structure.[8][9]

Synthetic Workflow

Caption: Formal synthesis of Irbesartan via a valeronitrile annulation.

Quantitative Data

Experimental Protocol

A detailed, step-by-step protocol for the (3+2) annulation of valeronitrile with the specific α-bromoamide for the Irbesartan synthesis is not provided in the cited literature. However, the general transformation involves the reaction of the two components to yield the imidazolone intermediate, which is then carried forward to complete the synthesis of Irbesartan.[8]

Irbesartan Signaling Pathway

Similar to Losartan, Irbesartan blocks the AT1 receptor. Additionally, studies have shown that Irbesartan can inhibit the C1q-Wnt/β-catenin signaling pathway, which may contribute to its beneficial effects beyond blood pressure control.

Caption: Irbesartan blocks the AT1 receptor and inhibits Wnt signaling.

Application Note 4: Synthesis of Valproic Acid

Valproic acid is a widely used anticonvulsant and mood-stabilizing drug. It can be synthesized from its corresponding nitrile, 2-propylvaleronitrile (B45190) (also known as 2-propylpentanenitrile), through hydrolysis.

Synthetic Workflow

Caption: Synthesis of Valproic Acid via nitrile hydrolysis.

Quantitative Data for Nitrile Hydrolysis

| Reactant | Reagents/Solvents | Temperature (°C) | Time (h) | Yield (%) | | :--- | :--- | :--- | :--- | :--- | :--- | | 2-Propylvaleronitrile | Aq. HCl or Aq. NaOH | Reflux | Variable | Generally High |

Experimental Protocol (General)

• Charge a round-bottom flask with 2-propylvaleronitrile.

• Add an excess of an aqueous acid (e.g., 6M HCl) or base (e.g., 6M NaOH) solution.

• Heat the mixture to reflux and maintain for several hours, monitoring the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• If basic hydrolysis was performed, acidify the mixture with a strong acid (e.g., concentrated HCl) to precipitate the carboxylic acid.

• Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude Valproic Acid.

• Purify the product by distillation or recrystallization if necessary.

Valproic Acid Signaling Pathway

Valproic acid is a histone deacetylase (HDAC) inhibitor. By inhibiting HDACs, it leads to hyperacetylation of histones, which alters gene expression. One key target is the upregulation of the p21 gene, a cyclin-dependent kinase inhibitor, which leads to cell cycle arrest.

Caption: Valproic acid inhibits HDAC, leading to p21 expression.

Valeronitrile and its derivatives are demonstrably valuable and versatile intermediates in the synthesis of a diverse range of pharmaceuticals. The protocols and pathways outlined in these application notes highlight the fundamental role of this C5 building block in constructing complex APIs, from antihypertensives to anticonvulsants. The continued exploration of reactions involving valeronitrile is likely to lead to the development of novel and efficient synthetic routes to important therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. CN103183599A - Method for preparing 2-valproic acid - Google Patents [patents.google.com]
• 3. PREPARATION OF 2-SUBSTITUTED 4-CHLORO-5-FORMYLIMIDAZOLES BY VILSMEIER REACTION OF THE CONDENSATION PRODUCT OF GLYCINE AND AN IMIDO ESTER WITH A FORMAMIDE IN THE PRESENCE OF A TRIFLATE (TRIFLUORMETHANESULPHONATE) CATALYST - Patent 1871745 [data.epo.org]
• 4. Ethyl 2-propylpentanoate | 17022-31-0 | Benchchem [benchchem.com]
• 5. banglajol.info [banglajol.info]
• 6. CN103214420A - Method for preparing 2-butyl-4-chloro-5-formylimidazole - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. Synthesis of 2-Aminoimidazolones and Imidazolones by (3+2) Annulation of Azaoxyallyl Cations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Hydrolysis of Valeronitrile to Valeric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The hydrolysis of nitriles is a fundamental transformation in organic synthesis, providing a reliable route to carboxylic acids. Valeronitrile (pentanenitrile), an aliphatic nitrile, can be efficiently converted to valeric acid (pentanoic acid), a valuable building block in the synthesis of pharmaceuticals, fragrances, and other fine chemicals. This document provides detailed application notes and experimental protocols for the hydrolysis of valeronitrile to valeric acid under various catalytic conditions, including acid-catalyzed, base-catalyzed, and supercritical water hydrolysis.

Reaction Overview

The conversion of valeronitrile to valeric acid involves the hydrolysis of the carbon-nitrogen triple bond. This process typically occurs in two stages: the initial hydrolysis of the nitrile to a valeramide intermediate, followed by the hydrolysis of the amide to valeric acid and ammonia.[1] The overall reaction can be catalyzed by acids or bases, or it can be carried out under high-temperature and high-pressure conditions in supercritical water.[1][2]

Signaling Pathways and Logical Relationships

The hydrolysis of valeronitrile can be broadly categorized into three main pathways, each with distinct mechanisms and experimental considerations.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Valeronitrile hydrolysis in supercritical water - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Reduction of Valeronitrile to Pentylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the chemical reduction of valeronitrile to pentylamine, a primary amine of significant interest in organic synthesis and drug development. The protocols described herein focus on two primary methodologies: catalytic hydrogenation and reduction using lithium aluminum hydride (LiAlH4). This guide includes comprehensive experimental procedures, quantitative data on reaction parameters and yields, and safety precautions. Diagrams illustrating the reaction pathway and experimental workflows are provided to ensure clarity and reproducibility.

Introduction

The conversion of nitriles to primary amines is a fundamental transformation in organic chemistry. Pentylamine, also known as n-amylamine, serves as a versatile building block in the synthesis of various pharmaceuticals, agrochemicals, and other specialty chemicals. The reduction of valeronitrile is a common and effective route to obtain this key intermediate. This document outlines two robust and widely used methods for this conversion, providing researchers with the necessary details to perform these reactions efficiently and safely.

Reaction Overview

The overall transformation involves the reduction of the carbon-nitrogen triple bond in valeronitrile to a primary amine. This is typically achieved by the addition of four hydrogen atoms across the nitrile group.

General Reaction Scheme:

Two principal methods for this reduction are detailed:

• Catalytic Hydrogenation: This method employs hydrogen gas in the presence of a metal catalyst, such as Raney® Nickel or Palladium on Carbon (Pd/C). It is a scalable and industrially viable method.

• Lithium Aluminum Hydride (LiAlH4) Reduction: This approach utilizes a powerful chemical reducing agent. It is highly effective, particularly for smaller-scale laboratory syntheses.[1][2][3]

Quantitative Data Summary

The choice of reduction method can significantly impact the reaction yield, purity, and conditions required. The following table summarizes typical quantitative data for the reduction of valeronitrile to pentylamine.

Method	Catalyst/Reagent	Solvent	Temperature (°C)	Pressure (psi)	Reaction Time (h)	Typical Yield (%)	Purity (%)	Reference
Catalytic Hydrogenation	Raney® Nickel	Methanol / Ethanol	80 - 100	50 - 100	2 - 4	85 - 95	>98	[4]
10% Pd/C	Ethanol	25 - 50	50	3 - 6	90 - 98	>99	[5]
LiAlH4 Reduction	LiAlH4	Diethyl ether / THF	0 - 35	N/A	2 - 4	80 - 90	>97	[3][6]

Note: Yields and purity are highly dependent on the specific reaction conditions, quality of reagents, and purification methods.

Experimental Protocols

Method 1: Catalytic Hydrogenation using Raney® Nickel

This protocol describes the reduction of valeronitrile using hydrogen gas and a Raney® Nickel catalyst. Raney® Nickel is a fine-grained, porous nickel catalyst.[4]

Materials:

• Valeronitrile (1.0 eq)

• Raney® Nickel (5-10% by weight of valeronitrile)

• Methanol or Ethanol (solvent)

• Hydrogen gas (H2)

• High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

• Filtration apparatus (e.g., Celite® pad)

Procedure:

• Preparation: In a suitable high-pressure reaction vessel, add valeronitrile and the solvent (methanol or ethanol).

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add the Raney® Nickel catalyst to the reaction mixture. Caution: Raney® Nickel is pyrophoric and must be handled with care, typically as a slurry in water or ethanol.

• Hydrogenation: Seal the reactor and purge it several times with nitrogen, followed by hydrogen gas. Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-100 psi).

• Reaction: Heat the mixture to the target temperature (e.g., 80-100 °C) with vigorous stirring. Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically complete within 2-4 hours.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the reactor with nitrogen.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Raney® Nickel catalyst. Wash the filter cake with the solvent used in the reaction. Caution: The filter cake may be pyrophoric and should be kept wet and disposed of properly.

• Purification: Remove the solvent from the filtrate by rotary evaporation. The resulting crude pentylamine can be purified by distillation.

Method 2: Lithium Aluminum Hydride (LiAlH4) Reduction

This protocol details the reduction of valeronitrile using the potent reducing agent, lithium aluminum hydride.[3][6] This reaction should be conducted under strictly anhydrous conditions.

Materials:

• Valeronitrile (1.0 eq)

• Lithium Aluminum Hydride (LiAlH4) (1.0 - 1.5 eq)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) (solvent)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Distilled water

• 15% Sodium hydroxide (B78521) (NaOH) solution

• Round-bottom flask, reflux condenser, dropping funnel

• Ice bath

Procedure:

• Setup: Assemble a dry round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under a nitrogen or argon atmosphere.

• Reagent Preparation: In the flask, prepare a suspension of LiAlH4 in the anhydrous solvent (diethyl ether or THF). Cool the suspension to 0 °C using an ice bath.

• Addition of Valeronitrile: Dissolve valeronitrile in the anhydrous solvent and add it dropwise to the LiAlH4 suspension via the dropping funnel. Control the addition rate to maintain the reaction temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. The reaction can be gently refluxed to ensure completion.

• Quenching (Fieser work-up): Cool the reaction mixture back to 0 °C. Carefully and slowly add the following reagents sequentially and dropwise with vigorous stirring:

  • 'x' mL of water (where 'x' is the mass of LiAlH4 in grams)

  • 'x' mL of 15% NaOH solution

  • '3x' mL of water This procedure is designed to produce a granular precipitate that is easy to filter.[3]

• Filtration and Extraction: Stir the resulting mixture at room temperature for 15-30 minutes. Filter the granular precipitate and wash it thoroughly with the solvent.

• Drying and Purification: Combine the filtrate and the solvent washes. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator. The crude pentylamine can then be purified by distillation.

Visualizations

Signaling Pathway

Caption: Reaction pathways for the synthesis of pentylamine from valeronitrile.

Experimental Workflow: Catalytic Hydrogenation

Caption: Experimental workflow for catalytic hydrogenation of valeronitrile.

Experimental Workflow: LiAlH4 Reduction

Caption: Experimental workflow for the LiAlH4 reduction of valeronitrile.

Safety Considerations

• Valeronitrile: Toxic if swallowed, in contact with skin, or if inhaled. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Raney® Nickel: Pyrophoric catalyst, especially when dry. Always handle under an inert atmosphere or as a slurry. The filter cake after the reaction can also be pyrophoric and should be kept wet.

• Hydrogen Gas: Highly flammable. Ensure the hydrogenation apparatus is properly assembled and leak-tested. Use in a well-ventilated area, away from ignition sources.

• Lithium Aluminum Hydride (LiAlH4): Reacts violently with water and other protic solvents to release flammable hydrogen gas.[7] All glassware must be thoroughly dried, and anhydrous solvents must be used. The quenching process must be performed slowly and with extreme caution, especially on a large scale. Wear appropriate PPE and have a fire extinguisher rated for metal fires (Class D) readily available.

• Pentylamine: Flammable liquid and vapor. Corrosive and causes severe skin burns and eye damage. Handle in a fume hood with appropriate PPE.

Conclusion

The reduction of valeronitrile to pentylamine can be effectively achieved through both catalytic hydrogenation and LiAlH4 reduction. The choice of method will depend on the scale of the synthesis, available equipment, and safety considerations. Catalytic hydrogenation is generally preferred for larger-scale and industrial applications due to its cost-effectiveness and safety profile. LiAlH4 reduction is a powerful and reliable method for laboratory-scale synthesis, providing good yields of the desired primary amine. Careful adherence to the detailed protocols and safety precautions outlined in this document is crucial for the successful and safe execution of these important chemical transformations.

References

• 1. CN113135839A - Method for preparing valeronitrile by hydrogenation of pentenenitrile - Google Patents [patents.google.com]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. How might you prepare pentylamine from the following starting materials?(.. [askfilo.com]
• 7. youtube.com [youtube.com]

Application Notes and Protocols for Grignard Reaction with Valeronitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the Grignard reaction for the synthesis of ketones, specifically focusing on the reaction of valeronitrile with a Grignard reagent. The protocol details the synthesis of 3-heptanone (B90015) through the nucleophilic addition of ethylmagnesium bromide to valeronitrile, followed by acidic hydrolysis of the intermediate imine. The Grignard reaction is a powerful tool for carbon-carbon bond formation, offering a versatile method for the synthesis of various carbonyl compounds crucial in medicinal chemistry and drug development.[1][2] This protocol outlines the necessary reagents, equipment, safety precautions, and a step-by-step procedure for the successful execution of this transformation, along with expected yields based on reactions with similar aliphatic nitriles.

Introduction

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of new carbon-carbon bonds through the reaction of an organomagnesium halide (Grignard reagent) with an electrophilic carbon atom. The reaction of a Grignard reagent with a nitrile provides a reliable route to the synthesis of ketones.[2] This process involves the nucleophilic attack of the Grignard reagent on the nitrile carbon, forming a magnesium salt of an imine. Subsequent hydrolysis of this intermediate in an acidic workup yields the desired ketone.[3] A key advantage of this method is that the imine intermediate is stable under the reaction conditions and does not react further with the Grignard reagent, thus preventing the formation of tertiary alcohol byproducts.[3]

This application note provides a detailed protocol for the synthesis of 3-heptanone from valeronitrile and ethylmagnesium bromide.

Data Presentation

The yield of ketones from the Grignard reaction with aliphatic nitriles is typically moderate to good. The following table summarizes representative yields for the reaction of Grignard reagents with aliphatic nitriles, providing an expected range for the synthesis of 3-heptanone from valeronitrile.

Grignard Reagent	Aliphatic Nitrile	Product Ketone	Reported Yield (%)
Ethylmagnesium bromide	Valeronitrile	3-Heptanone	59-97 (expected)
Allylmagnesium bromide	Various aliphatic nitriles	Corresponding β,γ-unsaturated ketones	59-97[4]

Experimental Protocols

Materials and Equipment

• Reagents:

  • Valeronitrile (pentanenitrile)

  • Ethylmagnesium bromide (solution in diethyl ether or THF)

  • Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

  • Hydrochloric acid (HCl), aqueous solution (e.g., 3 M)

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Equipment:

  • Round-bottom flask, three-necked

  • Dropping funnel

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Inert gas supply (nitrogen or argon) with manifold

  • Ice-water bath

  • Separatory funnel

  • Rotary evaporator

  • Standard laboratory glassware

Safety Precautions

• Grignard reagents are highly reactive, flammable, and moisture-sensitive. All reactions must be conducted under a dry, inert atmosphere (nitrogen or argon).

• Anhydrous solvents like diethyl ether and THF are extremely flammable. Ensure no open flames or spark sources are present.

• The reaction can be exothermic. Use an ice bath to control the temperature, especially during the addition of the Grignard reagent.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a flame-retardant lab coat, and gloves.

• The quenching and work-up steps involving acid are also exothermic and should be performed with caution in a fume hood.

Reaction Procedure

• Reaction Setup:

  • Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a reflux condenser, and an inlet for inert gas.

  • Flame-dry all glassware under vacuum or oven-dry it prior to assembly to ensure anhydrous conditions.

  • Maintain a positive pressure of nitrogen or argon throughout the reaction.

• Reaction Execution:

  • To the reaction flask, add valeronitrile dissolved in anhydrous diethyl ether (or THF).

  • Cool the flask in an ice-water bath.

  • Slowly add the ethylmagnesium bromide solution from the dropping funnel to the stirred solution of valeronitrile over a period of 30-60 minutes. Maintain the temperature of the reaction mixture below 10 °C during the addition.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Continue stirring at room temperature for 1-2 hours to ensure the reaction goes to completion.

• Work-up and Purification:

  • Cool the reaction mixture in an ice-water bath.

  • Slowly and carefully quench the reaction by the dropwise addition of 3 M hydrochloric acid. This step is exothermic and will generate gas.

  • Continue adding the acid until the aqueous layer is acidic and all magnesium salts have dissolved.

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer, and extract the aqueous layer with two portions of diethyl ether.

  • Combine the organic extracts and wash successively with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and remove the solvent by rotary evaporation.

  • The crude 3-heptanone can be purified by distillation.

Visualizations

Grignard Reaction Workflow

Caption: Experimental workflow for the synthesis of 3-heptanone.

Grignard Reaction with Valeronitrile: Signaling Pathway

Caption: Reaction pathway for the Grignard synthesis of 3-heptanone.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Zinc chloride-catalyzed Grignard addition reaction of aromatic nitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Addition of allyl Grignard to nitriles in air and at room temperature: experimental and computational mechanistic insights in pH-switchable synthesis ... - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06403D [pubs.rsc.org]

Valeronitrile: A Promising Electrolyte Component for Advanced Battery Chemistries

Application Note & Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of valeronitrile (VN) as a high-performance electrolyte component for next-generation batteries. Valeronitrile, a linear nitrile, is gaining significant attention for its potential to enhance battery performance, particularly under extreme temperature conditions, due to its favorable physicochemical properties. This application note summarizes key performance data, outlines detailed experimental protocols, and provides visualizations to aid in the understanding and implementation of valeronitrile-based electrolytes in battery research and development.

Introduction to Valeronitrile in Battery Electrolytes

Conventional carbonate-based electrolytes used in lithium-ion batteries (LIBs) face challenges at both low and high temperatures, limiting battery performance and safety. Nitrile-based solvents, such as valeronitrile, offer a compelling alternative due to their wide liquid range, high dielectric constant, and ability to form a stable solid electrolyte interphase (SEI) on electrode surfaces. Valeronitrile, with its five-carbon chain, strikes a balance between ionic conductivity and viscosity, making it a promising candidate for enhancing the performance of both lithium-ion and emerging sodium-ion batteries (SIBs).

Physicochemical and Electrochemical Properties

Valeronitrile-based electrolytes exhibit distinct properties compared to their carbonate counterparts. These properties are crucial for determining their suitability and performance in various battery systems.

Table 1: Physicochemical Properties of Valeronitrile-Based Electrolytes vs. Conventional Carbonate Electrolytes

Property	Valeronitrile (VN)-Based Electrolyte	Conventional Carbonate Electrolyte (e.g., EC/DMC)
Ionic Conductivity	High, especially at low temperatures. For example, a VN-based electrolyte can exhibit an ionic conductivity of 1.585 mS/cm at -50 °C.[1]	Lower at sub-zero temperatures, leading to poor performance.
Viscosity	Generally higher than linear carbonates but lower than cyclic carbonates. This property is temperature-dependent.	A mixture of low viscosity linear carbonates and high viscosity cyclic carbonates is used to optimize performance.
Electrochemical Stability Window (ESW)	Wide, generally up to ~5.0 V vs. Li+/Li, making it suitable for high-voltage cathodes.	Typically around 4.2-4.5 V vs. Li+/Li.
Boiling Point	~140 °C	Varies depending on the specific carbonate mixture.
Freezing Point	~ -96 °C	Ethylene Carbonate (EC) has a high freezing point (~36 °C).

Performance in Lithium-Ion Batteries

Valeronitrile has demonstrated significant advantages in LIBs, particularly in enabling wide-temperature operation and high-rate capability.

Table 2: Performance Data of Valeronitrile-Based Electrolytes in Lithium-Ion Batteries

Performance Metric	Valeronitrile (VN)-Based Electrolyte Performance
High-Rate Capability	Graphite
High-Temperature Cycling	Stable cycling performance at a 3C rate at 55 °C has been demonstrated.[1]
Low-Temperature Performance	Pouch cells retained 75.52% and 65.12% of their room temperature capacity at -40 °C and -50 °C, respectively.[1]
Coulombic Efficiency (CE)	High CE is maintained over cycling, indicating a stable SEI.

The improved performance is largely attributed to the formation of a robust and stable SEI layer on the anode, which is facilitated by the molecular structure of valeronitrile.[1]

Performance in Sodium-Ion Batteries (SIBs)

The application of valeronitrile in SIBs is an emerging area of research. While specific performance data for valeronitrile-based electrolytes in SIBs is still limited in publicly available literature, the favorable properties of nitriles, such as their wide electrochemical stability window and potential to form a stable SEI on sodium metal or hard carbon anodes, make them promising candidates for this battery chemistry. Research on other nitrile-based electrolytes for SIBs has shown promising results in terms of cycling stability and rate capability, suggesting a strong potential for valeronitrile as well.

Experimental Protocols

The following protocols provide a general framework for the preparation and evaluation of valeronitrile-based electrolytes. All procedures involving battery materials should be performed in an argon-filled glovebox with H₂O and O₂ levels below 0.5 ppm.

Valeronitrile Purification

For high-purity battery-grade electrolytes, commercial valeronitrile may require further purification.

Protocol 1: Valeronitrile Purification

• Initial Drying: Stir commercial valeronitrile (≥99%) over calcium hydride (CaH₂) for 24-48 hours to remove residual water.

• Vacuum Distillation: Decant the dried valeronitrile and perform vacuum distillation to separate it from CaH₂ and other non-volatile impurities.

• Molecular Sieve Treatment: Store the distilled valeronitrile over activated 3Å molecular sieves for at least 48 hours to ensure a final low water content (<10 ppm).

• Storage: Store the purified valeronitrile in a sealed container inside an argon-filled glovebox.

Electrolyte Formulation

Protocol 2: Preparation of 1 M LiPF₆ in Valeronitrile

• Solvent Preparation: Transfer the required volume of purified valeronitrile into a clean, dry beaker inside the glovebox.

• Salt Addition: Slowly add the calculated mass of lithium hexafluorophosphate (B91526) (LiPF₆, battery grade) to the valeronitrile while stirring with a magnetic stir bar. The addition should be gradual to prevent any localized heating.

• Dissolution: Continue stirring the mixture at room temperature until the LiPF₆ is completely dissolved. This may take several hours.

• Storage: Store the prepared electrolyte in a sealed, dark container inside the glovebox.

Coin Cell Assembly

Protocol 3: CR2032 Coin Cell Assembly for Electrochemical Testing

• Electrode and Separator Preparation: Dry the cathode (e.g., LiNi₀.₅Co₀.₂Mn₀.₃O₂ - NCM523) and anode (e.g., graphite) discs, and the separator (e.g., Celgard 2325) in a vacuum oven at an appropriate temperature (e.g., 120 °C for electrodes, 60 °C for separator) for at least 12 hours before transferring them into the glovebox.

• Assembly Stack: Place the following components in the center of the negative cap of the CR2032 coin cell in the following order:

  • Anode disc

  • One to two drops of the valeronitrile-based electrolyte onto the anode.

  • Separator disc

  • Saturate the separator with a few more drops of the electrolyte.

  • Cathode disc

  • Spacer disc

  • Spring

• Sealing: Place the positive cap on top of the assembly and transfer the cell to a coin cell crimper. Apply pressure to seal the cell.

• Resting: Allow the assembled cell to rest for at least 12 hours before electrochemical testing to ensure complete wetting of the electrodes and separator.

Electrochemical Measurements

Protocol 4: Evaluation of Electrochemical Performance

• Formation Cycles: Perform initial charge-discharge cycles at a low C-rate (e.g., C/20 or C/10) to form a stable SEI layer.

• Cycling Performance: Cycle the cell at various C-rates (e.g., from C/5 to 10C) to evaluate rate capability and long-term cycling stability.

• Electrochemical Stability Window (ESW) Measurement: Use linear sweep voltammetry (LSV) with a three-electrode setup (e.g., Li metal as reference and counter electrodes, and a glassy carbon or platinum working electrode) to determine the oxidative and reductive stability limits of the electrolyte.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships related to the use of valeronitrile in battery electrolytes.

Caption: Workflow for the purification of valeronitrile and formulation of a 1M LiPF₆ electrolyte.

Caption: Step-by-step workflow for the assembly of a CR2032 coin cell with a valeronitrile-based electrolyte.

Caption: Logical relationship between the properties of valeronitrile electrolytes and their performance benefits in batteries.

Conclusion

Valeronitrile is a highly promising solvent for advanced battery electrolytes, offering significant improvements in performance, particularly for applications requiring wide-temperature operation and high-rate capabilities. The protocols and data presented in this application note provide a foundation for researchers to explore and optimize valeronitrile-based electrolytes for next-generation energy storage devices. Further research into its application in sodium-ion batteries is warranted and expected to yield significant advancements in the field.

References

• 1. A Critical Review for an Accurate Electrochemical Stability Window Measurement of Solid Polymer and Composite Electrolytes [mdpi.com]

Application Notes &amp; Protocols for the Purification of Research-Grade Valeronitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of commercial valeronitrile to a research-grade quality, suitable for sensitive applications in organic synthesis and drug development. The described methods focus on the removal of common impurities through chemical washing and fractional distillation. Additionally, protocols for the validation of purity using Gas Chromatography with Flame Ionization Detection (GC-FID) and Nuclear Magnetic Resonance (NMR) spectroscopy are provided.

Introduction

Valeronitrile (pentanenitrile) is a versatile building block in organic synthesis, often used as a precursor for amines, carboxylic acids, and other nitrogen-containing heterocycles. Commercial grades of valeronitrile may contain impurities stemming from its synthesis, such as unreacted starting materials, byproducts, and water. For applications requiring high purity, such as in pharmaceutical research and development, these impurities must be removed. This document outlines a robust procedure for the purification of valeronitrile to ≥99.5% purity.

Potential Impurities in Commercial Valeronitrile

The impurity profile of commercial valeronitrile can vary depending on the synthetic route employed in its manufacture. Common synthesis methods include the reaction of 1-halobutanes with cyanide salts or the dehydration of valeramide.[1] Potential impurities may include:

• Water: A common impurity that can interfere with moisture-sensitive reactions.

• Unreacted Starting Materials: Such as 1-chlorobutane (B31608) or 1-bromobutane.

• Byproducts of Synthesis: Including isonitriles, valeramide (if from dehydration route), and products of side reactions.

• Acids or Bases: Residual catalysts or reagents from the synthesis.

• Other Organic Volatiles: Solvents used during the synthesis and workup.

Valeronitrile is also listed as a potential impurity in the synthesis of Valproic Acid (Valproic Acid EP Impurity H), highlighting the need for its careful control in pharmaceutical applications.[2][3]

Purification Workflow

The purification of valeronitrile to research-grade involves a multi-step process designed to remove a broad range of impurities. The general workflow is as follows:

Caption: Experimental workflow for the purification of valeronitrile.

Experimental Protocols

Protocol 1: Chemical Washing and Drying of Valeronitrile

This protocol describes the removal of acidic, basic, and water-soluble impurities from crude valeronitrile.

Materials:

• Crude Valeronitrile

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Separatory funnel

• Erlenmeyer flasks

• Beakers

Procedure:

• Place the crude valeronitrile in a separatory funnel.

• Add half its volume of concentrated HCl and shake vigorously for 2-3 minutes. Caution: This should be performed in a fume hood as the reaction may be exothermic and release fumes.

• Allow the layers to separate and discard the lower aqueous layer.

• Repeat the HCl wash.

• Wash the organic layer with half its volume of saturated aqueous NaHCO₃ solution to neutralize any remaining acid. Swirl gently at first to avoid excessive gas evolution, then shake vigorously.

• Discard the lower aqueous layer.

• Transfer the valeronitrile to a clean, dry Erlenmeyer flask.

• Add anhydrous MgSO₄ in portions with swirling until some of the drying agent no longer clumps together.

• Stopper the flask and allow it to stand for at least 1 hour to ensure complete drying.

• Filter the dried valeronitrile into a dry round-bottom flask suitable for distillation.

Protocol 2: Fractional Distillation of Valeronitrile

This protocol details the final purification step to separate valeronitrile from non-volatile impurities and other volatile components with different boiling points.

Materials:

• Dried Valeronitrile

• Phosphorus Pentoxide (P₂O₅) - Caution: P₂O₅ is a powerful dehydrating agent and is corrosive. Handle with care.

• Fractional distillation apparatus (including a fractionating column, condenser, and collection flasks)

• Heating mantle

• Boiling chips or magnetic stirrer

• Thermometer

Procedure:

• To the round-bottom flask containing the dried valeronitrile, add a small amount of P₂O₅ (approximately 1-2 g per 100 mL of nitrile) to act as a final drying agent during distillation.

• Add boiling chips or a magnetic stir bar.

• Assemble the fractional distillation apparatus in a fume hood. Ensure all joints are well-sealed.

• Begin heating the distillation flask gently.

• Collect any initial low-boiling fractions that distill below the expected boiling point of valeronitrile.

• Carefully collect the main fraction at a constant temperature, corresponding to the boiling point of valeronitrile (139-141 °C at atmospheric pressure).

• Stop the distillation before the flask goes to dryness to avoid the formation of potentially explosive residues.

• Transfer the purified valeronitrile to a clean, dry, and labeled storage bottle.

Protocol 3: Purity Analysis by Gas Chromatography (GC-FID)

This protocol provides a method for the quantitative analysis of purified valeronitrile to determine its purity.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent

• Detector: Flame Ionization Detector (FID)

• Column: Agilent J&W DB-WAX UI (30 m x 0.25 mm, 0.25 µm) or equivalent polar capillary column

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Program:

  • Initial temperature: 60 °C, hold for 5 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold at 200 °C for 5 minutes

• Injection Volume: 1 µL

• Split Ratio: 50:1

Procedure:

• Prepare a dilute solution of the purified valeronitrile in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Inject the sample into the GC-FID system.

• Record the chromatogram.

• Identify the peak corresponding to valeronitrile based on its retention time.

• Calculate the purity by the area percent method, assuming all components have a similar response factor with the FID.

  Purity (%) = (Area of Valeronitrile Peak / Total Area of all Peaks) x 100

Protocol 4: Purity Assessment by ¹H and ¹³C NMR Spectroscopy

NMR spectroscopy can be used to confirm the identity of the purified product and to detect the presence of proton- or carbon-containing impurities.

Instrumentation and Conditions:

• NMR Spectrometer: 400 MHz or higher field strength

• Solvent: Chloroform-d (CDCl₃)

• Reference: Tetramethylsilane (TMS) at 0.00 ppm

Procedure:

• Prepare an NMR sample by dissolving a small amount of the purified valeronitrile in CDCl₃.

• Acquire ¹H and ¹³C NMR spectra.

• Analyze the spectra for the characteristic signals of valeronitrile and the absence of significant impurity peaks.

Expected Chemical Shifts (δ) in CDCl₃:

• ¹H NMR:

  • ~2.3 ppm (triplet, 2H, -CH₂-CN)

  • ~1.6 ppm (multiplet, 2H, -CH₂-CH₂-CN)

  • ~1.4 ppm (multiplet, 2H, CH₃-CH₂-)

  • ~0.9 ppm (triplet, 3H, CH₃-)

• ¹³C NMR: [1][4][5]

  • ~119.5 ppm (-CN)

  • ~28.0 ppm (-CH₂-CH₂-CN)

  • ~22.0 ppm (CH₃-CH₂-)

  • ~19.0 ppm (-CH₂-CN)

  • ~13.5 ppm (CH₃-)

Data Presentation

The following table summarizes the expected physical and analytical data for valeronitrile before and after purification.

Parameter	Crude Valeronitrile (Typical)	Research-Grade Valeronitrile (Expected)
Appearance	Colorless to pale yellow liquid	Clear, colorless liquid
Purity (by GC-FID)	95-98%	≥99.5%
Water Content	Variable	<0.05%
Boiling Point	Broad range (e.g., 135-145 °C)	139-141 °C
Refractive Index (n²⁰/D)	Variable	~1.397

Signaling Pathways and Logical Relationships

The purification process is based on the chemical and physical properties of valeronitrile and its potential impurities. The logic behind the purification steps is illustrated in the diagram below.

Caption: Logical relationships in the valeronitrile purification process.

By following these detailed protocols and understanding the rationale behind each step, researchers can consistently produce high-purity, research-grade valeronitrile for their scientific endeavors.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. Valeronitrile | C5H9N | CID 8061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 110-59-8 Valeronitrile Impurity | Impurity Manufacturers & Suppliers India [anantlabs.com]
• 4. Valeronitrile(110-59-8) 13C NMR [m.chemicalbook.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]

Application Notes and Protocols for the Laboratory Synthesis of Valeronitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for two common and effective laboratory-scale methods for the synthesis of valeronitrile (pentanenitrile), a valuable intermediate in organic synthesis. The protocols described are nucleophilic substitution of an alkyl halide and dehydration of a primary amide.

Method 1: Synthesis of Valeronitrile via Nucleophilic Substitution

This method involves the reaction of a 1-haloalkane with a cyanide salt. Two variations are presented, utilizing either 1-chlorobutane (B31608) or 1-bromobutane (B133212) as the starting material. The reaction proceeds via an SN2 mechanism.

Protocol 1A: From 1-Chlorobutane and Sodium Cyanide in Dimethyl Sulfoxide (B87167) (DMSO)

This protocol is adapted from a high-yield procedure and is particularly effective due to the properties of DMSO as a polar aprotic solvent which enhances the nucleophilicity of the cyanide ion.[1]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, prepare a suspension of sodium cyanide (5.5 moles) in dimethyl sulfoxide (475 ml).

• Reactant Addition: Heat the stirred suspension to a temperature of 120-125 °C.

• Reaction: Slowly add 1-chlorobutane (5 moles) to the heated suspension.

• Reaction Completion: After the addition is complete, continue heating the mixture. The reaction is complete when the pot temperature rises to 140 °C and refluxing ceases.

• Work-up: Cool the reaction mixture and pour it into a large volume of water.

• Extraction: Extract the aqueous mixture with diethyl ether or chloroform.

• Washing: Wash the combined organic extracts with saturated aqueous sodium chloride solution.

• Drying: Dry the organic layer over anhydrous magnesium sulfate (B86663) or calcium chloride.

• Purification: Filter off the drying agent and remove the solvent by distillation. The crude valeronitrile is then purified by fractional distillation.

Protocol 1B: From 1-Bromobutane and Sodium Cyanide in Aqueous Methanol (B129727)

This protocol, adapted from Vogel's textbook of practical organic chemistry, utilizes a more common solvent system and is a classic example of nitrile synthesis.[2]

Experimental Protocol:

• Reactant Preparation: In a round-bottom flask, dissolve 19.5 g of sodium cyanide in 25 ml of water.

• Reaction Setup: To a separate round-bottom flask, add 50 g of 1-bromobutane and 60 ml of methanol. Equip the flask with a reflux condenser.

• Reaction: Add the 1-bromobutane solution to the sodium cyanide solution. Heat the mixture to a gentle reflux and maintain for 8 hours.

• Work-up: After cooling to room temperature, filter the reaction mixture to remove the precipitated sodium bromide.

• Solvent Removal: Remove the excess methanol from the filtrate by simple distillation.

• Purification: Add approximately 125 ml of water to the residue and perform a steam distillation. The valeronitrile will co-distill with the water.

• Isolation: Separate the organic layer (valeronitrile) from the aqueous layer in the distillate using a separatory funnel.

• Drying: Dry the isolated valeronitrile over anhydrous sodium sulfate.

• Final Purification: The product can be further purified by fractional distillation.

Quantitative Data for Nucleophilic Substitution Methods

Parameter	Protocol 1A (from 1-Chlorobutane)	Protocol 1B (from 1-Bromobutane)
Starting Material	1-Chlorobutane	1-Bromobutane
Reagents	Sodium Cyanide, Dimethyl Sulfoxide	Sodium Cyanide, Methanol, Water
Reaction Temperature	120-140 °C	Reflux
Reaction Time	Not specified, until reflux ceases	8 hours[2]
Reported Yield	94%[1]	Not explicitly stated
Purity	High after distillation	High after distillation

Method 2: Synthesis of Valeronitrile via Dehydration of Valeramide

This method involves the removal of a molecule of water from valeramide using a strong dehydrating agent, such as phosphorus pentoxide (P₂O₅), to form the corresponding nitrile.[3][4] This is a general and effective method for the synthesis of nitriles from primary amides.[5][6]

Protocol 2: Dehydration of Valeramide using Phosphorus Pentoxide (P₂O₅)

This protocol is a general procedure adapted from the synthesis of other nitriles from their corresponding amides using phosphorus pentoxide.

Experimental Protocol:

• Reactant Preparation: Ensure the valeramide is finely powdered and thoroughly dry to prevent a violent initial reaction and to maximize the yield.

• Reaction Setup: In a dry round-bottom flask, thoroughly mix the finely powdered, dry valeramide (1 mole) with phosphorus pentoxide (1.05 moles).

• Distillation: Attach a condenser for downward distillation to the flask. Use an ice-cooled receiving flask.

• Heating: Heat the reaction flask in an oil bath maintained at 200-220 °C. The valeronitrile will begin to distill.

• Reaction Completion: Continue heating until no more product distills over. The reaction mixture will become a thick, dark syrup.

• Purification: To the collected distillate, add a small amount of phosphorus pentoxide to remove any remaining water.

• Final Purification: Perform a final fractional distillation to obtain pure valeronitrile.

Quantitative Data for Dehydration Method

Parameter	Protocol 2 (Dehydration of Valeramide)
Starting Material	Valeramide
Reagents	Phosphorus Pentoxide (P₂O₅)
Reaction Temperature	200-220 °C
Reaction Time	Until distillation is complete
Expected Yield	70-85% (based on similar reactions)
Purity	High after distillation

Experimental Workflow Diagrams

Caption: Workflow for Valeronitrile Synthesis by Nucleophilic Substitution.

Caption: Workflow for Valeronitrile Synthesis by Amide Dehydration.

References

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. youtube.com [youtube.com]
• 3. Valeronitrile synthesis - chemicalbook [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Optimizing Valeronitrile Synthesis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of valeronitrile. The information is presented in a clear question-and-answer format, with quantitative data summarized in tables for easy comparison and detailed experimental protocols for key synthetic methods.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of valeronitrile, categorized by the synthetic method.

Method 1: Nucleophilic Substitution of Alkyl Halides (e.g., 1-Bromobutane (B133212) or 1-Chlorobutane)

This is a widely used method for synthesizing valeronitrile, involving the reaction of an alkyl halide with a cyanide salt.

Experimental Protocol: Synthesis of Valeronitrile from 1-Chlorobutane (B31608)

A mixture of 30 g of dry sodium cyanide and 150 ml of dry dimethyl sulfoxide (B87167) (DMSO) is heated to 90°C in a flask equipped with a stirrer, reflux condenser, dropping funnel, and thermometer. 0.5 mole of 1-chlorobutane is then added slowly, ensuring the temperature does not exceed 160°C. After the addition is complete, the mixture is stirred for an additional 10 minutes or until the temperature drops below 50°C. The reaction mixture is then poured into water and extracted multiple times with an organic solvent like chloroform (B151607) or ether. The combined organic extracts are washed with a saturated sodium chloride solution, dried over a drying agent like calcium chloride, and the valeronitrile is purified by distillation. This method can yield up to 93% of the final product.[1]

Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete reaction: Reaction time may be too short, or the temperature may be too low. 2. Poor quality reagents: Alkyl halide may have degraded, or the cyanide salt may be wet. 3. Presence of water: Water in the reaction can lead to the formation of butanol as a byproduct instead of valeronitrile.[2]	1. Optimize reaction conditions: Increase the reaction time and/or temperature. Monitor the reaction progress using techniques like TLC or GC. 2. Use high-purity reagents: Ensure the alkyl halide is pure and the cyanide salt is thoroughly dried before use. 3. Use anhydrous conditions: Dry all glassware and use anhydrous solvents.
Formation of Isonitrile Byproduct	The cyanide ion is an ambident nucleophile and can attack the alkyl halide with either the carbon or the nitrogen atom, leading to the formation of isonitrile. The choice of solvent and counter-ion of the cyanide salt can influence the ratio of nitrile to isonitrile. Polar aprotic solvents like DMSO favor the formation of the desired nitrile.[3]	Optimize the solvent system: Use a polar aprotic solvent such as DMSO or DMF to favor the formation of valeronitrile. The use of alkali metal cyanides (e.g., NaCN, KCN) also promotes the formation of the nitrile over the isonitrile.[3]
Difficult Purification	1. Presence of unreacted alkyl halide: The boiling point of the starting material may be close to that of the product. 2. Formation of high-boiling point byproducts.	1. Optimize stoichiometry: Use a slight excess of the cyanide salt to ensure complete conversion of the alkyl halide. 2. Efficient purification: Use fractional distillation to separate the product from impurities. Washing the crude product with concentrated HCl and then with saturated aqueous NaHCO3 can help remove basic and acidic impurities before distillation.

Data Presentation: Comparison of Reaction Conditions for Nucleophilic Substitution

Alkyl Halide	Cyanide Salt	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
1-Chlorobutane	NaCN	DMSO	90-160	10 min (post-addition)	93	[1]
1-Bromobutane	NaCN	Methanol/Water	Reflux	8 hours	-	[4]
1-Bromopentane/1-Chloropentane	NaCN/KCN	Polar aprotic solvent	Elevated	-	High	[5]

Experimental Workflow: Nucleophilic Substitution

Caption: Workflow for valeronitrile synthesis via nucleophilic substitution.

Method 2: Dehydration of Valeramide

This method involves the removal of a water molecule from valeramide to form valeronitrile, typically using a strong dehydrating agent.[3][5]

Experimental Protocol: General Dehydration of an Amide

A solid mixture of the primary amide and a dehydrating agent such as phosphorus(V) oxide (P4O10) is heated. The water molecule is eliminated from the amide group, forming the nitrile. The liquid nitrile product is then collected via simple distillation.

Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete dehydration: The reaction may not have gone to completion. 2. Degradation of starting material or product: The harsh conditions required for dehydration can sometimes lead to decomposition.	1. Ensure sufficient dehydrating agent: Use an adequate amount of a powerful dehydrating agent like P4O10, SOCl2, or POCl3. 2. Control reaction temperature: Carefully control the heating to minimize side reactions and degradation.
Difficult to Handle Reagents	Dehydrating agents like P4O10 are highly hygroscopic and can be difficult to handle.	Proper handling techniques: Handle dehydrating agents in a dry environment (e.g., a glove box) and ensure all glassware is thoroughly dried.
Charring of the reaction mixture	The reaction is too exothermic or the temperature is too high, leading to decomposition.	Control the rate of heating: Heat the mixture gradually to control the reaction rate and avoid excessive heat generation.

Data Presentation: Common Dehydrating Agents for Amide Dehydration

Dehydrating Agent	Typical Conditions	Notes
Phosphorus(V) oxide (P4O10)	Heating a solid mixture with the amide	A very effective but harsh dehydrating agent.
Thionyl chloride (SOCl2)	Heating with the amide	Also a strong dehydrating agent.
Phosphorus oxychloride (POCl3)	Heating with the amide	Similar in reactivity to SOCl2.

Logical Relationship: Dehydration of Valeramide

Caption: Dehydration of valeramide to valeronitrile.

Method 3: Hydrogenation of Pentenenitrile

This method involves the reduction of the carbon-carbon double bond in pentenenitrile to yield valeronitrile.

Experimental Protocol: Hydrogenation of Pentenenitrile

In a hydrogenation reactor, 500g of pentenenitrile, 1000g of ethanol (B145695), and a catalyst system (e.g., 2.5g of a novel catalyst and 2.5g of an amorphous Fe-Mo-Ni-Al catalyst) are combined. The reactor is purged with nitrogen and then with hydrogen. The hydrogen pressure is maintained at 0.2 MPa, and the temperature is raised to 60°C. The reaction is typically complete after 2 hours. After filtration to remove the catalyst, the ethanol is recovered by distillation, and the valeronitrile is purified by further distillation. This method has been reported to achieve a yield of 98.4% with a purity of 99.8%.[3][6]

Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low Conversion	1. Catalyst deactivation: The catalyst may have lost its activity. 2. Insufficient hydrogen pressure or temperature.	1. Use fresh or regenerated catalyst: Ensure the catalyst is active. 2. Optimize reaction conditions: Increase hydrogen pressure and/or temperature within the recommended range.
Formation of Side Products (e.g., pentylamine)	Over-reduction of the nitrile group to an amine can occur, especially with certain catalysts and under harsh conditions.	Use a selective catalyst: Employ a catalyst system that is selective for the hydrogenation of the C=C double bond over the C≡N triple bond. The patented method using a novel catalyst and an amorphous Fe-Mo-Ni-Al catalyst is reported to be highly selective.[6]
Incomplete Removal of Catalyst	Fine catalyst particles may pass through the filter.	Use appropriate filtration techniques: Employ fine filter paper or a Celite bed to ensure complete removal of the catalyst.

Data Presentation: Reaction Conditions for Pentenenitrile Hydrogenation

Substrate	Catalyst	Solvent	H2 Pressure (MPa)	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Reference
Pentenenitrile	Novel catalyst + Amorphous Fe-Mo-Ni-Al catalyst	Ethanol	0.2	60	2	98.4	99.8	[3][6]

Experimental Workflow: Hydrogenation of Pentenenitrile

Caption: Workflow for valeronitrile synthesis via hydrogenation.

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic routes to produce valeronitrile?

A1: The most common methods for synthesizing valeronitrile include the nucleophilic substitution of alkyl halides (like 1-bromobutane or 1-chlorobutane) with cyanide salts, the dehydration of valeramide, and the hydrogenation of pentenenitrile.[3][5][7]

Q2: What is the most significant side reaction in the synthesis of valeronitrile from alkyl halides, and how can it be minimized?

A2: The formation of isonitrile is the most common side reaction due to the ambident nature of the cyanide nucleophile. Using polar aprotic solvents like DMSO and alkali metal cyanides (NaCN, KCN) favors the formation of the desired valeronitrile.[3]

Q3: What are the safety precautions to consider when working with cyanide salts?

A3: Cyanide salts are highly toxic. Always handle them in a well-ventilated fume hood, wear appropriate personal protective equipment (gloves, safety glasses, lab coat), and have a cyanide antidote kit readily available. Avoid contact with acids, as this will generate highly toxic hydrogen cyanide gas.

Q4: How can I purify crude valeronitrile?

A4: Distillation is the primary method for purifying valeronitrile. For the product obtained from the nucleophilic substitution reaction, a preliminary wash with concentrated HCl and then saturated aqueous NaHCO3 can remove basic and acidic impurities. Subsequent fractional distillation is recommended to separate the product from unreacted starting materials and other byproducts.

Q5: Are there any "green" or more environmentally friendly methods for valeronitrile synthesis?

A5: Research is ongoing into greener synthetic routes. The hydrogenation of pentenenitrile can be considered a relatively greener method if the catalyst is efficiently recycled. Biocatalytic methods are also being explored for nitrile synthesis to avoid the use of toxic reagents.

References

• 1. Kolbe_nitrile_synthesis [chemeurope.com]
• 2. Valeronitrile | 110-59-8 [chemicalbook.com]
• 3. Kolbe nitrile synthesis - Wikipedia [en.wikipedia.org]
• 4. CN113135839A - Method for preparing valeronitrile by hydrogenation of pentenenitrile - Google Patents [patents.google.com]
• 5. Kolbe nitrile synthesis - Sciencemadness Wiki [sciencemadness.org]
• 6. Page loading... [guidechem.com]
• 7. Valeronitrile | C5H9N | CID 8061 - PubChem [pubchem.ncbi.nlm.nih.gov]

Common byproducts in Valeronitrile synthesis and their removal

Welcome to the technical support center for Valeronitrile synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions regarding the synthesis of Valeronitrile and the management of common impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial synthesis routes for Valeronitrile?

A1: The most common synthesis routes include the nucleophilic substitution of pentyl halides (like 1-chlorobutane (B31608) or 1-bromobutane) with an alkali metal cyanide, the hydrogenation of pentenenitrile, and the dehydration of valeramide.[1][2][3][4] The choice of method often depends on the cost of starting materials, desired purity, and scale of the reaction.

Q2: My purified Valeronitrile has a strong, unpleasant odor. What is the likely cause?

A2: A characteristic foul odor is often indicative of isocyanide contamination, a common byproduct in syntheses using alkyl halides and cyanide salts.[5] Isocyanides are formed due to the ambident nature of the cyanide nucleophile.

Q3: Why is my product yield lower than expected after distillation?

A3: Low yield can result from several factors. Incomplete reaction is a common cause. Additionally, side reactions such as hydrolysis of the nitrile to valeramide or pentanoic acid can reduce the yield of the desired product.[6][7] Some nitriles may also form azeotropes with water, making complete separation by simple distillation difficult and leading to product loss.[6]

Q4: Can Valeronitrile degrade during purification?

A4: Yes, nitriles can hydrolyze to their corresponding carboxylic acids or amides under acidic or basic conditions, particularly at the elevated temperatures used for distillation.[6][7] It is crucial to ensure the crude product is neutralized before heating.

Troubleshooting Guides

Issue 1: Presence of Isocyanide Impurities

• Problem: The final product exhibits a strong, foul odor, and spectroscopic analysis (e.g., IR) shows a peak around 2150-2100 cm⁻¹, characteristic of an isocyanide.

• Root Cause: During synthesis from an alkyl halide and a cyanide salt, the cyanide ion can attack via the nitrogen atom, forming an isocyanide alongside the desired nitrile.[5]

• Solution: Wash the crude product with dilute acid, such as cold, dilute hydrochloric acid (HCl).[2][5] Isocyanides are readily hydrolyzed by acid to a primary amine and formic acid, which can then be removed in the aqueous layer.[5]

Issue 2: Contamination with Unreacted Starting Materials

• Problem: GC-MS analysis indicates the presence of the starting alkyl halide (e.g., 1-chlorobutane) or valeramide.

• Root Cause: The reaction did not go to completion, or the purification process was insufficient to separate the product from the starting materials.

• Solution: Fractional distillation is the most effective method for separating Valeronitrile from starting materials with different boiling points.[1][8] Ensure your distillation column is efficient enough for the separation. For unreacted valeramide, which has a much higher boiling point, vacuum distillation of the Valeronitrile can be effective.

Issue 3: Water Contamination in the Final Product

• Problem: The purified Valeronitrile appears cloudy, or Karl Fischer titration indicates a high water content.

• Root Cause: Inadequate drying of the product before the final distillation step. Many nitriles are hygroscopic and can absorb moisture from the air.[6]

• Solution: Before distillation, dry the organic extract thoroughly with a suitable drying agent like anhydrous magnesium sulfate (B86663) (MgSO4) or calcium chloride (CaCl2).[2][4][8] For persistent water contamination, consider azeotropic distillation with an appropriate entrainer.[6]

Data Presentation: Byproduct and Purification Summary

The following table summarizes common byproducts for two major synthesis routes and effective removal strategies.

Synthesis Route	Common Byproducts	Boiling Point (°C)	Removal Method
Alkyl Halide + NaCN/KCN	Isopentylnitrile	~146	Acid Wash, Fractional Distillation
1-Pentene	30	Fractional Distillation
Valeramide	232	Vacuum Distillation
Pentanoic Acid	186	Base Wash (e.g., NaHCO₃)
Unreacted 1-Chlorobutane	78	Fractional Distillation
Hydrogenation of Pentenenitrile	Unreacted Pentenenitrile	146-148	Fractional Distillation
Heavy Impurities	>150	Fractional Distillation

Note: Boiling points are approximate and can vary with pressure.

The following table shows reported yields and purity for different synthesis methods.

Synthesis Method	Reported Yield	Reported Purity	Purification Steps	Reference
Hydrogenation of Pentenenitrile	98.4%	99.8%	Filtration, Rectification (Distillation)	[3]
1-Chlorobutane + NaCN	93%	Not Specified	Extraction, Washing, Drying, Distillation	[8]

Experimental Protocols

Protocol 1: General Purification of Valeronitrile from Alkyl Halide Synthesis

This protocol outlines the workup and purification of Valeronitrile synthesized via the reaction of a pentyl halide with sodium cyanide.

• Quenching & Extraction: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into water. Extract the aqueous mixture several times with an organic solvent such as ethyl ether or chloroform.[8] Combine the organic extracts.

• Acid Wash (Isocyanide Removal): Transfer the combined organic extracts to a separatory funnel. Wash twice with an equal volume of cold, dilute hydrochloric acid (e.g., 1M HCl) to hydrolyze and remove any isocyanide byproducts.[2][5]

• Base Wash (Acidic Impurity Removal): Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.[2] This removes any acidic byproducts like pentanoic acid.

• Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to aid in the removal of water and water-soluble impurities.[8]

• Drying: Separate the organic layer and dry it over an anhydrous drying agent, such as magnesium sulfate (MgSO₄).[2][8] Swirl and let it stand for at least 30 minutes.

• Filtration & Solvent Removal: Filter the dried solution to remove the drying agent. Remove the bulk of the extraction solvent using a rotary evaporator.

• Fractional Distillation: Transfer the crude Valeronitrile to a distillation flask and perform fractional distillation at atmospheric pressure.[8] Collect the fraction boiling at approximately 139-141°C.[9]

Visualizations

Workflow Diagrams

Caption: General purification workflow for Valeronitrile.

Caption: Troubleshooting flowchart for common impurities.

References

• 1. Valeronitrile synthesis - chemicalbook [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. CN113135839A - Method for preparing valeronitrile by hydrogenation of pentenenitrile - Google Patents [patents.google.com]
• 4. m.youtube.com [m.youtube.com]
• 5. datapdf.com [datapdf.com]
• 6. benchchem.com [benchchem.com]
• 7. Nitrile - Wikipedia [en.wikipedia.org]
• 8. prepchem.com [prepchem.com]
• 9. nbinno.com [nbinno.com]

Valeronitrile Preparation: Technical Support &amp; Troubleshooting Guide

Welcome to the Technical Support Center for Valeronitrile synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common issues encountered during the preparation of valeronitrile, with a focus on addressing low yields.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during the synthesis of valeronitrile.

Issue 1: Low Yield in Nucleophilic Substitution Reaction (from Alkyl Halide)

• Question: I am attempting to synthesize valeronitrile from 1-bromobutane (B133212) and sodium cyanide, but my yield is significantly lower than expected. What are the potential causes and solutions?

• Answer: Low yields in this common nucleophilic substitution reaction can arise from several factors:

  • Incomplete Reaction:

    • Cause: Insufficient reaction time or temperature can lead to a significant amount of unreacted 1-bromobutane. The reaction of 1-bromobutane with sodium cyanide in a solvent mixture like methanol (B129727) and water typically requires a prolonged reflux period of around 8 hours or more to proceed to completion.[1]

    • Solution: Ensure the reaction is refluxed for an adequate amount of time. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to confirm the disappearance of the starting material.

  • Side Reactions (Elimination):

    • Cause: The cyanide ion (CN⁻) is a strong base, which can promote the elimination of HBr from 1-bromobutane, leading to the formation of butene as a gaseous byproduct. This is more likely to occur at higher reaction temperatures.

    • Solution: Maintain careful control over the reaction temperature. A gentle reflux is generally sufficient.[1] Using a polar aprotic solvent like DMSO can also favor the desired SN2 reaction over elimination.

  • Poor Solubility of Sodium Cyanide:

    • Cause: Sodium cyanide has limited solubility in some organic solvents. If it does not dissolve sufficiently, the concentration of the cyanide nucleophile in the solution will be low, leading to a slow and incomplete reaction.

    • Solution: A mixture of a polar protic solvent like methanol or ethanol (B145695) and water is often used to dissolve the sodium cyanide.[1][2] Alternatively, using a polar aprotic solvent such as DMSO can be very effective as it readily dissolves sodium cyanide.[3]

  • Losses during Workup and Purification:

    • Cause: Valeronitrile is slightly soluble in water, which can lead to product loss during the aqueous workup.[4][5][6] Additionally, improper distillation can result in co-distillation with the solvent or incomplete separation from byproducts.

    • Solution: During the workup, saturate the aqueous layer with a salt like sodium chloride (brine) to decrease the solubility of valeronitrile.[3] Perform multiple extractions with a suitable organic solvent (e.g., diethyl ether or chloroform) to maximize recovery.[3] For purification, use fractional distillation with an efficient column to carefully separate the product from any remaining starting materials, solvent, and byproducts.[2]

Issue 2: Challenges in the Dehydration of Valeramide

• Question: I am preparing valeronitrile by dehydrating valeramide, but the yield is poor. What could be the issue?

• Answer: The dehydration of amides to nitriles is a common method but can be challenging.

  • Ineffective Dehydrating Agent:

    • Cause: The choice and handling of the dehydrating agent are critical. Common dehydrating agents like phosphorus pentoxide (P₂O₅) or thionyl chloride (SOCl₂) must be fresh and handled under anhydrous conditions to be effective.

    • Solution: Use a freshly opened or properly stored dehydrating agent. Ensure all glassware is thoroughly dried before use. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of moisture.

  • Harsh Reaction Conditions:

    • Cause: High temperatures can lead to the decomposition of the starting material or the product.

    • Solution: Optimize the reaction temperature. Start with the conditions reported in the literature and adjust as necessary based on reaction monitoring.

  • Difficult Purification:

    • Cause: The crude product may contain unreacted starting material and byproducts from the dehydrating agent, which can be difficult to separate.

    • Solution: The purification method needs to be tailored to the properties of the byproduct. An acidic or basic wash may be necessary to remove certain impurities before distillation.

Issue 3: Inefficient Hydrogenation of Pentenenitrile

• Question: My attempt to synthesize valeronitrile via the hydrogenation of pentenenitrile resulted in a low yield. What are the likely causes?

• Answer: Catalytic hydrogenation is a high-yield method but requires careful control of conditions.

  • Catalyst Inactivity:

    • Cause: The catalyst (e.g., Palladium on carbon, Raney nickel) may be old, poisoned, or used in an insufficient amount.[7]

    • Solution: Use a fresh, high-quality catalyst. Ensure the starting material and solvent are free of impurities that could poison the catalyst (e.g., sulfur compounds). Optimize the catalyst loading.

  • Suboptimal Reaction Conditions:

    • Cause: Incorrect hydrogen pressure, temperature, or reaction time can lead to an incomplete reaction.[7]

    • Solution: A specific protocol calls for a hydrogen pressure of 0.2 MPa and a temperature of 60°C for 2 hours.[7][8] Ensure these parameters are accurately controlled and maintained.

  • Side Reactions:

    • Cause: While the selective hydrogenation of the carbon-carbon double bond is desired, under harsh conditions, the nitrile group itself can be reduced.

    • Solution: Use a selective catalyst and optimized, mild reaction conditions to favor the hydrogenation of the alkene over the nitrile.[7]

Data Presentation: Comparison of Synthesis Methods

Parameter	Nucleophilic Substitution (1-Bromobutane + NaCN)	Dehydration of Valeramide	Hydrogenation of Pentenenitrile
Starting Materials	1-Bromobutane, Sodium Cyanide[1]	Valeramide, Dehydrating Agent (e.g., P₂O₅)[4]	Pentenenitrile, Hydrogen Gas, Catalyst[7][8]
Typical Solvent	Methanol/Water[1], DMSO[3]	Typically neat or in a high-boiling inert solvent	Ethanol[7][8]
Typical Temperature	Reflux[1]	Elevated temperatures	60°C[7][8]
Reported Yield	Good to excellent	Variable	Up to 98.4%[7][8]
Key Challenges	Elimination side reactions, cyanide toxicity, workup losses	Harsh conditions, effective dehydration	Catalyst activity, specialized equipment (hydrogenator)

Experimental Protocols

1. Synthesis of Valeronitrile from 1-Bromobutane and Sodium Cyanide

• Materials:

  • 1-Bromobutane

  • Sodium Cyanide (Caution: Highly Toxic)

  • Methanol

  • Water

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve sodium cyanide in a minimal amount of water.[1]

  • Add methanol to the flask.

  • To this solution, add 1-bromobutane.[1]

  • Heat the mixture to a gentle reflux and maintain for approximately 8 hours.[1]

  • After cooling to room temperature, filter the mixture to remove the precipitated sodium bromide.[1]

  • Transfer the filtrate to a distillation apparatus and remove the excess methanol by simple distillation.[1]

  • Add water to the residue, and perform a steam distillation or extraction with an organic solvent like diethyl ether.[1]

  • If extracting, wash the organic layer with water and then brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).[1]

  • Filter off the drying agent and purify the valeronitrile by fractional distillation.

2. Synthesis of Valeronitrile by Hydrogenation of Pentenenitrile

• Materials:

  • Pentenenitrile

  • Ethanol

  • Hydrogenation Catalyst (e.g., novel catalyst and amorphous Fe-Mo-Ni-Al catalyst as described in the reference)[7][8]

  • Hydrogen Gas

• Procedure:

  • In a hydrogenation reactor, combine pentenenitrile, ethanol, and the catalyst.[7][8]

  • Seal the reactor and purge with nitrogen three times, followed by three purges with hydrogen.[7][8]

  • Pressurize the reactor with hydrogen to 0.2 MPa.[7][8]

  • Heat the mixture to 60°C with stirring.[7][8]

  • Maintain these conditions for 2 hours.[7][8]

  • After the reaction is complete, cool the reactor and vent the excess hydrogen.

  • Filter the reaction mixture to remove the catalyst.[7][8]

  • Purify the filtrate by fractional distillation to isolate the valeronitrile.[7][8]

Mandatory Visualization

Caption: Troubleshooting workflow for low yield in Valeronitrile synthesis.

References

• 1. youtube.com [youtube.com]
• 2. chembk.com [chembk.com]
• 3. prepchem.com [prepchem.com]
• 4. Page loading... [guidechem.com]
• 5. VALERONITRILE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. nbinno.com [nbinno.com]
• 7. CN113135839A - Method for preparing valeronitrile by hydrogenation of pentenenitrile - Google Patents [patents.google.com]
• 8. Valeronitrile synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Valeronitrile Synthesis &amp; Purification

This technical support center is designed to assist researchers, scientists, and drug development professionals in improving the purity of synthesized valeronitrile. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during synthesis and purification.

Troubleshooting Guide

This guide provides solutions to common problems that may arise during the synthesis and purification of valeronitrile.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Valeronitrile	Incomplete reaction: Reaction time may be too short, or the temperature may be too low.	- Ensure the reaction is allowed to proceed for the recommended duration. For the reaction of 1-halobutane with sodium cyanide, a reflux of 25-30 hours is suggested.[1] - Maintain the appropriate reaction temperature. For example, the reaction of 1-chlorobutane (B31608) with sodium cyanide in DMSO is initiated at 90°C and can reach up to 160°C.[2]
Side reactions: Hydrolysis of the nitrile to valeramide or valeric acid can occur, especially in the presence of water and acid or base.[3][4][5]	- Use dry reagents and solvents. Dry sodium cyanide at 110°C overnight before use.[2] - Perform the reaction under an inert atmosphere to prevent moisture from the air from interfering.
Loss of product during workup: Valeronitrile has some solubility in water, which can lead to losses during aqueous extraction steps.[3]	- When extracting the product, use multiple small-volume extractions with an organic solvent like chloroform (B151607) or ether for better recovery.[2] - Wash the organic extract with a saturated sodium chloride solution (brine) to reduce the solubility of valeronitrile in the aqueous phase.[2]
Product is Contaminated with Starting Materials	Unreacted alkyl halide: The reaction did not go to completion.	- Increase the reaction time or temperature as described above. - Use a slight excess of the cyanide salt to ensure the complete conversion of the alkyl halide.
Unreacted cyanide: Excess cyanide salt was used.	- During the workup, unreacted sodium cyanide will be removed in the aqueous washes. Ensure thorough washing with water.
Product is Discolored (Yellow or Brown)	Polymerization or side reactions: Nitriles can polymerize in the presence of certain metals or undergo other side reactions at high temperatures.[3]	- Ensure the reaction temperature does not significantly exceed the recommended range. - Purify the crude product by fractional distillation to separate the valeronitrile from higher-boiling impurities and polymers.[2][3]
Product Contains Water	Incomplete drying: The drying agent was not effective or not used for a sufficient amount of time.	- Use an appropriate drying agent such as anhydrous magnesium sulfate (B86663) or calcium chloride.[2][3] - Allow sufficient time for the drying agent to work, and gently swirl the mixture periodically. - Consider a final distillation from a drying agent like phosphorus pentoxide (P2O5) for very dry valeronitrile.[3]
Product Contains Acidic Impurities (e.g., Valeric Acid)	Hydrolysis of the nitrile: The nitrile may have hydrolyzed during the reaction or workup, especially if acidic or basic conditions were present for an extended period at elevated temperatures.[3][5]	- Wash the crude product with a saturated aqueous solution of sodium bicarbonate (NaHCO3) to neutralize and remove acidic impurities.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing valeronitrile?

A1: The most common laboratory and industrial methods for synthesizing valeronitrile include:

• Nucleophilic substitution of an alkyl halide: This involves reacting a 1-halobutane (e.g., 1-bromobutane (B133212) or 1-chlorobutane) with an alkali metal cyanide, such as sodium cyanide or potassium cyanide.[1][2][6] This is a widely used method due to its straightforward nature.

• Dehydration of valeramide: Valeronitrile can be synthesized by the dehydration of valeramide using a strong dehydrating agent like phosphorus pentoxide (P2O5).[3][6][7]

• Hydrogenation of pentenenitrile: This method involves the catalytic hydrogenation of pentenenitrile to produce high-purity valeronitrile.[7][8]

Q2: What are the typical impurities I might encounter in my synthesized valeronitrile?

A2: Potential impurities can include:

• Unreacted starting materials, such as 1-halobutane or valeramide.

• Side products from hydrolysis, such as valeric acid or valeramide.[3][9]

• Solvents used in the synthesis and purification process (e.g., ethanol, dimethyl sulfoxide (B87167), ether).[1][2]

• Water.[3]

• High-boiling byproducts from polymerization.[3]

Q3: Can you provide a standard purification protocol for crude valeronitrile?

A3: A common and effective purification protocol involves the following steps:

• Acid Wash: Wash the crude nitrile with half its volume of concentrated HCl twice. This step helps to remove certain basic impurities.[3]

• Base Wash: Wash with a saturated aqueous solution of sodium bicarbonate (NaHCO3) to neutralize any acidic impurities, such as valeric acid.[3]

• Drying: Dry the organic layer over a suitable drying agent like anhydrous magnesium sulfate (MgSO4).[3]

• Fractional Distillation: Perform a fractional distillation, collecting the fraction that boils between 139-141°C. For extremely dry valeronitrile, a final distillation from phosphorus pentoxide (P2O5) can be performed.[1][3]

Q4: My final product has a pungent, fishy odor. Is this normal?

A4: Yes, valeronitrile is known to have a peculiar and strong, unpleasant smell, sometimes described as resembling rotten fish.[10] This odor is characteristic of the compound itself and not necessarily an indication of impurity.

Experimental Protocols

Synthesis of Valeronitrile from 1-Chlorobutane and Sodium Cyanide

This protocol is adapted from a literature procedure.[2]

Materials:

• 1-Chlorobutane (0.5 mole)

• Sodium cyanide (30 g, dried at 110°C overnight)

• Dimethyl sulfoxide (DMSO), dry (150 ml)

• Chloroform or ethyl ether

• Saturated sodium chloride solution

• Anhydrous calcium chloride

Procedure:

• In a flask equipped with a stirrer, reflux condenser, dropping funnel, and thermometer, combine the dry sodium cyanide and dry DMSO.

• Heat the slurry to 90°C with stirring, then stop heating.

• Slowly add the 1-chlorobutane via the dropping funnel at a rate that maintains the reaction temperature below 160°C. The reaction is exothermic.

• After the addition is complete, continue stirring for an additional 10 minutes or until the temperature drops below 50°C.

• Pour the reaction mixture into water.

• Extract the aqueous mixture several times with chloroform or ethyl ether.

• Combine the organic extracts and wash them several times with a saturated sodium chloride solution.

• Dry the organic layer over anhydrous calcium chloride.

• Filter to remove the drying agent.

• Purify the resulting liquid by fractional distillation, collecting the valeronitrile at its boiling point of 139°C. This method can yield up to 93% of the final product.[2]

Data Presentation

Table 1: Comparison of Valeronitrile Synthesis Methods

Synthesis Method	Starting Materials	Reported Yield	Reported Purity	Key Considerations	Reference(s)
Nucleophilic Substitution	1-Chlorobutane, Sodium Cyanide, DMSO	Up to 93%	High after distillation	Exothermic reaction, requires careful temperature control.	[2]
Hydrogenation	Pentenenitrile, Ethanol, Catalyst	98.4%	99.8%	Requires specialized hydrogenation equipment and catalyst.	[7][8]

Visualizations

Experimental Workflow: Synthesis and Purification of Valeronitrile

Caption: Workflow for Valeronitrile Synthesis and Purification.

Logical Relationship: Troubleshooting Low Yield

Caption: Troubleshooting Logic for Low Valeronitrile Yield.

References

• 1. VALERONITRILE [chembk.com]
• 2. prepchem.com [prepchem.com]
• 3. Valeronitrile | 110-59-8 [chemicalbook.com]
• 4. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Page loading... [guidechem.com]
• 7. Valeronitrile synthesis - chemicalbook [chemicalbook.com]
• 8. CN113135839A - Method for preparing valeronitrile by hydrogenation of pentenenitrile - Google Patents [patents.google.com]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]

Valeronitrile Stability and Degradation: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and degradation pathways of valeronitrile. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of valeronitrile under standard laboratory conditions?

A1: Valeronitrile is a stable compound under recommended storage conditions.[1] It is a clear, colorless to pale yellow liquid that should be stored in a tightly sealed container in a cool, dry, well-ventilated area, away from sources of ignition.[2][3] However, it is incompatible with strong acids, strong bases, strong oxidizing agents, and strong reducing agents.[2]

Q2: What are the primary degradation pathways for valeronitrile?

A2: The primary degradation pathways for valeronitrile include:

• Hydrolysis: In the presence of strong acids or bases, valeronitrile can hydrolyze to form valeric acid and ammonia. This process can also be catalyzed by enzymes like nitrilases.[4]

• Thermal Decomposition: When heated, valeronitrile can decompose. At high temperatures (400-800°C), thermal decomposition can yield various smaller nitriles, hydrogen cyanide, and other products.[5]

• Reaction with Oxidizing Agents: Strong oxidizing acids and other oxidizing agents like peroxides can react violently with valeronitrile.[6] Peroxides can convert nitriles to amides.[6]

Q3: What are the known degradation products of valeronitrile?

A3: The primary degradation product from hydrolysis is valeric acid.[4] Thermal decomposition can lead to a mixture of smaller aliphatic nitriles, hydrogen cyanide, and ammonia.[5] The specific products and their distribution will depend on the degradation conditions.

Q4: What are the recommended storage conditions for valeronitrile to ensure its stability?

A4: To ensure stability, store valeronitrile in a tightly closed container in a cool, dry, and well-ventilated place.[2] Keep it away from heat, sparks, open flames, and direct sunlight.[1] It should be stored separately from strong acids, strong bases, oxidizing agents, and reducing agents.[2]

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving valeronitrile.

Synthesis & Purification Issues

Q1: My valeronitrile synthesis is resulting in a low yield. What are the common causes?

A1: Low yields in valeronitrile synthesis can be attributed to several factors:

• Incomplete Reaction: Ensure that the reaction has gone to completion by monitoring it using an appropriate analytical technique like Gas Chromatography (GC).

• Suboptimal Reaction Conditions: The reaction temperature and time are critical. For instance, in the synthesis from 1-chlorobutane (B31608) and sodium cyanide, the temperature should be maintained below 160°C.[7]

• Purity of Reagents: The purity of starting materials, such as pentanol (B124592) and sodium cyanide, and the quality of solvents and catalysts can significantly impact the yield.[7]

• Catalyst Inefficiency: If using a catalyst, ensure it is active and used in the correct proportion.[8]

Q2: I am observing unexpected peaks in the GC-MS analysis of my purified valeronitrile. What could be the source of these impurities?

A2: Unexpected peaks could be due to:

• Residual Solvents: Solvents used in the synthesis or purification process, such as dimethyl sulfoxide (B87167) or ethanol, may not have been completely removed.[7][8]

• Side Products: Depending on the synthesis route, side reactions can occur. For example, in syntheses involving alcohols, ethers might be formed as byproducts.

• Degradation During Analysis: High temperatures in the GC injection port can cause thermal decomposition of valeronitrile, leading to the formation of smaller nitrile compounds.[5] Consider lowering the injection port temperature.

• Starting Material Contamination: Impurities in the starting materials may carry through the synthesis.

Degradation Study Issues

Q1: I am not observing any degradation of valeronitrile in my forced degradation study under acidic conditions. What should I do?

A1: If no degradation is observed, consider the following adjustments:

• Increase Acid Concentration: You can increase the concentration of the acid (e.g., from 0.1 M HCl to 1 M HCl).[9]

• Increase Temperature: Heating the reaction mixture can accelerate the rate of hydrolysis. Consider refluxing the solution.[10]

• Extend Reaction Time: If the reaction is slow, extending the duration of the experiment may be necessary to observe significant degradation.[10]

Q2: My photostability study is showing degradation in both the light-exposed sample and the dark control. How do I interpret this?

A2: If degradation is observed in the dark control, it indicates that the degradation is not solely due to light exposure.[11] This suggests a thermal degradation component, as the photostability chamber may have an elevated ambient temperature. It is crucial to report the degradation in the dark control and subtract it from the degradation observed in the light-exposed sample to determine the true photodegradation.

Quantitative Data Summary

The following table summarizes the expected stability of valeronitrile under various conditions based on general chemical principles and available literature on aliphatic nitriles. Note that specific degradation rates will depend on the exact experimental conditions.

Condition	Stressor	Temperature	Expected Stability	Potential Degradation Products
Hydrolytic	0.1 M HCl	Room Temperature	Likely Stable	Valeric Acid (slow formation)
1 M HCl	80°C (Reflux)	Unstable	Valeric Acid, Ammonia
0.1 M NaOH	Room Temperature	Likely Stable	Valeric Acid (slow formation)
1 M NaOH	80°C (Reflux)	Unstable	Valerate Salt, Ammonia
Oxidative	3% H₂O₂	Room Temperature	Moderately Stable	Valeramide, Valeric Acid
30% H₂O₂	50°C	Unstable	Various oxidation products
Photolytic	UV/Vis Light	Ambient	Generally Stable	-
Thermal	80°C	Ambient Pressure	Stable	-
>400°C	Inert Atmosphere	Unstable	Hydrogen Cyanide, smaller nitriles

Experimental Protocols

The following are example protocols for conducting forced degradation studies on valeronitrile. These should be adapted based on the specific objectives of your research.

Protocol 1: Forced Degradation Study of Valeronitrile

Objective: To assess the stability of valeronitrile under hydrolytic, oxidative, and photolytic stress conditions.

Materials:

• Valeronitrile

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with UV detector

• pH meter

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of valeronitrile in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 1 M HCl.

  • Keep the solution at 80°C for 24 hours.

  • Cool the solution, neutralize with 1 M NaOH, and dilute with methanol to a final concentration of 100 µg/mL.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 1 M NaOH.

  • Keep the solution at 80°C for 24 hours.

  • Cool the solution, neutralize with 1 M HCl, and dilute with methanol to a final concentration of 100 µg/mL.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 30% H₂O₂.

  • Keep the solution at 50°C for 24 hours.

  • Dilute with methanol to a final concentration of 100 µg/mL.

• Photolytic Degradation:

  • Expose a solution of valeronitrile (100 µg/mL in methanol) in a transparent container to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[6]

  • Simultaneously, keep a dark control sample wrapped in aluminum foil under the same conditions.[4]

• Analysis:

  • Analyze all samples by HPLC.

  • Mobile Phase: Acetonitrile and water gradient.

  • Column: C18 reverse-phase column.

  • Detection: UV at an appropriate wavelength (e.g., 210 nm).

  • Compare the chromatograms of the stressed samples with that of an untreated standard solution to identify and quantify degradation products.

Protocol 2: GC-MS Analysis of Thermal Degradation Products

Objective: To identify the products of thermal decomposition of valeronitrile.

Materials:

• Valeronitrile

• Helium (carrier gas)

• GC-MS system with a suitable column (e.g., DB-5ms)

• Pyrolysis unit (optional)

Procedure:

• Sample Preparation: Prepare a dilute solution of valeronitrile in a suitable solvent (e.g., dichloromethane).

• GC-MS Conditions:

  • Injector Temperature: 250°C (or higher to induce thermal degradation).

  • Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Scan from m/z 35 to 300.

• Analysis:

  • Inject the valeronitrile solution into the GC-MS.

  • Identify the peaks in the chromatogram by comparing their mass spectra with a library (e.g., NIST).

  • For more controlled thermal decomposition studies, a pyrolysis-GC-MS setup can be used where the sample is heated to a specific temperature before entering the GC column.

Visualizations

Degradation Pathways of Valeronitrile

Caption: Major degradation pathways of Valeronitrile.

Experimental Workflow for Forced Degradation Study

Caption: Workflow for a forced degradation study of Valeronitrile.

Troubleshooting Logic for Unexpected Degradation

Caption: Troubleshooting logic for identifying unknown peaks.

References

• 1. tainstruments.com [tainstruments.com]
• 2. Stability of volatile organic compounds in thermal desorption tubes and in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. iagim.org [iagim.org]
• 4. 3 Important Photostability Testing Factors [sampled.com]
• 5. rkmvccrahara.org [rkmvccrahara.org]
• 6. database.ich.org [database.ich.org]
• 7. rjptonline.org [rjptonline.org]
• 8. scispace.com [scispace.com]
• 9. pnrjournal.com [pnrjournal.com]
• 10. pharmainfo.in [pharmainfo.in]
• 11. q1scientific.com [q1scientific.com]

Valeronitrile Polymerization Prevention: A Technical Support Resource

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on preventing the unwanted polymerization of valeronitrile during chemical reactions. Uncontrolled polymerization can lead to failed experiments, product contamination, and safety hazards. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the successful and safe use of valeronitrile in your research and development endeavors.

Frequently Asked Questions (FAQs)

Q1: What is valeronitrile polymerization and why does it occur?

A1: Valeronitrile polymerization is a chemical reaction in which valeronitrile molecules react with each other to form long polymer chains. This process is undesirable in most synthetic applications where valeronitrile is used as a reactant or solvent. Polymerization is typically initiated by the presence of impurities or adverse reaction conditions that generate reactive species, such as free radicals or anions.

Q2: What are the common triggers for valeronitrile polymerization?

A2: The primary triggers for valeronitrile polymerization include:

• Heat: Elevated temperatures can provide the activation energy needed to initiate polymerization.

• Light: Exposure to UV light can generate free radicals that trigger polymerization.

• Impurities: Contaminants such as strong acids, strong bases, peroxides, and certain metals can act as initiators for either free-radical or anionic polymerization.[1]

• Oxygen: While sometimes required for certain inhibitors to function, oxygen can also contribute to the formation of peroxides, which are polymerization initiators.

Q3: What are the visible signs of valeronitrile polymerization?

A3: Unwanted polymerization can often be identified by the following visual cues:

• A noticeable increase in the viscosity of the reaction mixture.

• The solution turning cloudy, hazy, or opaque.

• The formation of a precipitate or a solid, gel-like mass.

• A change in color, often to yellow or brown.

• An unexpected and uncontrolled increase in temperature (exotherm).

Q4: How can I prevent the polymerization of valeronitrile?

A4: Preventing polymerization involves a combination of careful purification, controlled reaction conditions, and the use of inhibitors. Key strategies include:

• Purification: Using freshly distilled valeronitrile can remove potential initiators.

• Inert Atmosphere: Conducting reactions under an inert atmosphere (e.g., nitrogen or argon) minimizes contact with oxygen.

• Temperature Control: Maintaining the recommended reaction temperature and using efficient cooling for exothermic processes is crucial.

• Inhibitors: Adding a small amount of a suitable polymerization inhibitor can effectively quench the polymerization process.

Troubleshooting Guide

My reaction mixture is becoming viscous and cloudy. What should I do?

An increase in viscosity and cloudiness are strong indicators that polymerization is occurring.

• Immediate Action:

  • Cool the reaction: Immediately place the reaction flask in an ice bath to lower the temperature and slow down the polymerization rate.

  • Dilute the mixture: If possible and safe for your reaction, add a cold, inert solvent to dilute the reactants and dissipate heat.

• Identify the Cause:

  • Temperature: Was the reaction temperature too high?

  • Reagents: Were all reagents pure and free of peroxides or other contaminants?

  • Atmosphere: Was the reaction mixture adequately protected from air (oxygen)?

  • Inhibitor: Was an inhibitor used? If so, was it the correct type and concentration?

My Grignard reaction with valeronitrile is failing and forming a solid mass. What's wrong?

Grignard reagents are strong bases and can initiate anionic polymerization of nitriles.

• Possible Cause: The Grignard reagent is acting as an initiator for the anionic polymerization of valeronitrile.

• Solution:

  • Reverse Addition: Add the Grignard reagent slowly to the valeronitrile solution at a low temperature (e.g., 0 °C). This ensures that the Grignard reagent is the limiting reagent at any given time, favoring the desired nucleophilic addition over polymerization initiation.

  • Use of a Co-solvent: Using a non-polar co-solvent like benzene (B151609) with an ethereal solvent may improve yields in Grignard reactions with nitriles.[2]

  • Ensure Pure Reagents: Use freshly prepared Grignard reagent and freshly distilled valeronitrile.

I observe polymer formation during the distillation of valeronitrile. How can I prevent this?

Heating during distillation can promote polymerization.

• Solution:

  • Use a Polymerization Inhibitor: Add a small amount of a high-boiling point, free-radical inhibitor, such as hydroquinone (B1673460), to the distillation flask.

  • Vacuum Distillation: Distilling under reduced pressure allows for a lower boiling temperature, which significantly reduces the risk of thermally induced polymerization.

  • Avoid Overheating: Use a heating mantle with a stirrer and ensure even heating to avoid localized hot spots.

Polymerization Inhibitors for Valeronitrile

The selection of an appropriate inhibitor is critical for preventing polymerization. The choice depends on the likely polymerization mechanism (free-radical or anionic).

Inhibitor Type	Examples	Mechanism of Action	Recommended Concentration (ppm)	Notes
Free-Radical Inhibitors
Phenolic	Hydroquinone (HQ), Monomethyl ether of hydroquinone (MEHQ)	Scavenge free radicals by donating a hydrogen atom to form a stable radical.	100 - 1000	Often require the presence of oxygen to be effective. Hydroquinone is a common choice for distillation.[1][3]
Stable Free Radicals	(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO)	Directly trap and deactivate propagating radicals.	50 - 500	Effective in both the presence and absence of oxygen.
Anionic Polymerization Inhibitors
Mild Acids	Acetic Acid, Sulfuric Acid (trace amounts)	Neutralize basic impurities that can initiate anionic polymerization.	Varies, use minimal amount	Particularly useful when working with strong bases or organometallic reagents.

Note: The optimal inhibitor and its concentration should be determined experimentally for your specific reaction conditions. The concentrations provided are general guidelines based on their use with other nitriles.

Experimental Protocols

Purification of Valeronitrile by Vacuum Distillation

This procedure is recommended to remove non-volatile impurities and any existing polymer.

Materials:

• Crude Valeronitrile

• Hydroquinone (as inhibitor)

• Round-bottom flask

• Distillation head with condenser

• Receiving flask

• Vacuum source and gauge

• Heating mantle with magnetic stirrer

• Stir bar

Procedure:

• Add the crude valeronitrile and a magnetic stir bar to the round-bottom flask.

• Add a small amount of hydroquinone (approximately 100-200 ppm) to the flask to inhibit polymerization during heating.

• Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed.

• Begin stirring and gradually apply vacuum, reducing the pressure to the desired level.

• Once the pressure is stable, begin to gently heat the distillation flask.

• Collect the valeronitrile fraction that distills at the expected boiling point for the given pressure.

• Once the distillation is complete, allow the apparatus to cool to room temperature before releasing the vacuum.

• Store the purified valeronitrile under an inert atmosphere and in a cool, dark place.

General Protocol for Grignard Reaction with Valeronitrile

This protocol is designed to minimize the risk of anionic polymerization.

Materials:

• Freshly purified valeronitrile

• Grignard reagent (e.g., Ethylmagnesium bromide in THF)

• Anhydrous diethyl ether or THF

• Three-neck round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

Procedure:

• Set up the three-neck flask with the dropping funnel, reflux condenser (with an inert gas inlet), and a stopper. Ensure the apparatus is flame-dried or oven-dried and cooled under an inert atmosphere.

• Add the freshly distilled valeronitrile and anhydrous solvent to the flask via syringe.

• Cool the flask to 0 °C using an ice bath.

• Charge the dropping funnel with the Grignard reagent solution.

• Add the Grignard reagent dropwise to the stirred valeronitrile solution over a period of 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for an additional hour, then slowly warm to room temperature and stir for another 1-2 hours, or as indicated by reaction monitoring (e.g., TLC or GC).

• Upon completion, cool the reaction mixture back to 0 °C and quench by the slow, dropwise addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Proceed with the standard aqueous workup and purification of the desired ketone product.

Visualizing Polymerization and Prevention Strategies

Caption: Mechanisms of free-radical and anionic polymerization of valeronitrile.

Caption: A logical workflow for troubleshooting unexpected polymerization.

References

• 1. cir-safety.org [cir-safety.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. cir-safety.org [cir-safety.org]

Technical Support Center: Managing Exothermic Reactions Involving Valeronitrile

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on safely managing exothermic reactions involving valeronitrile. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with valeronitrile?

A1: Valeronitrile is a flammable liquid and vapor that is toxic if swallowed.[1][2][3][4] It can cause irritation upon skin contact or inhalation.[5][6] Chronic exposure may lead to nervous system damage.[5] It is crucial to handle valeronitrile in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[2][4][7]

Q2: Which common reactions involving valeronitrile are exothermic?

A2: Several reactions involving nitriles, including valeronitrile, are known to be exothermic and can generate significant heat. These include:

• Hydrolysis: Both acid- and base-catalyzed hydrolysis of nitriles to form carboxylic acids or their salts are exothermic processes.[6][8][9]

• Reduction: The reduction of nitriles to primary amines using strong reducing agents like lithium aluminum hydride (LiAlH₄) is highly exothermic.

• Reactions with Strong Acids and Bases: Mixing valeronitrile with strong oxidizing acids can lead to extremely violent reactions.[6][8][9] Reactions with strong bases can also be vigorous and may produce hydrogen cyanide.[6][8][9]

Q3: What are the initial signs of a runaway exothermic reaction?

A3: Early detection is critical for preventing accidents. Key indicators of a potential runaway reaction include:

• An unexpected and rapid increase in the reaction temperature that is difficult to control with the cooling system.

• A sudden change in pressure within the reaction vessel.

• Noticeable changes in the color or viscosity of the reaction mixture.

• Increased gas evolution.

Q4: What immediate steps should I take if I suspect a runaway reaction?

A4: If you suspect a runaway reaction, prioritize personal safety and then attempt to bring the reaction under control if it is safe to do so.

• Alert personnel: Immediately inform others in the laboratory.

• Remove heat source: If the reaction is being heated, remove the heat source immediately.

• Enhance cooling: Increase the cooling to the reactor by adding more ice to the bath or lowering the temperature of the cryostat.

• Stop reagent addition: If reagents are being added, stop the addition immediately.

• Prepare for evacuation: Be prepared to evacuate the area if the reaction cannot be brought under control.

Troubleshooting Guides

This section provides solutions to common problems encountered during exothermic reactions with valeronitrile.

Problem	Potential Cause	Troubleshooting Steps
Reaction temperature is rising too quickly despite cooling.	1. Reagent addition is too fast.2. Inadequate cooling capacity.3. Insufficient stirring leading to localized hot spots.4. Incorrect reagent concentration.	1. Immediately stop or significantly slow down the addition of the reagent.2. Supplement cooling with a larger ice bath or a more powerful cooling system.3. Ensure the stirrer is functioning correctly and the stirring rate is adequate for the reaction volume.4. Double-check the concentration of all reagents.
Pressure is building up in the reaction vessel.	1. Evolution of gaseous byproducts.2. The reaction temperature is approaching the boiling point of the solvent or valeronitrile.	1. Ensure the reaction is conducted in an open or vented system (unless a closed system is specifically required and designed for pressure).2. Immediately increase cooling to lower the internal temperature.
The reaction does not start, leading to a buildup of unreacted reagents.	1. Impure starting materials or reagents.2. Incorrect reaction temperature (too low).3. Inactive catalyst.	1. Verify the purity of all starting materials and reagents.2. Gradually and carefully increase the temperature while closely monitoring for any sudden exotherm.3. If using a catalyst, ensure it is fresh and active. Consider adding a small amount of fresh catalyst.
Product yield is low or unexpected side products are formed.	1. Poor temperature control (too high or too low).2. Incorrect stoichiometry.3. Undesired side reactions due to prolonged reaction time.	1. Optimize the reaction temperature by conducting small-scale trials.2. Carefully re-calculate and measure the quantities of all reactants.3. Monitor the reaction progress using techniques like TLC or GC and quench the reaction once the starting material is consumed.

Experimental Protocols

General Protocol for Controlled Hydrolysis of Valeronitrile (Acid-Catalyzed)

• Disclaimer: This is a general guideline. All procedures should be adapted and optimized for specific experimental goals and scales. A thorough risk assessment must be conducted before starting any new experiment.

• Setup:

  • In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a reflux condenser, a dropping funnel, and a thermometer or thermocouple to monitor the internal temperature.

  • Place the flask in a cooling bath (e.g., an ice-water bath).

• Reagent Preparation:

  • Charge the flask with valeronitrile and a suitable solvent.

  • Prepare a solution of the acid (e.g., sulfuric acid or hydrochloric acid) in the dropping funnel.

• Controlled Addition:

  • Begin stirring the valeronitrile solution and cool it to the desired starting temperature (e.g., 0-10 °C).

  • Slowly add the acid solution dropwise from the dropping funnel. The rate of addition should be controlled to maintain the internal temperature within a safe, predetermined range. A rapid increase in temperature indicates that the addition is too fast.

• Reaction and Monitoring:

  • After the addition is complete, allow the reaction to stir at the controlled temperature.

  • The reaction may then be allowed to slowly warm to room temperature or be heated to a specific temperature to ensure completion. The decision to heat should be based on a prior understanding of the reaction's thermal profile.

  • Monitor the reaction progress by a suitable analytical method (e.g., TLC, GC).

• Quenching:

  • Once the reaction is complete, cool the mixture back down in an ice bath.

  • Slowly and carefully quench the reaction by adding a suitable neutralizing agent (e.g., a saturated solution of sodium bicarbonate for an acidic reaction). This step can also be exothermic and must be performed with caution.

• Workup and Purification:

  • Proceed with the standard aqueous workup to isolate the crude product.

  • Purify the product by distillation, crystallization, or chromatography.

Visualizations

Caption: Workflow for Managing Exothermic Reactions.

Caption: Troubleshooting Decision Tree for Exotherms.

Caption: Generalized Acid-Catalyzed Nitrile Hydrolysis.

References

• 1. benchchem.com [benchchem.com]
• 2. cssp.chemspider.com [cssp.chemspider.com]
• 3. Sciencemadness Discussion Board - Nitrile hydrolysis methods to get carboxylic acids - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 7. Troubleshooting [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]
• 9. JEE 2022: Chemistry- Topic Reduction of Nitriles [unacademy.com]

Technical Support Center: Scaling Up Valeronitrile Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the challenges encountered during the scale-up of Valeronitrile synthesis. Below, you will find detailed troubleshooting guides and frequently asked questions to address specific issues that may arise during your experiments, ensuring a smoother transition from laboratory to pilot and production scales.

Troubleshooting Guides

This section is designed to help you diagnose and resolve common problems encountered during the scale-up of Valeronitrile synthesis.

Problem	Potential Causes	Recommended Solutions
Low Yield	Incomplete Reaction: Insufficient reaction time, temperature, or catalyst activity.	- Optimize Reaction Time and Temperature: Monitor the reaction progress using techniques like GC or HPLC to ensure it has gone to completion. Be aware that on a larger scale, heating and cooling take longer. - Catalyst Deactivation: The catalyst may have lost activity due to poisoning, coking, or sintering. Consider catalyst regeneration or using a fresh batch. For hydrogenation reactions, ensure the catalyst is not poisoned by impurities in the starting materials or solvent.
Side Reactions: Formation of byproducts due to poor temperature control or incorrect stoichiometry.	- Improve Temperature Control: Exothermic reactions can lead to localized hotspots and side product formation. Ensure efficient stirring and adequate cooling capacity for the larger reactor volume. - Controlled Reagent Addition: For highly exothermic reactions, such as those involving Grignard reagents or Friedel-Crafts acylations, a slower, controlled addition of the limiting reagent is crucial.
Product Loss During Workup: Inefficient extraction or purification.	- Optimize Extraction: Perform multiple extractions with the appropriate solvent. Saturating the aqueous layer with brine can reduce the solubility of the product in the aqueous phase. - Refine Purification: For distillation, ensure the column has a sufficient number of theoretical plates and is operated at the optimal reflux ratio to separate Valeronitrile from impurities.
Product Impurity	Unreacted Starting Materials: Incomplete reaction.	- Drive the Reaction to Completion: Consider extending the reaction time or using a slight excess of one of the reagents (if it can be easily removed).
Byproduct Formation: Suboptimal reaction conditions.	- Impurity Profiling: Identify the impurities using techniques like GC-MS or LC-MS to understand their origin and devise a strategy for their removal or prevention. - Purification Optimization: For persistent impurities, consider alternative purification methods such as fractional distillation under reduced pressure or chromatography for smaller scales.
Contamination: From equipment or raw materials.	- Thoroughly Clean Equipment: Ensure reactors and transfer lines are clean and free from contaminants from previous batches. - Quality Control of Raw Materials: Use starting materials of consistent and high purity.
Thermal Runaway	Poor Heat Dissipation: The rate of heat generation exceeds the rate of heat removal, a common issue when scaling up exothermic reactions.	- Ensure Adequate Cooling: The surface area-to-volume ratio decreases on scale-up, making cooling less efficient. Ensure the reactor's cooling system is appropriately sized. - Slow Reagent Addition: Control the rate of addition of the limiting reagent to manage the rate of heat evolution. - Use of a Quenching Agent: Have a quenching procedure and agent ready to stop the reaction in an emergency.
Catalyst Deactivation (for catalytic processes)	Poisoning: Impurities in the feed adsorb to the catalyst's active sites.	- Purify Feedstock: Remove impurities from starting materials and solvents before they enter the reactor.
Coking: Formation of carbonaceous deposits on the catalyst surface.	- Optimize Reaction Conditions: Adjust temperature, pressure, and reactant ratios to minimize coke formation. - Catalyst Regeneration: If possible, regenerate the catalyst by controlled oxidation to burn off the coke.
Sintering: Agglomeration of metal particles on the catalyst support at high temperatures.	- Control Temperature: Avoid excessive reaction temperatures that can lead to sintering.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for Valeronitrile and their primary scale-up challenges?

A1: The most common routes are:

• From 1-Bromobutane and Sodium Cyanide: This is a classic nucleophilic substitution. The main challenges on a large scale are the high toxicity of sodium cyanide, the exothermic nature of the reaction requiring careful temperature control, and the potential for side reactions.[1]

• Hydrogenation of Pentenenitrile: This method can offer high yield and purity.[1] Key scale-up challenges include managing the gaseous hydrogen, catalyst deactivation (poisoning, coking), and ensuring efficient catalyst recovery and reuse.[1]

• Dehydration of Valeramide: This route involves the removal of water from valeramide. Challenges include the use of corrosive dehydrating agents and ensuring the reaction goes to completion.

Q2: How does mixing efficiency impact the scale-up of Valeronitrile synthesis?

A2: Mixing is critical for maintaining homogeneity in temperature and concentration. Inadequate mixing on a larger scale can lead to localized hot spots in exothermic reactions, increasing the formation of byproducts and reducing yield and purity. It can also lead to incomplete reactions if reactants are not brought into sufficient contact.

Q3: What are the key safety considerations when scaling up Valeronitrile synthesis?

A3: Key safety concerns include:

• Toxicity: Valeronitrile and many of its precursors (e.g., sodium cyanide) are toxic if swallowed, inhaled, or in contact with skin.[2]

• Flammability: Valeronitrile is a flammable liquid and vapor.

• Exothermic Reactions: The potential for thermal runaway in exothermic reactions is a significant hazard.

• Pressure Build-up: Reactions involving gases or the potential for gas evolution must be carefully controlled to prevent over-pressurization of the reactor.

Always conduct a thorough hazard analysis before scaling up and ensure appropriate personal protective equipment (PPE) is used and that emergency procedures are in place.

Q4: What are the common impurities in Valeronitrile synthesis and how can they be removed?

A4: Common impurities can include unreacted starting materials, isomers of Valeronitrile, and byproducts from side reactions. The specific impurities will depend on the synthetic route. Fractional distillation is the most common method for purifying Valeronitrile on a large scale. The efficiency of the distillation depends on the boiling points of the impurities relative to Valeronitrile.

Q5: How can I minimize catalyst deactivation in the hydrogenation of pentenenitrile to Valeronitrile?

A5: To minimize catalyst deactivation:

• Ensure the purity of the pentenenitrile and solvent to avoid poisoning the catalyst.

• Optimize the reaction temperature and pressure to reduce the likelihood of coking and sintering.

• Consider using a catalyst system that is more resistant to deactivation.

• Implement a catalyst regeneration protocol if feasible.

Data Presentation

Table 1: Comparison of Lab-Scale vs. Pilot-Scale Synthesis of Valeronitrile via Hydrogenation of Pentenenitrile

Parameter	Lab Scale (500g Pentenenitrile)[1]	Pilot Scale (985kg Pentenenitrile)[1]
Pentenenitrile	500 g	985 kg
Ethanol (Solvent)	1000 g	2000 kg
Catalyst A	2.5 g	2.5 kg
Catalyst B	2.5 g	2.5 kg
Hydrogen Pressure	0.2 MPa	0.2 MPa
Reaction Temperature	60 °C	60 °C
Reaction Time	2 hours	2.5 hours
Product Yield	98.4%	98.4%
Product Purity	99.8%	99.8%

Experimental Protocols

Key Experiment: Hydrogenation of Pentenenitrile to Valeronitrile

This protocol is based on a patented industrial process and is provided for informational purposes.[1]

Materials:

• Pentenenitrile

• Ethanol (95%)

• Novel Catalyst (Macromolecular Palladium Complex)

• Amorphous Fe-Mo-Ni-Al Catalyst

• Hydrogen Gas

• Nitrogen Gas

Procedure:

• Charge the hydrogenation reactor with pentenenitrile, ethanol, the novel catalyst, and the amorphous Fe-Mo-Ni-Al catalyst.

• Start stirring the mixture.

• Purge the reactor with nitrogen three times to remove any air.

• Purge the reactor with hydrogen three times.

• Pressurize the reactor with hydrogen to 0.2 MPa.

• Heat the reaction mixture to 60°C.

• Maintain the reaction at these conditions for approximately 2-2.5 hours, or until hydrogen uptake ceases.

• Continue stirring for an additional 30 minutes after the reaction is complete.

• Cool the reactor and carefully vent the excess hydrogen.

• Filter the reaction mixture to recover the catalyst.

• The filtrate is then subjected to fractional distillation to isolate the pure Valeronitrile.

Mandatory Visualization

Caption: Workflow for Valeronitrile synthesis via hydrogenation.

Caption: Decision tree for troubleshooting low yield issues.

References

• 1. Impurity profiling of methamphetamine synthesised from α-phenylacetoacetonitrile (APAAN). | Semantic Scholar [semanticscholar.org]
• 2. mt.com [mt.com]

Technical Support Center: Catalytic Synthesis of Valeronitrile

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working on the catalytic synthesis of valeronitrile.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic routes for synthesizing valeronitrile?

A1: The two main catalytic routes are:

• Hydrogenation of Pentenenitrile: This method involves the selective hydrogenation of the carbon-carbon double bond of pentenenitrile while leaving the nitrile group intact. Common catalysts include palladium-based complexes and Raney Nickel.[1]

• Nucleophilic Substitution: This classic SN2 reaction involves reacting a pentyl halide (e.g., 1-bromobutane (B133212) or 1-chlorobutane) with a cyanide salt (e.g., sodium or potassium cyanide). While not always catalytic in the traditional sense, phase-transfer catalysts can be employed to enhance reaction rates in biphasic systems.

Q2: How does a catalyst increase the rate of valeronitrile synthesis?

A2: A catalyst provides an alternative reaction pathway with a lower activation energy.[2] It does not change the overall thermodynamics of the reaction but allows the reaction to proceed more quickly by facilitating the formation of intermediates that are more easily converted to the final product. For example, in hydrogenation, the catalyst surface activates both the hydrogen and the pentenenitrile molecule.[3]

Q3: What is the effect of increasing catalyst concentration on the reaction rate?

A3: Generally, increasing the catalyst concentration provides more active sites for the reaction, which leads to a higher reaction rate. However, there is often an optimal catalyst loading. Beyond this point, further increases may not significantly increase the rate and could even have negative effects due to mass transfer limitations or catalyst aggregation.[4]

Q4: Can the catalyst be reused?

A4: Heterogeneous catalysts, such as Palladium on Carbon (Pd/C) or Raney Nickel, can typically be recovered by filtration and reused. However, their activity may decrease over several cycles due to poisoning, sintering, or mechanical loss.[2] A specific process for the hydrogenation of pentenenitrile notes that the mixed catalyst can be recycled without impacting the reaction yield.[1]

Q5: What are the common side reactions to be aware of during the catalytic hydrogenation of nitriles?

A5: The most common side reactions involve the over-reduction of the nitrile group, leading to the formation of primary amines (pentylamine), which can then undergo further reactions to form secondary and tertiary amines.[5] In some cases, particularly with aromatic nitriles, hydrogenolysis can occur, cleaving the C-CN bond.[6]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of valeronitrile.

Route 1: Hydrogenation of Pentenenitrile

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Catalyst poisoning (e.g., by sulfur or water impurities). 3. Insufficient hydrogen pressure or poor mixing. 4. Incorrect reaction temperature.	1. Use a fresh batch of catalyst or regenerate the existing one if possible. 2. Ensure starting materials and solvents are pure and dry.[7] 3. Increase hydrogen pressure within safe limits and ensure vigorous stirring. 4. Optimize the reaction temperature; too low may result in slow kinetics, too high could promote side reactions.
Low Selectivity (Formation of Pentylamine and other amines)	1. Catalyst type is not selective for C=C bond hydrogenation. 2. Reaction conditions (temperature, pressure) are too harsh. 3. Prolonged reaction time.	1. Use a catalyst known for selective C=C hydrogenation, such as a specialized palladium complex. A patent describes a high-molecular palladium complex that is selective for the C=C bond.[1] Raney Nickel can also be selective but is often used for nitrile reduction to amines.[8][9] 2. Reduce the reaction temperature and/or pressure. 3. Monitor the reaction progress closely (e.g., by GC) and stop it once the pentenenitrile is consumed.
Product Purity is Low	1. Incomplete reaction. 2. Presence of side products. 3. Solvent impurities.	1. Allow the reaction to proceed for a longer duration or increase catalyst loading. 2. Refer to the "Low Selectivity" section to minimize byproduct formation. Purify the crude product via distillation.[1] 3. Use high-purity, dry solvents.

Route 2: Nucleophilic Substitution of 1-Bromobutane with NaCN

Problem	Possible Cause(s)	Suggested Solution(s)
Slow or Incomplete Reaction	1. Poor solubility of NaCN in the organic solvent. 2. Low reaction temperature. 3. Water in the solvent protonating the cyanide ion. 4. Leaving group is not sufficiently reactive (e.g., using 1-chlorobutane (B31608) instead of 1-bromobutane).	1. Use a polar aprotic solvent like DMSO or DMF to dissolve the NaCN. Alternatively, use a phase-transfer catalyst in a biphasic system. 2. Gently heat the reaction mixture. 3. Ensure anhydrous (dry) conditions and reagents. 4. 1-bromobutane is more reactive than 1-chlorobutane in SN2 reactions.
Formation of Isobutyl Cyanide (Isonitrile)	1. The cyanide ion is an ambident nucleophile and can attack via the nitrogen atom.	1. The formation of isonitrile is generally a minor product in these reactions but can be influenced by the solvent and counter-ion of the cyanide salt. Using a polar aprotic solvent generally favors the formation of the nitrile.
Formation of Elimination Product (1-Butene)	1. Cyanide acting as a base instead of a nucleophile. 2. High reaction temperature.	1. This is more likely with secondary or tertiary alkyl halides but can occur with primary halides at high temperatures. 2. Avoid excessive heating. The SN2 reaction is generally favored over elimination for primary alkyl halides like 1-bromobutane.

Data Presentation

Table 1: Comparison of Catalysts for Hydrogenation of Pentenenitrile to Valeronitrile

Catalyst System	Reactant	Temp. (°C)	Pressure (MPa)	Reaction Time (h)	Yield (%)	Purity (%)	Reference
Novel Pd Complex + Amorphous Fe-Mo-Ni-Al	Pentenenitrile	60	0.2	2	98.4	99.8	CN113135839A[1]
Raney Nickel + Amorphous Fe-Mo-Ni-Al	Pentenenitrile	60	0.2	10	Lower Conversion (data not quantified)	-	CN113135839A[1]
Pd/C + Amorphous Fe-Mo-Ni-Al	Pentenenitrile	60	0.2	10	Lower Conversion (data not quantified)	-	CN113135839A[1]

Note: The data is extracted from a patent and compares a novel catalyst system with more conventional ones under the specified conditions. The patent indicates the novel system is superior in terms of reaction time and yield.

Table 2: Kinetic Parameters for Hydrogenation of Related Nitriles (Illustrative)

Catalyst	Substrate	Apparent Activation Energy (kJ/mol)	Key Findings	Reference
Pd/Al₂O₃	Isobutyronitrile	Not specified	Specific activity decreases with increasing Pd particle size.	Kinetics of nitrile hydrogenation[10]
Raney Nickel	Benzonitrile	Not specified	Reaction kinetics are complex and influenced by hydrogen pressure and catalyst concentration.	Reaction kinetics of the liquid-phase hydrogenation of benzonitrile[7]

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of Pentenenitrile

This protocol is adapted from patent CN113135839A.[1]

Materials:

• Pentenenitrile (500g)

• Ethanol (1000g, 95%)

• Novel Catalyst (2.5g): A macromolecular palladium complex on a silicon dioxide carrier.

• Amorphous Fe-Mo-Ni-Al Catalyst (2.5g)

• Hydrogenation reactor equipped with stirring and temperature/pressure controls.

• Nitrogen gas

• Hydrogen gas

Procedure:

• Add pentenenitrile, ethanol, the novel palladium catalyst, and the amorphous Fe-Mo-Ni-Al catalyst to the hydrogenation reactor.

• Seal the reactor and begin stirring.

• Purge the reactor by pressurizing with nitrogen and then venting. Repeat this process three times.

• Purge the reactor with hydrogen gas in the same manner, repeating three times.

• Pressurize the reactor with hydrogen to 0.2 MPa.

• Heat the reaction mixture to 60°C.

• Maintain the reaction at 60°C and 0.2 MPa for 2 hours. The reaction is complete when hydrogen uptake ceases.

• After the reaction, cool the reactor, vent the excess hydrogen, and purge with nitrogen.

• Filter the reaction mixture to recover the catalyst.

• The filtrate can be purified by distillation to isolate the valeronitrile product.

Monitoring the Reaction: The progress of the reaction can be monitored by taking aliquots (if the reactor setup allows) and analyzing them by Gas Chromatography (GC) to observe the disappearance of the pentenenitrile peak and the appearance of the valeronitrile peak.

Protocol 2: Synthesis of Valeronitrile via SN2 Reaction

This is a general laboratory procedure for the nucleophilic substitution route.

Materials:

• 1-Bromobutane

• Sodium Cyanide (NaCN) - EXTREMELY TOXIC, handle with extreme care and appropriate safety measures.

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Round-bottom flask with reflux condenser and magnetic stirrer.

• Water

• Diethyl ether (for extraction)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate (for drying)

Procedure:

• In a round-bottom flask, dissolve sodium cyanide in anhydrous DMSO with stirring.

• Gently heat the mixture to approximately 90°C.

• Slowly add 1-bromobutane to the stirred mixture. The reaction is exothermic, and the rate of addition should be controlled to maintain the temperature below 160°C.

• After the addition is complete, continue stirring for an additional 10-15 minutes.

• Cool the reaction mixture and pour it into a larger volume of water.

• Transfer the aqueous mixture to a separatory funnel and extract the product several times with diethyl ether.

• Combine the organic extracts and wash them with saturated sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent, and remove the solvent by rotary evaporation.

• The crude valeronitrile can be purified by distillation.

Visualizations

Caption: Troubleshooting workflow for the hydrogenation of pentenenitrile.

Caption: Proposed catalytic cycle for selective hydrogenation.

References

• 1. CN113135839A - Method for preparing valeronitrile by hydrogenation of pentenenitrile - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. Pd-CuFe Catalyst for Transfer Hydrogenation of Nitriles: Controllable Selectivity to Primary Amines and Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. hidenanalytical.com [hidenanalytical.com]
• 7. researchgate.net [researchgate.net]
• 8. pp.bme.hu [pp.bme.hu]
• 9. taylorfrancis.com [taylorfrancis.com]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Valeronitrile and Acetonitrile as Solvents for Researchers

An in-depth analysis of the physicochemical properties and performance of valeronitrile and acetonitrile (B52724) in key laboratory applications, providing researchers, scientists, and drug development professionals with the data-driven insights needed for informed solvent selection.

In the landscape of modern chemical research and pharmaceutical development, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, product purity, and process efficiency. Acetonitrile has long been a staple in many laboratories due to its favorable properties. However, with an increasing focus on process optimization and the exploration of alternative solvents, nitriles with longer alkyl chains, such as valeronitrile, are gaining attention. This guide provides a comprehensive comparison of valeronitrile and acetonitrile, presenting their key physicochemical properties and performance in relevant applications, supported by experimental data.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of a solvent's physical and chemical characteristics is paramount for its effective application. The following table summarizes the key physicochemical properties of valeronitrile and acetonitrile.

Property	Valeronitrile	Acetonitrile
Molecular Formula	C₅H₉N	CH₃CN
Molecular Weight	83.13 g/mol	41.05 g/mol
Boiling Point	139-141 °C	81.6 °C
Melting Point	-96 °C	-45 °C
Density (at 25°C)	0.795 g/mL	0.786 g/mL
Viscosity (at 20°C)	0.76 mPa·s	0.369 mPa·s
Dielectric Constant (at 20°C)	17.7	37.5
Solubility in Water	Slightly soluble	Miscible

Performance in Electrochemical Applications

The choice of solvent in electrochemical systems, such as batteries and capacitors, is crucial as it dictates the electrolyte's ionic conductivity, electrochemical stability window, and overall device performance.

A comparative study on nitrile-based electrolytes for lithium-ion batteries investigated the effect of the alkyl chain length on performance. While this study did not directly compare valeronitrile with acetonitrile in a head-to-head experiment, it provided valuable data on the performance of a valeronitrile-based electrolyte. The study highlighted that the longer alkyl chain of valeronitrile can contribute to the formation of a more stable solid electrolyte interphase (SEI) on the electrode surface.

Experimental Data: Ionic Conductivity

Electrolyte Solvent	Ionic Conductivity (mS/cm)
Valeronitrile-based	1.585 (at -50 °C)

This data suggests that valeronitrile-based electrolytes can maintain good ionic conductivity even at very low temperatures, a desirable characteristic for batteries operating in extreme environments. Acetonitrile is also known for its high ionic conductivity and is a common solvent in electrochemical research.

Experimental Protocol: Cyclic Voltammetry for Solvent Comparison

Cyclic voltammetry (CV) is a fundamental electrochemical technique used to study the electrochemical properties of a substance in solution. A typical protocol to compare the performance of valeronitrile and acetonitrile as solvents for an electrolyte system is as follows:

• Electrolyte Preparation: Prepare 0.1 M solutions of a suitable lithium salt (e.g., LiPF₆) in both high-purity valeronitrile and acetonitrile.

• Cell Assembly: Assemble a three-electrode electrochemical cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Degassing: Purge the electrolyte solutions with an inert gas (e.g., argon) for at least 15 minutes to remove dissolved oxygen.

• Cyclic Voltammetry Measurement:

  • Record a background CV of the pure solvent-electrolyte system to determine the electrochemical stability window.

  • Introduce a redox-active species (e.g., ferrocene) into the cell.

  • Scan the potential between appropriate limits and record the resulting current.

  • Repeat the measurement for both valeronitrile and acetonitrile-based electrolytes under identical conditions (scan rate, temperature, etc.).

• Data Analysis: Compare the peak currents, peak separations, and electrochemical stability windows obtained in both solvents. Higher peak currents can indicate better mass transport properties, while a wider stability window is desirable for high-voltage applications.

Workflow for comparing solvents using cyclic voltammetry.

Application in Organic Synthesis: The Suzuki-Miyaura Coupling

Experimental Protocol: Comparing Solvents in a Suzuki-Miyaura Coupling Reaction

This protocol describes a general procedure to compare the efficacy of valeronitrile and acetonitrile as solvents for the Suzuki-Miyaura coupling of a model aryl bromide with an arylboronic acid.

• Reaction Setup:

  • In two separate, dry reaction flasks equipped with magnetic stir bars and reflux condensers, add the aryl bromide (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol), and a base (e.g., K₂CO₃, 2.0 mmol).

  • To one flask, add 5 mL of anhydrous valeronitrile.

  • To the second flask, add 5 mL of anhydrous acetonitrile.

• Reaction Execution:

  • Heat both reaction mixtures to a suitable temperature (e.g., 80 °C) under an inert atmosphere (e.g., nitrogen or argon).

  • Monitor the progress of the reactions by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Isolation:

  • Once the reactions are complete (as indicated by the consumption of the starting material), cool the mixtures to room temperature.

  • Add water and an organic extraction solvent (e.g., ethyl acetate) to each flask.

  • Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

• Yield Determination:

  • Purify the crude products by column chromatography.

  • Determine the mass of the purified products and calculate the reaction yield for each solvent.

Logical workflow for comparing solvent performance in a Suzuki-Miyaura coupling reaction.

Role in Drug Development: Solubility of Active Pharmaceutical Ingredients (APIs)

Experimental Protocol: Determining API Solubility

The shake-flask method is a common and reliable technique for determining the equilibrium solubility of a compound.

• Sample Preparation:

  • Add an excess amount of the API (e.g., ibuprofen (B1674241) or naproxen) to separate vials containing a known volume of valeronitrile and acetonitrile.

• Equilibration:

  • Seal the vials and agitate them at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Analysis:

  • After equilibration, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant from each vial, ensuring no solid particles are transferred.

  • Dilute the samples with a suitable solvent to a concentration within the analytical range of the chosen analytical method (e.g., UV-Vis spectroscopy or HPLC).

  • Analyze the concentration of the API in each diluted sample.

• Solubility Calculation:

  • Calculate the original concentration of the API in the saturated solutions of valeronitrile and acetonitrile based on the dilution factor and the measured concentration.

Conclusion

Both valeronitrile and acetonitrile are versatile polar aprotic solvents with distinct physicochemical properties that make them suitable for a range of applications. Acetonitrile, with its lower viscosity and higher dielectric constant, is often favored in applications requiring high ionic conductivity and miscibility with water, such as in many electrochemical and chromatographic methods.

Valeronitrile, on the other hand, with its higher boiling point and lower water solubility, presents an alternative with different characteristics. Its potential to form a stable SEI in lithium-ion batteries, as suggested by recent research, makes it a promising candidate for advanced energy storage applications. Its performance in organic synthesis and as a solvent for drug molecules requires further direct comparative studies to fully elucidate its advantages and disadvantages relative to acetonitrile.

Researchers and process chemists are encouraged to consider the specific requirements of their application when choosing between these two nitrile solvents. The experimental protocols provided in this guide offer a framework for conducting direct comparative studies to generate the data needed for an informed and optimal solvent selection.

A Comparative Guide to Valeronitrile and Isovaleronitrile for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences between isomeric compounds is critical for experimental design and synthesis. This guide provides an objective comparison of the chemical and physical properties of valeronitrile and its branched-chain isomer, isovaleronitrile (B1219994), supported by experimental data and detailed protocols.

Valeronitrile, also known as pentanenitrile or butyl cyanide, is a linear-chain nitrile. In contrast, isovaleronitrile, or 3-methylbutanenitrile, possesses a branched alkyl structure. This seemingly subtle difference in their carbon skeletons leads to notable distinctions in their physical properties, spectroscopic signatures, and to a lesser extent, their chemical reactivity. Both compounds share the characteristic reactivity of the nitrile functional group, serving as versatile intermediates in organic synthesis.

Physical and Chemical Properties: A Tabular Comparison

The structural isomerism of valeronitrile and isovaleronitrile directly influences their physical properties. The linear chain of valeronitrile allows for more effective intermolecular van der Waals forces, resulting in a higher boiling point compared to the more compact, branched structure of isovaleronitrile.

Property	Valeronitrile	Isovaleronitrile	References
Molecular Formula	C₅H₉N	C₅H₉N	[1],[2]
Molecular Weight	83.13 g/mol	83.13 g/mol	[1],[2]
Appearance	Clear colorless to yellow liquid	Colorless to pale yellow liquid	[3],[4]
Boiling Point	139-141 °C	128-130 °C	[5],[6]
Melting Point	-96 °C	-101 °C	[5],[4]
Density	0.795 g/mL at 25 °C	0.795 g/mL at 25 °C	[5],[6]
Solubility in Water	1 to 5 mg/mL at 22.5 °C	Sparingly soluble	[3],[4]
Flash Point	40.56 °C	28 °C	[2],[6]
Refractive Index (n20/D)	1.397	1.393	[5],[6]

Spectroscopic Differentiation

Spectroscopic methods such as Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable for distinguishing between these two isomers.

Infrared (IR) Spectroscopy

The most prominent feature in the IR spectrum of both nitriles is the sharp, strong absorption band corresponding to the C≡N stretching vibration. For saturated aliphatic nitriles, this peak typically appears in the 2240-2260 cm⁻¹ region.[7] While the exact position can be influenced by the molecular environment, it serves as a definitive marker for the nitrile functional group.[7] Other characteristic absorptions include C-H stretching vibrations from the alkyl groups around 2850-3000 cm⁻¹ and C-H bending vibrations at approximately 1350-1480 cm⁻¹.[7]

Spectroscopic Data	Valeronitrile	Isovaleronitrile	References
IR (C≡N Stretch)	~2245 cm⁻¹	2240-2260 cm⁻¹	[8],[7]
¹H NMR (ppm)	~2.34 (t, 2H), ~1.63 (m, 2H), ~1.50 (m, 2H), ~0.96 (t, 3H)	~2.4-2.6 (d, 2H), ~2.0-2.2 (m, 1H), ~1.0-1.2 (d, 6H)	[9],[7]
¹³C NMR (ppm)	~119.8 (CN), ~30.9 (CH₂), ~22.0 (CH₂), ~17.2 (CH₂), ~13.5 (CH₃)	~119-120 (CN), ~30-35 (CH₂), ~25-30 (CH), ~22-25 (CH₃)	[6],[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide a clear distinction between the linear and branched structures. In the ¹H NMR spectrum of valeronitrile, one would expect to see a triplet for the terminal methyl protons, and a series of multiplets for the three methylene (B1212753) groups.[9] Isovaleronitrile's ¹H NMR spectrum is more complex due to its branching, showing a doublet for the six equivalent methyl protons, a multiplet for the single methine proton, and a doublet for the methylene group adjacent to the nitrile.[7]

Similarly, the ¹³C NMR spectra are distinct. Valeronitrile will show five distinct signals corresponding to the five different carbon environments. Isovaleronitrile, due to its symmetry, will exhibit four signals: one for the nitrile carbon, one for the methylene carbon, one for the methine carbon, and one for the two equivalent methyl carbons.[6],[7]

Chemical Reactivity

Both valeronitrile and isovaleronitrile exhibit the typical reactivity of aliphatic nitriles, which is primarily centered around the electrophilic carbon atom of the cyano group.[10] They are incompatible with strong acids, strong bases, strong oxidizing agents, and strong reducing agents.[1]

The structural difference between the two isomers is not expected to dramatically alter their qualitative chemical reactivity, though slight differences in reaction rates may be observed due to steric hindrance around the nitrile group in isovaleronitrile.

Hydrolysis

Nitriles can be hydrolyzed to carboxylic acids under either acidic or basic conditions.[11],[12] This reaction proceeds through an amide intermediate.[12]

• Acid-Catalyzed Hydrolysis: The nitrile is heated under reflux with an aqueous solution of a strong acid, such as hydrochloric acid or sulfuric acid.[11] The reaction first protonates the nitrile nitrogen, making the carbon more susceptible to nucleophilic attack by water.[12]

• Base-Catalyzed Hydrolysis: The nitrile is heated with an aqueous solution of a strong base, like sodium hydroxide (B78521).[11] The hydroxide ion directly attacks the electrophilic carbon of the nitrile.[12] The initial product is the salt of the carboxylic acid, which must be neutralized with acid to obtain the free carboxylic acid.[11]

Reduction

Nitriles can be reduced to primary amines using strong reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation.[13],[14]

• Reduction with LiAlH₄: This is a powerful method for converting nitriles to primary amines.[14] The reaction is typically carried out in an anhydrous ether solvent, followed by an aqueous workup.[13]

• Catalytic Hydrogenation: This method involves reacting the nitrile with hydrogen gas in the presence of a metal catalyst such as palladium, platinum, or nickel, often at elevated temperature and pressure.[13]

Experimental Protocols

General Protocol for Acid-Catalyzed Hydrolysis of a Nitrile

• Setup: In a round-bottom flask equipped with a reflux condenser, add the nitrile (1 equivalent).

• Reagents: Add a 2-3 M aqueous solution of a strong acid (e.g., HCl or H₂SO₄) in excess.

• Reaction: Heat the mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. If the product precipitates, it can be collected by filtration. Otherwise, extract the carboxylic acid with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the organic extracts with brine, dry over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization or distillation.

General Protocol for Reduction of a Nitrile with LiAlH₄

Caution: LiAlH₄ reacts violently with water. All glassware must be thoroughly dried, and the reaction must be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Setup: In a dry, three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser, and a nitrogen inlet, add a suspension of LiAlH₄ (a molar excess, typically 1.5-2 equivalents) in anhydrous diethyl ether.

• Addition of Nitrile: Dissolve the nitrile (1 equivalent) in anhydrous diethyl ether and add it dropwise to the LiAlH₄ suspension with stirring, maintaining a gentle reflux.

• Reaction: After the addition is complete, continue to stir the mixture at room temperature or gentle reflux for a few hours until the reaction is complete (monitored by TLC or IR spectroscopy for the disappearance of the C≡N stretch).

• Quenching: Cool the reaction mixture in an ice bath. Cautiously and slowly add water dropwise to quench the excess LiAlH₄, followed by the addition of a 15% aqueous NaOH solution, and then more water.

• Workup: Filter the resulting aluminum salts and wash them thoroughly with diethyl ether.

• Purification: Dry the combined ether filtrates over an anhydrous salt (e.g., K₂CO₃), filter, and remove the solvent under reduced pressure to obtain the crude primary amine. Further purification can be achieved by distillation.

Visualizing Chemical Logic

The following diagrams illustrate the general reactivity of nitriles and a workflow for differentiating between valeronitrile and isovaleronitrile.

Caption: General reaction pathways for nitriles.

Caption: Workflow for isomeric differentiation.

Safety and Handling

Both valeronitrile and isovaleronitrile are flammable liquids and are toxic if swallowed.[9],[15] Appropriate personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn when handling these chemicals.[9] Work should be conducted in a well-ventilated fume hood.[15] In case of contact with skin or eyes, rinse immediately with plenty of water.[11]

References

• 1. Valeronitrile | C5H9N | CID 8061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isovaleronitrile | C5H9N | CID 12244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 7.8 Reactions of Nitriles – Organic Chemistry II [kpu.pressbooks.pub]
• 5. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 6. Valeronitrile(110-59-8) 13C NMR spectrum [chemicalbook.com]
• 7. Buy Isovaleronitrile | 625-28-5 [smolecule.com]
• 8. Valeronitrile(110-59-8) IR Spectrum [chemicalbook.com]
• 9. Valeronitrile(110-59-8) 1H NMR [m.chemicalbook.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. organicchemistrytutor.com [organicchemistrytutor.com]
• 13. studymind.co.uk [studymind.co.uk]
• 14. chemguide.co.uk [chemguide.co.uk]
• 15. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]

Valeronitrile as an Internal Standard in Chromatography: A Validation and Comparison Guide

For researchers, scientists, and drug development professionals seeking a reliable internal standard for chromatographic analysis, valeronitrile presents a viable, though not universally documented, option. This guide provides a comprehensive overview of the validation process for valeronitrile as an internal standard, alongside a comparison of its physicochemical properties with commonly used alternatives.

The use of an internal standard (IS) is a critical practice in chromatography for improving the accuracy and precision of quantitative analysis.[1][2] An IS helps to correct for variations in sample injection volume, instrument response, and sample preparation.[1][3] The selection of an appropriate IS is paramount and depends on several factors, including its chemical similarity to the analyte, retention time, and stability.[2][4] This guide will explore the suitability of valeronitrile for this role and detail the necessary validation protocols.

Properties of Valeronitrile and Common Internal Standards

An ideal internal standard should possess properties that are similar to the analyte of interest but be sufficiently different to ensure it does not naturally occur in the sample and is well-resolved chromatographically.[2][4] Valeronitrile (C5H9N) is a colorless liquid with a molecular weight of 83.13 g/mol .[5] A summary of its key physicochemical properties, alongside those of other common internal standards for Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), is presented in Table 1.

Property	Valeronitrile	Toluene (GC)	Naphthalene (GC)	Caffeine (HPLC)	Theophylline (HPLC)
Molecular Formula	C5H9N	C7H8	C10H8	C8H10N4O2	C7H8N4O2
Molecular Weight ( g/mol )	83.13[5]	92.14	128.17	194.19	180.16
Boiling Point (°C)	139-141[6][7]	110.6	218	sublimes ~178	380 (decomposes)
Melting Point (°C)	-96[6][7]	-95	80.26	238	270-274
Solubility in Water	0.1-0.5 g/100 mL at 22.5 °C[6]	0.05 g/100 mL at 20 °C	Insoluble	2.17 g/100 mL at 25 °C	0.83 g/100 mL at 25 °C
LogP	1.12[5]	2.73	3.30	-0.07	-0.02

Table 1: Physicochemical Properties of Valeronitrile and Common Internal Standards.

The moderate polarity and boiling point of valeronitrile make it a potential candidate for the analysis of a range of semi-volatile and polar compounds in GC. Its slight solubility in water and miscibility with organic solvents suggest its potential applicability in reversed-phase HPLC.[8]

Hypothetical Validation of Valeronitrile as an Internal Standard

The validation of an analytical method with an internal standard is essential to ensure its reliability. The following is a detailed, hypothetical experimental protocol for the validation of valeronitrile as an internal standard for the quantification of a hypothetical analyte, "Compound X," by GC-FID.

Experimental Protocol

1. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Detector: Flame Ionization Detector (FID).

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, ramp at 10 °C/min to 250 °C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Volume: 1 µL (splitless).

2. Preparation of Solutions:

• Analyte Stock Solution (Compound X): 1 mg/mL in methanol.

• Internal Standard Stock Solution (Valeronitrile): 1 mg/mL in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the Compound X stock solution into a constant volume of the valeronitrile internal standard solution to achieve final concentrations of Compound X ranging from 1 to 100 µg/mL. The final concentration of valeronitrile in all standards should be 20 µg/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3, 30, and 75 µg/mL of Compound X) in the same manner as the calibration standards.

3. Validation Parameters:

• Specificity: Analyze a blank matrix sample to ensure no interfering peaks are present at the retention times of Compound X and valeronitrile.

• Linearity: Analyze the calibration standards in triplicate. Plot the ratio of the peak area of Compound X to the peak area of valeronitrile against the concentration of Compound X. Perform a linear regression analysis and determine the correlation coefficient (r²), which should be ≥ 0.99.

• Accuracy and Precision: Analyze the QC samples in six replicates on the same day (intra-day) and on three different days (inter-day). The accuracy should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification), and the precision (expressed as the relative standard deviation, %RSD) should be ≤15% (≤20% at the LLOQ).

• Recovery: Compare the peak area of Compound X in a pre-spiked sample (spiked before extraction) to a post-spiked sample (spiked after extraction) to determine the extraction efficiency.

• Stability: Assess the stability of Compound X and valeronitrile in the stock solutions and prepared samples under different storage conditions (e.g., room temperature, refrigerated).

Illustrative Performance Data

Following the successful execution of the validation protocol, the expected performance data would be summarized as shown in Tables 2, 3, and 4.

Concentration (µg/mL)	Mean Response Ratio (Area Analyte / Area IS)	%RSD
1	0.052	4.5
5	0.261	3.2
10	0.519	2.1
25	1.305	1.5
50	2.612	1.1
100	5.235	0.8
Correlation Coefficient (r²)	0.9995

Table 2: Illustrative Linearity Data for Compound X using Valeronitrile as an Internal Standard.

QC Level	Nominal Conc. (µg/mL)	Intra-day Accuracy (%)	Intra-day Precision (%RSD)	Inter-day Accuracy (%)	Inter-day Precision (%RSD)
Low	3	102.5	3.8	104.2	5.1
Medium	30	98.7	2.5	99.5	3.2
High	75	101.2	1.9	100.8	2.7

Table 3: Illustrative Intra-day and Inter-day Accuracy and Precision Data.

QC Level	Nominal Conc. (µg/mL)	Mean Recovery (%)	%RSD
Low	3	92.1	4.2
Medium	30	94.5	3.1
High	75	93.8	2.8

Table 4: Illustrative Recovery Data.

Workflow for Validation of an Internal Standard

The logical workflow for validating an internal standard such as valeronitrile is depicted in the following diagram.

References

• 1. Liquid Chromatography | How to Use Internal Standards [masontechnology.ie]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Valeronitrile | C5H9N | CID 8061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]
• 7. Valeronitrile | 110-59-8 [chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]

Unveiling the Molecular Blueprint: A Comparative Guide to the Spectral Analysis of Valeronitrile for Structural Confirmation

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a molecule's structure is a cornerstone of chemical synthesis and analysis. This guide provides a comprehensive comparison of standard spectroscopic techniques—Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS)—for the structural elucidation of valeronitrile. We present key experimental data, detailed methodologies, and a comparative analysis with alternative nitrile compounds to provide a robust framework for structural verification.

Valeronitrile (C₅H₉N), a simple aliphatic nitrile, serves as an excellent model for demonstrating the power of modern analytical methods in organic chemistry. Its structure, a five-carbon chain with a terminal nitrile group, gives rise to a unique spectral fingerprint that can be definitively identified when these techniques are used in concert.

At a Glance: Comparative Spectral Data

To facilitate a clear comparison, the characteristic spectral data for valeronitrile and two alternative aliphatic nitriles, acetonitrile (B52724) (C₂H₃N) and isobutyronitrile (B166230) (C₄H₇N), are summarized below. This data highlights how subtle changes in molecular structure are reflected in the spectral output.

Spectroscopic Technique	Valeronitrile (CH₃(CH₂)₃C≡N)	Acetonitrile (CH₃C≡N)	Isobutyronitrile ((CH₃)₂CHC≡N)
Infrared (IR) Spectroscopy	C≡N Stretch: ~2245 cm⁻¹C-H Stretch (sp³): ~2870-2960 cm⁻¹	C≡N Stretch: ~2255 cm⁻¹C-H Stretch (sp³): ~2940-3000 cm⁻¹	C≡N Stretch: ~2248 cm⁻¹C-H Stretch (sp³): ~2870-2970 cm⁻¹
¹H NMR Spectroscopy (CDCl₃)	δ ~2.3 ppm (t, 2H, -CH₂CN) δ ~1.7 ppm (p, 2H, -CH₂CH₂CN) δ ~1.5 ppm (h, 2H, -CH₂CH₃) δ ~1.0 ppm (t, 3H, -CH₃)	δ ~2.0 ppm (s, 3H, -CH₃)	δ ~2.7 ppm (h, 1H, -CH(CN)) δ ~1.3 ppm (d, 6H, -C(CH₃)₂)
¹³C NMR Spectroscopy (CDCl₃)	δ ~119 ppm (-C≡N) δ ~30 ppm (-CH₂CH₂CH₂CN) δ ~22 ppm (-CH₂CH₂CN) δ ~17 ppm (-CH₂CN) δ ~13 ppm (-CH₃)	δ ~117 ppm (-C≡N) δ ~1 ppm (-CH₃)	δ ~122 ppm (-C≡N) δ ~25 ppm (-CH(CN)) δ ~19 ppm (-C(CH₃)₂)
Mass Spectrometry (EI)	Molecular Ion (M⁺): m/z 83Key Fragments: m/z 54, 41, 27	Molecular Ion (M⁺): m/z 41Key Fragments: m/z 40, 39, 38	Molecular Ion (M⁺): m/z 69Key Fragments: m/z 54, 41, 27

The Logic of Structural Confirmation: A Combined Approach

The definitive structural confirmation of valeronitrile relies on the synergistic information provided by each spectroscopic method. No single technique provides a complete picture, but together they leave no room for ambiguity. The logical workflow for this process is illustrated below.

Benchmarking different synthesis methods for Valeronitrile

A Comprehensive Guide to the Synthesis of Valeronitrile

For researchers, scientists, and professionals in drug development, the efficient synthesis of chemical intermediates is paramount. Valeronitrile, a versatile building block in organic synthesis, can be prepared through several methods. This guide provides a comparative analysis of four key synthetic routes to Valeronitrile, offering detailed experimental protocols, quantitative data, and reaction pathway visualizations to aid in methodological selection.

Comparative Analysis of Synthesis Methods

The selection of a synthesis method for Valeronitrile depends on various factors, including precursor availability, desired yield and purity, and reaction conditions. The following table summarizes the quantitative data for four common synthesis methods.

Method	Starting Material	Reagents	Reaction Conditions	Yield (%)	Purity (%)	Reference
Nucleophilic Substitution	1-Chlorobutane (B31608)	Sodium Cyanide, Dimethyl Sulfoxide (DMSO)	Heated to 90°C, then temperature maintained below 160°C	~93%	Not specified	[1]
Hydrogenation of Pentenenitrile	Pentenenitrile	Ethanol, Fe-Mo-Ni-Al catalyst, H₂	60°C, 0.2 MPa Hydrogen Pressure, 2 hours	98.4%	99.8%	[2]
Dehydration of Valeramide	Valeramide	Dehydrating agent (e.g., P₂O₅, SOCl₂)	Elevated temperatures	High (specifics not available)	Not specified	[2][3]
From Valeraldehyde	Valeraldehyde	Hydroxylamine (B1172632) Hydrochloride, followed by a dehydrating agent (e.g., Acetic Anhydride)	Two-step process: oxime formation at room temperature, then dehydration with heating.	High (specifics not available for Valeronitrile, but 70-76% for a similar reaction)	High	[4]

Experimental Protocols and Reaction Pathways

Detailed methodologies and visual representations of the reaction pathways provide a deeper understanding of each synthetic route.

Nucleophilic Substitution of 1-Chlorobutane

This method involves the reaction of an alkyl halide with a cyanide salt, a classic and effective way to form a carbon-carbon bond and introduce a nitrile group.

Experimental Protocol:

• In a flask equipped with a stirrer, reflux condenser, dropping funnel, and thermometer, mix 30 g of dry sodium cyanide with 150 ml of dry dimethyl sulfoxide.

• Heat the slurry to 90°C and then stop heating.

• Slowly add 0.5 mole of 1-chlorobutane to the stirred mixture. The rate of addition should be controlled to keep the reaction temperature below 160°C.

• After the addition is complete, stir the mixture for an additional 10 minutes, or until the temperature drops below 50°C.

• Pour the reaction mixture into water and extract the product several times with an organic solvent like chloroform (B151607) or ethyl ether.

• Wash the combined organic extracts with a saturated sodium chloride solution and dry over anhydrous calcium chloride.

• Distill the dried extract to obtain pure Valeronitrile (boiling point: 139-141°C).[1]

Reaction Pathway:

Nucleophilic substitution pathway for Valeronitrile synthesis.

Hydrogenation of Pentenenitrile

This method offers a high-yield and high-purity route to Valeronitrile through the reduction of a carbon-carbon double bond in the presence of a catalyst.

Experimental Protocol:

• Into a hydrogenation reactor, add 500g of pentenenitrile, 1000g of ethanol, and 2.5g each of a novel catalyst and an amorphous Fe-Mo-Ni-Al catalyst.

• Turn on the stirring and purge the reactor with nitrogen three times, followed by three purges with hydrogen.

• Control the hydrogen pressure at 0.2 MPa and raise the temperature to 60°C.

• The reaction is complete after 2 hours.

• After the reaction, filter the liquid and rectify the filtrate. The middle distillate is high-purity Valeronitrile.[2]

Reaction Pathway:

Hydrogenation of Pentenenitrile to Valeronitrile.

Dehydration of Valeramide

This classic method involves the removal of a water molecule from a primary amide to form a nitrile. Strong dehydrating agents are typically employed.

Experimental Protocol (General):

• In a round-bottomed flask, place Valeramide and a dehydrating agent (e.g., phosphorus pentoxide, thionyl chloride, or phosphorus oxychloride) in an appropriate solvent.

• Heat the reaction mixture under reflux for a specified period. The reaction progress can be monitored by thin-layer chromatography.

• After the reaction is complete, cool the mixture to room temperature and carefully quench any remaining dehydrating agent.

• Extract the product with a suitable organic solvent.

• Wash the organic layer with water and brine, then dry it over an anhydrous drying agent (e.g., MgSO₄).

• Remove the solvent under reduced pressure and distill the residue to obtain pure Valeronitrile.

Reaction Pathway:

Dehydration of Valeramide to produce Valeronitrile.

Synthesis from Valeraldehyde

This two-step process first converts the aldehyde to an aldoxime, which is then dehydrated to the nitrile. This method avoids the use of highly toxic cyanide reagents.

Experimental Protocol (General, adapted from a similar synthesis):

• Oxime Formation:

  • Dissolve Valeraldehyde in a suitable solvent like ethanol.

  • Add a solution of hydroxylamine hydrochloride in water.

  • Introduce a base (e.g., sodium hydroxide (B78521) solution) to the mixture.

  • Stir the mixture at room temperature for a few hours to form the valeraldoxime.

• Dehydration:

  • Isolate the crude valeraldoxime.

  • Add a dehydrating agent, such as acetic anhydride, to the oxime.

  • Heat the mixture gently. An exothermic reaction may occur.

  • After the initial reaction subsides, boil the solution for a short period.

  • Pour the cooled reaction mixture into cold water to precipitate the Valeronitrile.

  • Filter, wash with water, and dry the product. Further purification can be achieved by distillation or recrystallization.[4]

Reaction Pathway:

Two-step synthesis of Valeronitrile from Valeraldehyde.

References

• 1. Transformation of aldehydes into nitriles in an aqueous medium using O-phenylhydroxylamine as the nitrogen source - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amide Dehydration Mechanism by SOCl2, POCl3, and P2O5 - Chemistry Steps [chemistrysteps.com]
• 3. orgosolver.com [orgosolver.com]
• 4. benchchem.com [benchchem.com]

Valeronitrile-Based Electrolytes: A Comparative Performance Guide for Advanced Battery Systems

For Researchers, Scientists, and Drug Development Professionals

The quest for safer, more efficient, and wider-operating-temperature energy storage solutions has led to significant research into novel electrolyte formulations. Among these, valeronitrile (VN)-based electrolytes have emerged as a promising alternative to conventional carbonate-based systems. This guide provides a comprehensive comparison of the performance of valeronitrile-based electrolytes in lithium-ion (Li-ion), sodium-ion (Na-ion), and lithium-sulfur (Li-S) batteries, supported by available experimental data.

Executive Summary

Valeronitrile, a linear nitrile with the chemical formula CH₃(CH₂)₃CN, offers a unique combination of properties, including a high dielectric constant, a wide liquid temperature range, and impressive electrochemical stability at high voltages. These characteristics translate into tangible performance benefits in battery systems, most notably in lithium-ion batteries, where research has demonstrated exceptional performance over a wide temperature range, from as low as -50°C to elevated temperatures of 55°C. While specific data for valeronitrile in sodium-ion and lithium-sulfur batteries is less mature, the broader class of nitrile-based electrolytes shows promise in these systems as well. This guide will delve into the quantitative performance metrics, detailed experimental protocols, and the underlying chemical principles that govern the behavior of valeronitrile-based electrolytes.

Valeronitrile: A Molecular Overview

Valeronitrile's molecular structure is key to its electrochemical properties. The presence of the cyano (-C≡N) group creates a strong dipole moment, contributing to its high dielectric constant, which facilitates salt dissociation and high ionic conductivity. Its linear alkyl chain provides flexibility and a lower melting point compared to some other nitriles.

Caption: Molecular structure of Valeronitrile.

Performance in Lithium-Ion Batteries

Valeronitrile-based electrolytes have shown remarkable performance in Li-ion batteries, particularly in enabling wide-temperature operation and high-rate capability. The longer carbon chain of valeronitrile compared to shorter-chain nitriles like acetonitrile (B52724) contributes to a more stable solid electrolyte interphase (SEI) on the anode.

Quantitative Performance Data

Performance Metric	Valeronitrile-Based Electrolyte	Conventional Carbonate Electrolyte (EC-based)
Ionic Conductivity	1.585 mS/cm at -50°C[1]	Significantly lower at sub-zero temperatures
High-Rate Performance	89.84% discharge capacity retention at 20C (Room Temp)[1]	Lower capacity retention at high C-rates
High-Temperature Cycling	Stable cycling at 3C at 55°C[1]	Prone to solvent decomposition and capacity fade
Low-Temperature Performance	65.12% capacity retention at -50°C[1]	Significant capacity loss below -20°C

Experimental Protocol: Li-Ion Battery Testing

A typical experimental workflow for evaluating the performance of a new electrolyte in a lithium-ion battery is as follows:

Caption: General experimental workflow for battery testing.

Methodology for Key Experiments:

• Electrolyte Preparation: The valeronitrile-based electrolyte is typically prepared by dissolving a lithium salt, such as lithium hexafluorophosphate (B91526) (LiPF₆), in a mixture of valeronitrile and a co-solvent like ethyl propionate (B1217596) and fluoroethylene carbonate inside an argon-filled glovebox to prevent moisture contamination.

• Cell Assembly: Pouch cells or coin cells (e.g., CR2032) are assembled in an argon-filled glovebox using a graphite (B72142) anode, a cathode material like LiNi₀.₅Co₀.₂Mn₀.₃O₂ (NCM523), and a separator soaked in the prepared electrolyte.

• Electrochemical Measurements:

  • Cyclic Voltammetry (CV): Performed to determine the electrochemical stability window of the electrolyte.

  • Electrochemical Impedance Spectroscopy (EIS): Used to measure the ionic conductivity and interfacial resistance.

  • Galvanostatic Cycling: The battery is charged and discharged at various current densities (C-rates) to evaluate rate capability and long-term cycling stability. These tests are often conducted at different temperatures to assess the electrolyte's performance under various conditions.

Performance in Sodium-Ion Batteries

While specific studies on valeronitrile-based electrolytes for sodium-ion batteries are limited, research on other nitrile-based electrolytes, such as acetonitrile, provides valuable insights into their potential. Nitrile solvents generally offer high ionic conductivity and a wide electrochemical stability window, which are beneficial for Na-ion systems.

Expected Performance and Challenges

Nitrile-based electrolytes are being explored to enable high-voltage and fast-charging sodium-ion batteries. An optimized acetonitrile-based electrolyte has been shown to support stable operation of a high-voltage NaNi₁/₃Fe₁/₃Mn₁/₃O₂ cathode and achieve high reversible capacity in hard carbon anodes. However, similar to Li-ion systems, the formation of a stable SEI on the anode remains a critical challenge that needs to be addressed for long-term cycling stability.

Comparative Data (Qualitative)

Performance Aspect	Nitrile-Based Electrolytes (General)	Conventional Carbonate Electrolytes
High-Voltage Tolerance	Generally excellent	Can be prone to oxidation at higher voltages
Ionic Conductivity	High, beneficial for fast charging	Moderate
SEI Stability on Hard Carbon	Can be challenging to form a stable SEI	More established, but can still have issues
Low-Temperature Performance	Promising due to low freezing points	Can suffer from poor kinetics

Performance in Lithium-Sulfur Batteries

The application of valeronitrile in lithium-sulfur batteries is an emerging area of research. The primary challenge in Li-S batteries is the "polysulfide shuttle" effect, where soluble lithium polysulfide intermediates migrate to the lithium anode, leading to capacity loss and poor cycling stability.

The Role of Nitriles in Mitigating Polysulfide Shuttle

Nitrile-based electrolytes, due to their lower polysulfide solubility compared to the commonly used ether-based electrolytes, can help suppress the shuttle effect. This can lead to improved coulombic efficiency and cycling stability. However, the reactivity of nitriles with the lithium metal anode is a significant hurdle that must be overcome, often through the use of additives or protective interlayers.

Caption: The polysulfide shuttle mechanism in Li-S batteries.

Expected Performance Trade-offs

Performance Aspect	Potential of Valeronitrile-Based Electrolytes	Conventional Ether-Based Electrolytes
Polysulfide Shuttle	Potentially suppressed due to lower solubility	High polysulfide solubility leads to severe shuttle
Cycling Stability	Potentially improved if shuttle is mitigated	Poor due to shuttle effect and Li anode degradation
Lithium Anode Compatibility	A significant challenge, requires modification	Also challenging, but more established strategies exist
Rate Capability	May be limited by lower polysulfide solubility	Generally good due to high ionic conductivity

Advantages and Disadvantages of Valeronitrile-Based Electrolytes

Caption: Advantages and disadvantages of valeronitrile electrolytes.

Conclusion

Valeronitrile-based electrolytes represent a compelling direction for the development of high-performance batteries, particularly for applications requiring operation in extreme temperatures and at high power. In lithium-ion batteries, the benefits are clearly demonstrated through experimental data, showcasing significant improvements over conventional carbonate-based systems. While their potential in sodium-ion and lithium-sulfur batteries is promising, further research is needed to fully characterize their performance and address the inherent challenges, such as anode compatibility. As research continues, valeronitrile and other nitrile-based solvents are poised to play a crucial role in the next generation of energy storage technologies.

References

• 1. A nitrile solvent structure induced stable solid electrolyte interphase for wide-temperature lithium-ion batteries - Chemical Science (RSC Publishing) [pubs.rsc.org]

Navigating Potential Cross-Reactivity of Valeronitrile in Chemical Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of valeronitrile in various chemical assays. While direct experimental data on valeronitrile's interference is limited in publicly available literature, this document outlines the potential for such interactions based on the known chemical reactivity of the nitrile functional group. It also offers guidance on experimental design to identify and mitigate potential assay artifacts, ensuring the generation of robust and reliable data.

Introduction to Valeronitrile and Assay Interference

Valeronitrile, also known as pentanenitrile or butyl cyanide, is an aliphatic nitrile with the chemical formula C5H9N. It is a colorless liquid used as a solvent and an intermediate in chemical synthesis. The key feature of valeronitrile, and other nitriles, is the cyano (-C≡N) group. This functional group has a polarized triple bond, with the carbon atom being electrophilic, making it susceptible to nucleophilic attack.[1] This inherent reactivity is a potential source of interference in various chemical and biological assays.

Assay interference, or cross-reactivity, occurs when a substance other than the intended analyte alters the outcome of an assay, leading to inaccurate results such as false positives or false negatives.[2] Interference can arise from a variety of mechanisms, including non-specific chemical reactivity with assay components.[3] For a compound like valeronitrile, the reactivity of the nitrile group is a primary consideration for potential assay interference.[4]

Potential for Valeronitrile Cross-Reactivity

The electrophilic nature of the carbon atom in the nitrile group makes valeronitrile a potential reactant with nucleophilic components present in an assay.[4] This could include amino acid residues in proteins (like cysteine or serine), thiol-containing reagents, or other nucleophiles.[5]

While the nitrile group is generally less reactive than other electrophilic functional groups like aldehydes, its reactivity can be significant under certain assay conditions.[5] Gradations of nitrile reactivity are well-documented, and they can act as "warheads" in covalent inhibitors by reacting with nucleophilic residues in target macromolecules.[3][4]

Table 1: Chemical Properties of Valeronitrile Relevant to Assay Interference

Property	Value/Description	Potential Implication in Assays
Chemical Formula	C5H9N	-
Functional Group	Nitrile (-C≡N)	The primary source of potential chemical reactivity and interference. The carbon atom is electrophilic.
Solubility	Slightly soluble in water	May influence its interaction with aqueous assay components.
Reactivity	Can be hydrolyzed to carboxylic acids or reduced to amines.[1] The nitrile carbon can be attacked by nucleophiles.[4]	Potential for covalent modification of proteins or other assay reagents containing nucleophilic groups.

Table 2: Potential Mechanisms of Valeronitrile Interference in Chemical Assays

Type of Interference	Potential Mechanism Involving Valeronitrile	Potential Outcome
Chemical Reactivity	Covalent modification of assay proteins (e.g., enzymes, antibodies) via nucleophilic attack on the nitrile carbon by amino acid residues like cysteine or lysine.[4][5]	Alteration of protein function, leading to false positive or false negative signals.
Chelation/Coordination	The nitrogen atom of the nitrile group could potentially coordinate with metal ions that are essential cofactors for enzymes or components of detection reagents.	Inhibition or enhancement of enzymatic activity, or interference with signal generation.
Non-specific Binding	Hydrophobic interactions of the butyl chain of valeronitrile with proteins or other assay components.	Can lead to aggregation or conformational changes that affect assay performance.

Experimental Protocols to Assess Cross-Reactivity

Given the lack of specific data for valeronitrile, a proactive approach to screen for potential interference is recommended. The following are general experimental protocols that can be adapted to assess the cross-reactivity of valeronitrile or any other test compound.

Protocol 1: Assessing Interference with Enzyme-Based Assays

• Objective: To determine if valeronitrile directly inhibits or activates the enzyme of interest.

• Materials:

  • Purified enzyme

  • Substrate for the enzyme

  • Assay buffer

  • Valeronitrile stock solution (in an appropriate solvent like DMSO)

  • Positive and negative controls

  • Detection reagents

• Procedure:

  • Perform a standard enzyme activity assay in the absence of the test compound to establish a baseline.

  • Prepare a dilution series of valeronitrile in the assay buffer.

  • Pre-incubate the enzyme with each concentration of valeronitrile for a set period (e.g., 15-30 minutes) before adding the substrate.

  • Initiate the enzymatic reaction by adding the substrate.

  • Measure the reaction rate at each valeronitrile concentration.

  • Include a "no enzyme" control and a "vehicle" control (assay buffer with the same concentration of the solvent used for the valeronitrile stock).

• Data Analysis: Plot the enzyme activity as a function of valeronitrile concentration to determine if there is a dose-dependent effect.

Protocol 2: Assessing Interference in Immunoassays (e.g., ELISA)

• Objective: To determine if valeronitrile interferes with antibody-antigen binding.

• Materials:

  • Coated plate with antigen or capture antibody

  • Detection antibody (e.g., HRP-conjugated)

  • Analyte standard

  • Assay buffer/diluent

  • Valeronitrile stock solution

  • Substrate for the detection enzyme (e.g., TMB)

  • Stop solution

• Procedure:

  • Run a standard curve of the analyte.

  • In separate wells, add a fixed concentration of the analyte (e.g., the EC50 concentration) and a dilution series of valeronitrile.

  • In another set of wells, add the dilution series of valeronitrile without the analyte to check for non-specific binding or signal generation.

  • Proceed with the standard immunoassay protocol (e.g., addition of detection antibody, substrate, and stop solution).

• Data Analysis: Compare the signal in the presence and absence of valeronitrile. A significant change in the signal for the analyte in the presence of valeronitrile indicates interference.

Mandatory Visualizations

Caption: Workflow for Assessing Potential Chemical Interference.

Caption: Potential Mechanism of Immunoassay Interference.

Conclusion and Recommendations

While there is no direct evidence of valeronitrile causing widespread interference in chemical assays, its chemical structure, particularly the electrophilic nitrile group, warrants careful consideration. Researchers using valeronitrile in their experimental systems should be aware of its potential to interact with assay components, especially those containing nucleophilic groups.

It is strongly recommended to perform counter-screens and control experiments, such as those outlined in this guide, to rule out any potential assay artifacts.[3] Should interference be detected, alternative assay formats or analytical methods that are less susceptible to chemical reactivity should be considered. Employing a well-designed screening strategy will ultimately lead to more reliable and reproducible scientific findings.

References

• 1. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 2. Interference testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Nitriles: an attractive approach to the development of covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Predicting the Reactivity of Nitrile-Carrying Compounds with Cysteine: A Combined Computational and Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]

Literature review of Valeronitrile applications in organic chemistry

Valeronitrile, a versatile C5 aliphatic nitrile, serves as a valuable building block and solvent in a wide array of organic transformations. This guide provides a comparative analysis of valeronitrile's performance against other common nitriles in key synthetic applications, supported by experimental data and detailed protocols. The content is tailored for researchers, scientists, and professionals in drug development seeking to optimize their synthetic strategies.

Reactivity and Applications: An Overview

Valeronitrile, also known as pentanenitrile or butyl cyanide, is a colorless liquid characterized by a terminal nitrile group (-C≡N) on a five-carbon chain.[1] This functional group imparts a high degree of polarity and reactivity, making it a useful intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1] The nitrile group can readily undergo transformations such as hydrolysis to carboxylic acids, reduction to primary amines, and participation in various C-C and C-N bond-forming reactions.[1] Furthermore, its properties as a solvent and extractant are utilized in various industrial processes.[2]

Comparative Performance in Key Organic Reactions

To objectively assess the utility of valeronitrile in organic synthesis, its performance is compared with other aliphatic nitriles, such as acetonitrile (B52724), propionitrile, and butyronitrile (B89842), in several important reactions.

Synthesis of 5-Substituted-1H-Tetrazoles

The [3+2] cycloaddition of nitriles with sodium azide (B81097) is a common method for the synthesis of 5-substituted-1H-tetrazoles, which are important scaffolds in medicinal chemistry.[3][4] The reaction is often catalyzed by zinc salts in water, providing a safe and efficient route.[5] A comparative study on the synthesis of various 5-substituted-1H-tetrazoles from different aliphatic nitriles under the same reaction conditions is summarized below.

Nitrile	Product	Reaction Time (h)	Yield (%)
Acetonitrile	5-Methyl-1H-tetrazole	18	85
Propionitrile	5-Ethyl-1H-tetrazole	18	88
Valeronitrile	5-Butyl-1H-tetrazole	18	92
Pivalonitrile	5-tert-Butyl-1H-tetrazole	48	80

Table 1: Comparison of Aliphatic Nitriles in the Synthesis of 5-Substituted-1H-Tetrazoles. [5]

The data indicates that under these specific conditions, valeronitrile provides a high yield for the corresponding tetrazole, comparable to or slightly better than shorter-chain nitriles.

Ritter Reaction

The Ritter reaction is a versatile method for the synthesis of N-alkyl amides from a nitrile and a carbocation source, such as an alkene or an alcohol in the presence of a strong acid.[6][7] A modified Ritter reaction using tert-butyl acetate (B1210297) as the carbocation source and sulfuric acid as a catalyst has been shown to be effective for a range of aromatic and aliphatic nitriles.[8]

Nitrile	Product	Yield (%)
Acetonitrile	N-tert-Butylacetamide	95
Propionitrile	N-tert-Butylpropanamide	92
Valeronitrile	N-tert-Butylpentanamide	90
Phenylacetonitrile	N-tert-Butyl-2-phenylacetamide	94

Table 2: Comparison of Nitriles in a Modified Ritter Reaction. [8]

In this modified Ritter reaction, valeronitrile demonstrates good reactivity, affording the corresponding N-tert-butyl amide in excellent yield, comparable to other aliphatic and even activated nitriles.

Photocatalyzed Site-Selective C-H Alkylation

A recent study demonstrated the site-selective alkylation of aliphatic nitriles at the β- and γ-positions using a decatungstate photocatalyst.[9] This reaction provides a powerful tool for the late-stage functionalization of nitrile-containing molecules. The study included a comparison of different aliphatic nitriles, highlighting the influence of the chain length on the regioselectivity.

Nitrile	Alkene	Product(s)	Total Yield (%)	Regioselectivity (γ/β)
Butyronitrile	Dimethyl maleate (B1232345)	β- and γ-alkylated	76	7/69
Valeronitrile	Dimethyl maleate	β- and γ-alkylated	97	83/14
Hexanenitrile	Dimethyl maleate	β-, γ-, and δ-alkylated	95	(γ+δ)/β = 88/7

Table 3: Comparative Photocatalyzed Alkylation of Aliphatic Nitriles. [9]

Valeronitrile exhibits a strong preference for alkylation at the γ-position, which is attributed to the inductive effect of the cyano group.[9] This distinct regioselectivity compared to shorter-chain nitriles like butyronitrile makes valeronitrile a particularly interesting substrate for this transformation.

Experimental Protocols

General Procedure for the Synthesis of 5-Substituted-1H-Tetrazoles[7]

In a round-bottom flask, the nitrile (10 mmol), sodium azide (13 mmol), and zinc bromide (10 mmol) are suspended in water (20 mL). The mixture is heated to reflux with vigorous stirring for the time indicated in Table 1. After cooling to room temperature, the pH of the solution is adjusted to 1 with concentrated hydrochloric acid. The product is then extracted with ethyl acetate, and the organic layer is dried over anhydrous sodium sulfate (B86663) and concentrated under reduced pressure to afford the 5-substituted-1H-tetrazole.

General Procedure for the Modified Ritter Reaction[10]

To a stirred solution of the nitrile (1.0 equiv.) in tert-butyl acetate (5.0 equiv.), a catalytic amount of sulfuric acid (0.1 equiv.) is added. The reaction mixture is heated at 42 °C for 2 hours. After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature and quenched with a saturated aqueous solution of sodium bicarbonate. The resulting precipitate is filtered, washed with water, and dried to give the pure N-tert-butyl amide.

General Procedure for Photocatalyzed Site-Selective C-H Alkylation[11]

An acetonitrile (1 mL) solution of the aliphatic nitrile (20 equiv.), dimethyl maleate (0.5 mmol), and tetrabutylammonium (B224687) decatungstate (TBADT, 4 mol%) is placed in a Pyrex tube. The solution is irradiated with a 300 W Xe lamp for 24 hours. After the reaction, the solvent is evaporated, and the residue is purified by column chromatography on silica (B1680970) gel to give the alkylated products.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key reaction mechanisms and experimental workflows involving valeronitrile.

Caption: Proposed mechanism for the Passerini three-component reaction.

Caption: Workflow for photocatalyzed C-H alkylation of valeronitrile.

Conclusion

Valeronitrile is a highly effective and versatile reagent in organic synthesis. Its performance in key transformations such as tetrazole synthesis and the Ritter reaction is comparable to or exceeds that of other common aliphatic nitriles. Furthermore, its unique reactivity profile, as demonstrated in the site-selective photocatalyzed alkylation, opens up new avenues for the synthesis of complex molecules. The provided experimental data and protocols serve as a valuable resource for chemists to effectively incorporate valeronitrile into their synthetic endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. Metal-catalyzed reactions of organic nitriles and boronic acids to access diverse functionality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of 5-substituted tetrazoles via DNA-conjugated nitrile - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Thorpe-Ziegler reaction | Semantic Scholar [semanticscholar.org]
• 5. Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water [organic-chemistry.org]
• 6. Ritter Reaction [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. CN113135839A - Method for preparing valeronitrile by hydrogenation of pentenenitrile - Google Patents [patents.google.com]
• 9. iris.unipv.it [iris.unipv.it]

Safety & Regulatory Compliance

Safe Disposal of Valeronitrile: A Procedural Guide for Laboratory Professionals

Valeronitrile, also known as pentanenitrile or butyl cyanide, is a flammable and toxic liquid commonly used in laboratory settings.[1][2] Proper disposal of this chemical is crucial to ensure the safety of personnel and to prevent environmental contamination. This guide provides a step-by-step procedure for the safe and compliant disposal of valeronitrile waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle valeronitrile with appropriate safety measures. Valeronitrile is toxic if swallowed and is a flammable liquid and vapor.[1][2]

• Personal Protective Equipment (PPE): Always wear suitable protective clothing, including flame-retardant garments, chemical-resistant gloves, and eye/face protection such as safety glasses and a face shield.[3][4]

• Ventilation: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[4]

• Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and hot surfaces. Use non-sparking tools and take precautionary measures against static discharge.[1]

Step-by-Step Disposal Procedure

The recommended method for the disposal of valeronitrile is through a licensed professional waste disposal company.[5] The primary disposal method is incineration in a chemical incinerator equipped with an afterburner and scrubber.[3][5]

• Waste Collection:

  • Collect waste valeronitrile in a designated, properly labeled, and sealed container. The container should be suitable for flammable and toxic liquids.

  • Do not mix valeronitrile with other waste streams unless compatibility has been confirmed. Incompatible materials include strong acids, strong bases, strong oxidizing agents, and strong reducing agents.[6][7]

• Storage of Waste:

  • Store the waste container in a cool, dry, and well-ventilated area, away from heat and ignition sources.[4]

  • The storage area should be clearly marked as a hazardous waste accumulation area.

• Disposal of Contaminated Materials:

  • Any materials that have come into contact with valeronitrile, such as absorbent paper, gloves, and empty containers, should be treated as hazardous waste.[6][8]

  • Seal contaminated materials in a vapor-tight plastic bag for disposal.[6][8]

  • Empty containers should be handled with care as they may contain flammable residual vapors.[1][9] Do not reuse empty containers. They should be disposed of as unused product.[3][5]

• Arranging for Professional Disposal:

  • Contact a licensed hazardous waste disposal company to arrange for the pickup and disposal of the valeronitrile waste.[5]

  • Provide the disposal company with a complete and accurate description of the waste, including its chemical composition and associated hazards.[10]

Under no circumstances should valeronitrile be disposed of down the drain. [10]

Valeronitrile Properties and Hazards Summary

Property	Information
Synonyms	Pentanenitrile, Butyl cyanide[11]
Appearance	Clear, colorless liquid[1]
Hazards	Flammable liquid and vapor, Toxic if swallowed[1][2]
Flash Point	40 °C (104 °F)[5]
Boiling Point	139 - 141 °C (282 - 286 °F)[5]
Incompatible Materials	Strong acids, strong bases, strong oxidizing agents, strong reducing agents[6][7]

Valeronitrile Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of valeronitrile.

Caption: Decision workflow for the safe disposal of valeronitrile waste.

References

• 1. lobachemie.com [lobachemie.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. dept.harpercollege.edu [dept.harpercollege.edu]
• 6. VALERONITRILE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Valeronitrile | 110-59-8 [chemicalbook.com]
• 8. Valeronitrile | C5H9N | CID 8061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Laboratory Chemicals | Alpha Chemika [alphachemika.co]
• 10. odu.edu [odu.edu]
• 11. fishersci.com [fishersci.com]

Personal protective equipment for handling Valeronitrile

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemicals like Valeronitrile. This guide provides immediate, essential safety protocols and logistical information for the proper handling and disposal of Valeronitrile, reinforcing our commitment to being your trusted partner in laboratory safety.

Valeronitrile, also known as pentanenitrile, is a flammable liquid and is toxic if swallowed.[1][2] Adherence to strict safety protocols is crucial to mitigate risks.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of defense against chemical exposure. Below is a summary of the recommended PPE for handling Valeronitrile.

PPE Category	Recommended Equipment	Specifications and Best Practices
Eye and Face Protection	Safety glasses with side-shields or tightly fitting safety goggles. A face shield is recommended when there is a risk of splashing.	Must be tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[1][2]
Hand Protection	Chemical-impermeable gloves.	Gloves must be inspected for integrity before use. Use proper glove removal technique to avoid skin contact. Dispose of contaminated gloves after use in accordance with good laboratory practices.[1][2]
Body Protection	A complete suit protecting against chemicals, or a flame-retardant and antistatic protective clothing. A lab coat should be worn.	The type of protective equipment must be selected based on the concentration and amount of the dangerous substance at the specific workplace.[1][3]
Respiratory Protection	Use a NIOSH-approved respirator with appropriate cartridges (e.g., full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges) when engineering controls are not sufficient to maintain exposure below permissible limits, or as a backup to engineering controls.	Respirators must be used and components tested and approved under appropriate government standards.[1][3]

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and exposure.

Handling:

• Avoid contact with skin, eyes, and clothing.[1][3]

• Avoid inhalation of vapor or mist.[1]

• Work in a well-ventilated area.[2]

• Keep away from heat, sparks, open flames, and other ignition sources.[1][4] No smoking.[4]

• Use non-sparking tools and take precautionary measures against static discharge.[2][4]

• Do not eat, drink, or smoke when using this product.[2]

• Wash hands thoroughly after handling.[1][2]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

• Keep away from heat and sources of ignition.

• Store locked up.[2]

Spill Management Workflow

In the event of a Valeronitrile spill, a clear and immediate response is crucial to contain the situation and ensure the safety of all personnel.

Workflow for managing a Valeronitrile spill.

Disposal Plan

Proper disposal of Valeronitrile and its contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[1] Valeronitrile should be disposed of by burning in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Contaminated Materials: Dispose of contaminated gloves and other materials in accordance with applicable laws and good laboratory practices.[1] Adhered or collected material from a spill should be promptly disposed of in suitable, closed containers according to appropriate laws and regulations.[2]

• Containers: Handle empty containers with care as residual vapors are flammable.[4] Do not reuse empty containers.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

• If Swallowed: Immediately call a POISON CENTER or doctor/physician.[1] Do NOT induce vomiting.[1] Rinse mouth with water.[1]

• If on Skin (or hair): Remove/Take off immediately all contaminated clothing.[2] Rinse skin with water/shower.[2]

• If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses, if present and easy to do.[4] Continue rinsing.[4] If eye irritation persists, get medical advice/attention.[4]

• If Inhaled: Remove person to fresh air and keep comfortable for breathing.[4]

This guide is intended to provide essential, immediate safety and logistical information. Always refer to the full Safety Data Sheet (SDS) for Valeronitrile before handling and ensure you are fully trained on the proper procedures for its use and disposal.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. dept.harpercollege.edu [dept.harpercollege.edu]
• 4. lobachemie.com [lobachemie.com]